BPR1K871

Core Science & Biosynthesis

BPR1K871 mechanism of action in AML

An In-Depth Technical Guide to the Mechanism of Action of BPR1K871 in Acute Myeloid Leukemia (AML)

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

BPR1K871 is a potent, quinazoline-based, multi-kinase inhibitor under investigation as a therapeutic agent for Acute Myeloid Leukemia (AML) and other malignancies.[1][2] Its primary mechanism of action involves the dual inhibition of FMS-like tyrosine kinase-3 (FLT3) and Aurora Kinases A and B (AURKA/B), two key protein families implicated in the pathogenesis of AML.[1][3] By targeting both a critical cell surface receptor driving leukemic proliferation and essential regulators of mitosis, BPR1K871 demonstrates robust anti-proliferative activity in AML models, particularly those harboring FLT3-ITD mutations.[1][2] Preclinical data from in vitro and in vivo studies have validated its target engagement and efficacy, leading to its selection as a candidate for clinical development.[1][3][4]

Core Mechanism of Action

BPR1K871 functions as an ATP-competitive inhibitor, targeting the kinase domains of FLT3 and Aurora Kinases. Its action disrupts downstream signaling cascades that are crucial for the survival, proliferation, and cell cycle progression of leukemic cells.

• FLT3 Inhibition: FMS-like tyrosine kinase-3 is a receptor tyrosine kinase that plays a pivotal role in the normal development of hematopoietic stem cells.[1] In a significant subset of AML patients, FLT3 is constitutively activated through mutations, most commonly internal tandem duplications (FLT3-ITD), leading to uncontrolled cell proliferation and poor prognosis.[1][5] BPR1K871 directly inhibits the autophosphorylation of FLT3, thereby blocking downstream pro-survival pathways such as PI3K-Akt-mTOR.[1][5]

• Aurora Kinase Inhibition: The Aurora kinase family (A, B, and C) are serine/threonine kinases essential for proper mitotic progression, including centrosome maturation, spindle assembly, and cytokinesis.[3] Their overexpression is common in various cancers, including AML, and is associated with genomic instability. BPR1K871 inhibits the activity of AURKA and AURKB, leading to mitotic arrest and subsequent apoptosis.[1][2][3]

The dual-targeting nature of BPR1K871 offers a potential therapeutic advantage over inhibitors that target a single pathway, addressing both aberrant proliferation signals and fundamental cell division machinery.

Signaling Pathway and Molecular Interactions

BPR1K871's efficacy stems from its ability to simultaneously interrupt two critical oncogenic signaling pathways in AML.

Caption: BPR1K871 inhibits FLT3 and Aurora Kinase pathways in AML.

Quantitative Data

The potency and efficacy of BPR1K871 have been quantified through various in vitro assays.

Table 1: Kinase Inhibitory Activity of BPR1K871

Target Kinase	IC₅₀ (nM)	Reference
FLT3	19	[1][3][6]
Aurora Kinase A (AURKA)	22	[1][3][6]
Aurora Kinase B (AURKB)	13	[3]

IC₅₀: The half-maximal inhibitory concentration, representing the concentration of the drug required to inhibit the activity of the target kinase by 50%.

Table 2: Anti-proliferative Activity of BPR1K871 in AML Cell Lines

Cell Line	FLT3 Status	EC₅₀ (nM)	Reference
MOLM-13	FLT3-ITD Positive	~5	[1][2][3]
MV4-11	FLT3-ITD Positive	~5	[1][2][3]
U937	FLT3 Negative	8050	[1]

EC₅₀: The half-maximal effective concentration, representing the concentration of the drug that induces a response halfway between the baseline and maximum after a specified exposure time.

Experimental Protocols & Workflows

The mechanism of action was elucidated through a series of key experiments. The following are representative protocols based on the cited literature.

Western Blot Analysis for Target Modulation

This experiment confirms that BPR1K871 inhibits the phosphorylation of its target kinases within AML cells.

Methodology:

• Cell Culture: MV4-11 cells are cultured in appropriate media supplemented with fetal bovine serum.

• Treatment: Cells are treated with varying concentrations of BPR1K871 (e.g., 0, 2, 10, 50, 100 nM) for a defined period (e.g., 2 hours).

• Cell Lysis: Post-treatment, cells are harvested and lysed using a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors to preserve protein phosphorylation states.

• Protein Quantification: The total protein concentration in each lysate is determined using a BCA (bicinchoninic acid) assay to ensure equal loading.

• SDS-PAGE and Transfer: Equal amounts of protein from each sample are separated by size via sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked (e.g., with 5% non-fat milk or bovine serum albumin) and then incubated with primary antibodies specific for phospho-FLT3 (Tyr591), total FLT3, phospho-AURKA (Thr288), total AURKA, and a loading control (e.g., GAPDH or β-actin).

• Detection: The membrane is washed and incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. The signal is detected using an enhanced chemiluminescence (ECL) substrate and imaged.

Caption: Workflow for validating BPR1K871 target engagement via Western Blot.

In Vitro Anti-Proliferative Assay

This assay quantifies the ability of BPR1K871 to inhibit the growth of cancer cell lines.

Methodology:

• Cell Seeding: AML cells (e.g., MOLM-13, MV4-11) are seeded into 96-well plates at a predetermined density.

• Compound Dilution: BPR1K871 is prepared in a serial dilution series to cover a wide range of concentrations.

• Treatment: The cells are treated with the serially diluted compound and incubated for a standard period (e.g., 72 hours).

• Viability Assessment: Cell viability is measured using a reagent such as CellTiter-Glo® (which measures ATP levels) or MTS reagent.

• Data Analysis: The luminescence or absorbance readings are normalized to untreated controls. The resulting dose-response curve is fitted using a non-linear regression model to calculate the EC₅₀ value.

In Vivo Xenograft Model Efficacy Study

This experiment evaluates the anti-tumor activity of BPR1K871 in a living organism.

Methodology:

• Animal Model: Immunocompromised mice (e.g., NOD/SCID) are used.

• Tumor Implantation: Human AML cells (e.g., MV4-11 or MOLM-13) are subcutaneously injected into the flanks of the mice.

• Tumor Growth: Tumors are allowed to grow to a palpable, measurable size (e.g., 100-200 mm³).

• Randomization and Dosing: Mice are randomized into vehicle control and treatment groups. BPR1K871 is administered via a clinically relevant route (e.g., intravenous injection) at various doses (e.g., 3-20 mg/kg) on a defined schedule.[1]

• Monitoring: Tumor volume and mouse body weight are measured regularly throughout the study to assess efficacy and toxicity, respectively.

• Endpoint: The study is concluded when tumors in the control group reach a predetermined size. Tumors are often excised for further pharmacodynamic (e.g., Western blot) analysis.

Conclusion

BPR1K871 is a promising preclinical candidate for AML therapy, distinguished by its multi-kinase inhibitory profile against FLT3 and Aurora Kinases. Its mechanism of action is well-supported by robust in vitro and in vivo data demonstrating potent inhibition of key oncogenic pathways, leading to strong anti-proliferative effects in relevant AML models.[1][2] The progression of BPR1K871 into clinical trials will be crucial in determining its therapeutic potential in AML patients.[3]

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The PI3K-Akt-mTOR Signaling Pathway in Human Acute Myeloid Leukemia (AML) Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to BPR1K871: A Dual FLT3/AURKA Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of BPR1K871, a novel quinazoline-based, multi-kinase inhibitor. BPR1K871 has been identified as a potent dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinase A (AURKA), positioning it as a promising preclinical candidate for the treatment of Acute Myeloid Leukemia (AML) and various solid tumors.[1][2] The compound has received approval as an Investigational New Drug (IND) from the US FDA for Phase I clinical trials.[3]

Core Mechanism of Dual Inhibition

BPR1K871 exerts its anti-neoplastic effects by concurrently targeting two critical oncogenic signaling pathways: the FLT3 receptor tyrosine kinase pathway, which drives cell proliferation and survival, and the Aurora Kinase pathway, which is essential for proper cell division.

1.1. Inhibition of the FLT3 Signaling Pathway FMS-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase that plays a pivotal role in the proliferation, survival, and differentiation of hematopoietic stem and progenitor cells.[4] Mutations, particularly internal tandem duplications (FLT3-ITD), are found in approximately 25% of AML patients and lead to ligand-independent constitutive activation of the receptor.[5] This aberrant signaling activates downstream pathways including RAS/MAPK, PI3K/AKT, and STAT5, promoting uncontrolled cell growth and survival.[4][6] BPR1K871 directly inhibits the kinase activity of FLT3, blocking the autophosphorylation and subsequent activation of these oncogenic cascades.

BPR1K871 inhibits the constitutive activation of the FLT3 signaling pathway.

1.2. Inhibition of the Aurora Kinase A (AURKA) Pathway Aurora Kinase A is a key serine/threonine kinase that regulates multiple stages of mitosis, including centrosome maturation and separation, and the assembly of a functional bipolar spindle.[7][8] Its overexpression in various cancers leads to genomic instability and aneuploidy, contributing to tumorigenesis.[7][9] By inhibiting AURKA, BPR1K871 disrupts the mitotic process, leading to failed cell division and subsequent apoptosis or mitotic catastrophe.[10]

BPR1K871 disrupts mitotic progression by inhibiting Aurora Kinase A.

Quantitative Data

The potency and selectivity of BPR1K871 have been characterized through extensive in vitro and in vivo studies.

Table 1: In Vitro Enzymatic and Cellular Activity of BPR1K871

Target / Cell Line	Type	IC50 / EC50 (nM)	Reference(s)
Enzymatic Activity
FLT3	Kinase Inhibition	19	[1][3][11]
AURKA	Kinase Inhibition	22	[1][3][11]
AURKB	Kinase Inhibition	13	[1][3]
Cellular Activity
MOLM-13 (AML, FLT3-ITD)	Anti-proliferative	~5	[1][2][3]
MV4-11 (AML, FLT3-ITD)	Anti-proliferative	~5	[1][2][3]
COLO205 (Colorectal)	Anti-proliferative	< 100	[1]
Mia-PaCa2 (Pancreatic)	Anti-proliferative	< 100	[1]
U937 (AML, FLT3-negative)	Anti-proliferative	Low micromolar	[1]

| K562 (CML, FLT3-negative) | Anti-proliferative | Low micromolar |[1] |

Table 2: Kinase Selectivity Profile of BPR1K871

Assay Technology	Concentration	Results	Reference(s)
KINOMEScan	1000 nM	Inhibited 77 out of 395 non-mutant kinases by >65%.	[1][3]

| | | Potently inhibited AURKA, AURKB, AURKC, and FLT3. |[1] |

Table 3: In Vivo Efficacy of BPR1K871 in Xenograft Models

Model (Cell Line)	Cancer Type	Administration	Dose (mg/kg)	Outcome	Reference(s)
MOLM-13	AML	Intravenous (IV)	1, 3, 10	Significant tumor growth inhibition (p < 0.05).	[1][12]
MV4-11	AML	Intravenous (IV)	1, 3, 10	Significant tumor growth inhibition (p < 0.05).	[1][12]
COLO205	Colorectal	Intravenous (IV)	3 - 20	Excellent efficacy without significant toxicity.	[1]

| Mia-PaCa2 | Pancreatic | Intravenous (IV) | 3 - 20 | Excellent efficacy without significant toxicity. |[1] |

Table 4: Pharmacokinetic (PK) Properties of BPR1K871

Parameter	Species	Administration	Finding	Reference(s)
PK Profile	Rat	Intravenous (IV)	Long half-life (t1/2), moderate PK profile.	[1]

| Bioavailability | Rat | N/A | Lacked oral bioavailability. |[1][13] |

Experimental Protocols

This section outlines the key methodologies employed in the preclinical evaluation of BPR1K871.

Preclinical development workflow for BPR1K871.

3.1. Cell Proliferation Assay The anti-proliferative activity of BPR1K871 was determined using the MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) method.[1]

• Cell Plating: Cancer cell lines (e.g., MOLM-13, MV4-11) were seeded into 96-well plates and incubated to allow for cell attachment.

• Compound Treatment: Cells were treated with a range of concentrations of BPR1K871 or DMSO (vehicle control) for a specified period (typically 72 hours).

• MTS Reagent Addition: Following incubation, MTS reagent was added to each well according to the manufacturer's protocol (e.g., Promega).

• Incubation & Measurement: Plates were incubated to allow for the conversion of MTS to formazan (B1609692) by metabolically active cells.

• Data Acquisition: The absorbance of the formazan product was measured at 490 nm using a plate reader.

• Analysis: Cell viability was calculated as a percentage relative to the DMSO-treated control. EC50 values, the concentration causing a 50% reduction in cell viability, were determined using non-linear regression analysis (e.g., Prism GraphPad).[1]

3.2. Western Blot Analysis for Target Modulation To confirm that BPR1K871 engages its targets within the cell, Western blotting was performed on lysates from treated cells.[1][2]

• Cell Treatment & Lysis: Cells (e.g., MV4-11, HCT-116) were treated with BPR1K871 for a defined period. Subsequently, cells were harvested and lysed using an appropriate lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration of each lysate was determined using a standard method (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein from each sample were separated by size via sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Proteins were transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: The membrane was blocked and then incubated with primary antibodies specific for the phosphorylated and total forms of FLT3 and AURKA, as well as downstream markers (e.g., phospho-Histone H3 for AURKB activity).

• Detection: After incubation with a corresponding secondary antibody conjugated to horseradish peroxidase (HRP), the protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

3.3. In Vivo Tumor Xenograft Efficacy Study The anti-tumor activity of BPR1K871 was evaluated in subcutaneous xenograft models using immunodeficient mice.[1]

• Animal Model: Female athymic nude mice were used for these studies.[1][14]

• Tumor Implantation: 5-10 million human cancer cells (e.g., MOLM-13, MV4-11) were suspended in a suitable medium (e.g., Matrigel/PBS mixture) and injected subcutaneously into the flank of each mouse.[1]

• Tumor Growth & Randomization: Tumors were allowed to grow to a palpable size (e.g., 100-500 mm³). Mice were then randomized into vehicle control and treatment groups.

• Drug Formulation & Administration: The hydrochloride salt of BPR1K871 was dissolved in a formulation of DMSO/Cremophor EL/saline (10/20/70) for intravenous (IV) administration.[1]

• Dosing Schedule: Dosing was performed according to a predefined schedule, such as once daily for 5 consecutive days, potentially followed by a second cycle.[1][12]

• Efficacy Assessment: Tumor volume was measured regularly (e.g., 2-3 times per week) using calipers. Animal body weight and general health were monitored as indicators of toxicity.

• Data Analysis: Tumor growth inhibition was calculated by comparing the mean tumor volumes of the treated groups to the vehicle control group. Statistical significance was determined using appropriate tests.

Conclusion and Future Directions

BPR1K871 is a potent, dual-specific inhibitor of FLT3 and Aurora kinases with significant anti-proliferative activity in both hematological and solid tumor models.[1] Its mechanism of simultaneously blocking a key driver of cell proliferation (FLT3) and a critical regulator of cell division (AURKA) provides a strong rationale for its development as a cancer therapeutic.[1][2] While the current formulation shows a lack of oral bioavailability, its demonstrated efficacy via intravenous administration in multiple xenograft models validates its potential.[1] Further preclinical and clinical investigations will be crucial to fully elucidate the therapeutic window, potential resistance mechanisms, and optimal clinical application of BPR1K871.

Logical framework for the synergistic effect of dual FLT3/AURKA inhibition.

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. FLT3 mutations in acute myeloid leukemia: Therapeutic paradigm beyond inhibitor development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | FLT3 Mutations in Acute Myeloid Leukemia: Key Concepts and Emerging Controversies [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. AURORA KINASE A and related downstream molecules: A potential network for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. Aurora kinases signaling in cancer: from molecular perception to targeted therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Novel FLT3/AURK multikinase inhibitor is efficacious against sorafenib-refractory and sorafenib-resistant hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. BPR1K871 - MedChem Express [bioscience.co.uk]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]

BPR1K871 structure-activity relationship

An In-depth Technical Guide on the Structure-Activity Relationship of BPR1K871

Introduction

BPR1K871 is a potent, quinazoline-based, multi-kinase inhibitor identified as a promising therapeutic agent for Acute Myeloid Leukemia (AML) and various solid tumors.[1] Developed through rational drug design and extensive structure-activity relationship (SAR) studies, BPR1K871 demonstrates potent dual inhibitory activity against FMS-like tyrosine kinase 3 (FLT3) and Aurora kinases A and B (AURKA/B).[2][3] Its development originated from a furanopyrimidine lead compound, which was optimized to a quinazoline (B50416) core to improve both enzymatic activity and physicochemical properties.[2] This guide provides a detailed technical overview of the SAR, mechanism of action, and experimental evaluation of BPR1K871 and its key analogs.

Structure-Activity Relationship (SAR) Evolution

The development of BPR1K871 involved a systematic exploration of the quinazoline scaffold, focusing on substitutions at the 4 and 7-positions to modulate potency and selectivity against FLT3 and Aurora kinases.

1. Core Scaffold Hopping: The initial lead was a furanopyrimidine-based Aurora kinase inhibitor that suffered from low in vitro activity and poor pharmacokinetic profiles.[1] A scaffold-hopping approach led to the identification of a quinazoline core (Lead Compound 4), which not only improved physicochemical properties but also introduced dual FLT3/AURKA inhibitory activity.[1][2]

2. Tuning Selectivity through Substitution: Detailed SAR studies on the quinazoline core allowed for the fine-tuning of inhibitory activity, leading to the development of analogs with distinct selectivity profiles:

• Aurora Kinase Selectivity: Removal of the 7-alkoxyl group on the quinazoline ring resulted in analogs (e.g., 5 and 7 ) that were highly selective for AURKA, showing over 100-fold selectivity against FLT3.[1][2]

• FLT3 Selectivity: Conversely, specific modifications to the urea (B33335) side chain at the 4-position led to the identification of FLT3-selective inhibitors like analog 13 , which exhibited 30-fold selectivity over AURKA.[1][2]

• Dual Inhibition: BPR1K871 was optimized to possess potent dual inhibition. The presence of an ionizable N,N-dimethyl containing solubilizing group at the 7-position was found to be crucial for this balanced, high-potency profile.[1] Further exploration of substitutions on the phenyl ring of the urea side chain at the 4-position also contributed to the final potent activity of BPR1K871.[1]

SAR logical flow from lead identification to selective and dual inhibitors.

Quantitative Data

The inhibitory activities of BPR1K871 and its key analogs were quantified through enzymatic and cellular assays.

Table 1: Enzymatic Inhibitory Activity of BPR1K871 and Key Analogs

Compound	FLT3 IC₅₀ (nM)	AURKA IC₅₀ (nM)	AURKB IC₅₀ (nM)	Selectivity Profile
Lead 4	127	5	-	Dual FLT3/AURKA
Analog 5	>100x vs AURKA	Potent	-	AURKA Selective
Analog 7	>100x vs AURKA	Potent	-	AURKA Selective
Analog 13	Potent	>30x vs FLT3	-	FLT3 Selective
BPR1K871	19	22	13	Dual FLT3/AURKA

Data sourced from multiple references.[1][2][3]

Table 2: Cellular Antiproliferative Activity (EC₅₀) of BPR1K871

Cell Line	Cancer Type	FLT3 Status	EC₅₀
MOLM-13	AML	FLT3-ITD Positive	~5 nM
MV4-11	AML	FLT3-ITD Positive	~5 nM
U937	AML	FLT3 Negative	Low µM
K562	CML	FLT3 Negative	Low µM
COLO205	Colorectal	-	< 100 nM
Mia-PaCa2	Pancreatic	-	< 100 nM

Data sourced from reference[1].

Mechanism of Action

BPR1K871 exerts its anticancer effects by inhibiting multiple therapeutically relevant kinases. Its primary mechanism involves the dual inhibition of FLT3 and Aurora kinases, which are crucial for cell proliferation and mitosis.[3]

• FLT3 Inhibition: In AML cells with FLT3-ITD mutations, such as MOLM-13 and MV4-11, BPR1K871 potently inhibits the autophosphorylation of FLT3 at residue Tyr591.[1] This blocks the downstream signaling pathways responsible for leukemic cell proliferation and survival.

• Aurora Kinase Inhibition: The compound also inhibits the phosphorylation of AURKA at Thr288, disrupting its function in mitotic spindle formation and cytokinesis, ultimately leading to cell cycle arrest and apoptosis.[1]

• Multi-Kinase Profile: A broader kinase screen using KINOMEScan technology revealed that at a concentration of 1 µM, BPR1K871 inhibits 77 therapeutically important kinases by over 65%, indicating its potential as a multi-kinase inhibitor for various malignancies.[1][4]

BPR1K871 inhibits FLT3 and Aurora Kinase signaling pathways.

Experimental Protocols

The following outlines the key methodologies used to characterize the activity of BPR1K871.

1. Kinase Inhibition Assay:

• Objective: To determine the in vitro potency (IC₅₀) of compounds against target kinases (FLT3, AURKA, AURKB).

• Methodology: Kinase activity was likely measured using a luminescence-based assay (e.g., Kinase-Glo®). Recombinant kinase enzymes were incubated with the substrate (e.g., a generic peptide) and ATP in the presence of varying concentrations of the inhibitor. The amount of ATP remaining after the reaction is inversely proportional to kinase activity. Luminescence is measured to quantify ATP levels, and IC₅₀ values are calculated from dose-response curves.

2. Cellular Antiproliferative Assay:

• Objective: To measure the growth-inhibitory effects (EC₅₀) of compounds on cancer cell lines.

• Methodology: Cancer cells (e.g., MV4-11, MOLM-13) were seeded in 96-well plates and incubated with serially diluted concentrations of BPR1K871 for a specified period (e.g., 72 hours). Cell viability was assessed using reagents like MTS or CellTiter-Glo®, which measure metabolic activity. EC₅₀ values were determined by plotting cell viability against inhibitor concentration.

3. Western Blot Analysis for Target Modulation:

• Objective: To confirm that the compound inhibits the phosphorylation of its target kinases within the cell.

• Methodology: MV4-11 cells were treated with BPR1K871 at various concentrations for a short duration (e.g., 2 hours).[1] Following treatment, cells were lysed, and proteins were separated by SDS-PAGE. Proteins were then transferred to a membrane and probed with primary antibodies specific for phosphorylated FLT3 (pFLT3 Tyr591) and phosphorylated AURKA (pAURKA Thr288), as well as total FLT3 and AURKA as loading controls.[1] Detection was performed using secondary antibodies conjugated to an enzyme for chemiluminescent imaging.

4. KINOMEScan™ Profiling:

• Objective: To assess the selectivity of BPR1K871 across a broad panel of human kinases.

• Methodology: The KINOMEScan™ technology utilizes a binding assay. A test compound is competed against an immobilized, active-site directed ligand for binding to a panel of DNA-tagged kinases. The amount of kinase captured by the immobilized ligand is quantified via qPCR of the DNA tag. The results are reported as a percentage of the control, providing a comprehensive overview of the compound's binding affinity and selectivity across the kinome.[1]

General experimental workflow for the evaluation of BPR1K871.

Conclusion

BPR1K871 is a rationally designed multi-kinase inhibitor with a potent dual-action mechanism against FLT3 and Aurora kinases. The extensive structure-activity relationship studies successfully transformed a furanopyrimidine lead into a clinical candidate with a quinazoline core, demonstrating high efficacy in both AML and solid tumor models.[1][2] The detailed SAR provided valuable insights into modulating kinase selectivity through specific chemical modifications. In vitro and in vivo experiments have confirmed its mechanism of action and potent anti-tumor activity, positioning BPR1K871 as a significant candidate for further preclinical and clinical development.[1]

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

BPR1K871: A Comprehensive Technical Overview of its Kinase Selectivity Profile

For Researchers, Scientists, and Drug Development Professionals

Introduction

BPR1K871 is a multi-kinase inhibitor based on a quinazoline (B50416) scaffold, demonstrating significant potential in the treatment of Acute Myeloid Leukemia (AML) and various solid tumors.[1][2] Developed through rational drug design and scaffold-hopping from a furanopyrimidine core, BPR1K871 exhibits a distinct and potent dual inhibitory action against FMS-like tyrosine kinase 3 (FLT3) and Aurora kinases A and B.[1][2][3] Its mechanism of action, characterized by the modulation of these key oncogenic signaling pathways, has established it as a preclinical development candidate for anti-cancer therapy.[1][2] This document provides an in-depth technical guide to the kinase selectivity profile of BPR1K871, including quantitative data, experimental methodologies, and the signaling pathways of its primary targets.

Kinase Selectivity Profile of BPR1K871

The kinase selectivity of BPR1K871 has been primarily characterized through enzymatic assays to determine IC50 values and broader kinase panel screening using KINOMEScan® technology.

Enzymatic Inhibition Data

BPR1K871 demonstrates potent, low nanomolar inhibition of its primary targets, FLT3, and Aurora kinases A and B.

Kinase Target	IC50 (nM)	Reference
AURKA	22	[1][3]
AURKB	13	[1][3]
FLT3	19	[1][3]

KINOMEScan® Profiling

At a concentration of 1 µM, BPR1K871 was screened against a panel of 395 non-mutant kinases. The results revealed that 77 of these kinases exhibited inhibition of 65% or greater, highlighting the multi-kinase inhibitory nature of the compound.[1][3]

Key Inhibited Kinases (% Control at 1 µM)

Kinase	% Control
AURKA	0
AURKB	0.2
FLT3	0.2
AURKC	3.3

Lower % Control indicates stronger inhibition.

Furthermore, BPR1K871 demonstrated potent inhibition of clinically relevant mutant forms of several kinases:

• ABL1 mutants: < 4.4% of control for ABL1T315I, ABL1Q252H, ABL1H396P[1]

• KIT mutants: < 4.0% of control for KITL576P, KITV559D, KITV559D,T670I, KITA829P, KITV559D,V654A[1]

• RET mutants: < 0.5% of control for RETV804M, RETM918T, RETV804L[1]

Signaling Pathways of Primary Targets

The anti-neoplastic activity of BPR1K871 is attributed to its potent inhibition of the FLT3 and Aurora kinase signaling pathways.

FLT3 Signaling Pathway

FLT3 is a receptor tyrosine kinase crucial for the proliferation, survival, and differentiation of hematopoietic stem and progenitor cells.[3][4] Upon binding of its ligand, FLT3 dimerizes and autophosphorylates, initiating downstream signaling cascades including the PI3K/AKT, RAS/MAPK, and STAT5 pathways.[4] In AML, activating mutations such as internal tandem duplications (ITD) lead to constitutive activation of these pathways, promoting leukemogenesis. BPR1K871 inhibits this aberrant signaling by blocking the kinase activity of FLT3.

Caption: FLT3 signaling pathway and the inhibitory action of BPR1K871.

Aurora Kinase Signaling Pathway

Aurora kinases are a family of serine/threonine kinases that play essential roles in regulating mitosis.[3] Aurora A is involved in centrosome maturation and separation and the formation of the bipolar spindle. Aurora B is a component of the chromosomal passenger complex and is critical for chromosome condensation, kinetochore-microtubule attachment, and cytokinesis. Inhibition of Aurora kinases by BPR1K871 disrupts these processes, leading to mitotic arrest and subsequent apoptosis in rapidly dividing cancer cells.

Caption: Role of Aurora kinases in mitosis and inhibition by BPR1K871.

Experimental Protocols

The kinase selectivity profile of BPR1K871 was established using standardized and widely accepted methodologies.

Enzymatic Assays (IC50 Determination)

The half-maximal inhibitory concentration (IC50) values for BPR1K871 against AURKA, AURKB, and FLT3 were determined through in vitro enzymatic assays. While the specific proprietary assay details may vary, a general workflow is as follows:

• Reagents and Preparation : Recombinant human kinase enzymes, a specific peptide substrate, and ATP are prepared in an appropriate assay buffer. BPR1K871 is serially diluted to create a range of concentrations.

• Kinase Reaction : The kinase, substrate, and BPR1K871 (or vehicle control) are incubated together. The enzymatic reaction is initiated by the addition of ATP.

• Detection : After a set incubation period, the reaction is stopped. The amount of phosphorylated substrate is quantified. This is commonly achieved using technologies that measure the remaining ATP (e.g., Kinase-Glo®), or by detecting the phosphopeptide product (e.g., LanthaScreen® or HTRF®).

• Data Analysis : The kinase activity at each inhibitor concentration is normalized to the control (vehicle-only) activity. The resulting data is plotted as percent inhibition versus inhibitor concentration, and the IC50 value is calculated using a nonlinear regression curve fit. Experiments are typically performed in duplicate or triplicate.[1]

Caption: General workflow for an in vitro enzymatic kinase assay.

KINOMEScan® Profiling

The broad kinase selectivity was profiled using the KINOMEScan® platform, a competitive binding assay.

• Assay Principle : The assay measures the ability of a test compound (BPR1K871) to compete with an immobilized, active-site directed ligand for binding to a panel of DNA-tagged recombinant kinases.

• Experimental Procedure :

  • A library of DNA-tagged kinases is mixed with the immobilized ligand and BPR1K871 at a fixed concentration (e.g., 1 µM).

  • The mixture is allowed to reach equilibrium.

  • Kinases that are not bound to the immobilized ligand (due to binding by BPR1K871) are washed away.

  • The amount of kinase bound to the solid support is quantified by measuring the associated DNA tag using quantitative PCR (qPCR).

• Data Interpretation : The results are reported as "% Control," where a lower percentage indicates a stronger binding interaction between the kinase and BPR1K871.

Caption: Simplified workflow of the KINOMEScan® competitive binding assay.

Conclusion

BPR1K871 is a potent, multi-kinase inhibitor with primary activity against FLT3 and Aurora kinases A and B. Its selectivity profile, confirmed through enzymatic and broad panel binding assays, reveals a mechanism of action that involves the disruption of key signaling pathways responsible for cancer cell proliferation, survival, and mitosis. This detailed technical overview provides a foundation for further investigation and development of BPR1K871 as a promising therapeutic agent in oncology.

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. resources.revvity.com [resources.revvity.com]

BPR1K871: A Multi-Kinase Inhibitor Targeting Core Pathways in Solid Tumors

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

BPR1K871 is a potent, quinazoline-based, multi-kinase inhibitor demonstrating significant anti-neoplastic activity in preclinical models of both hematological malignancies and solid tumors. Initially identified as a dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinases A and B (AURKA/B), broader kinase profiling has revealed its capacity to modulate a wider array of cancer-relevant kinases. This technical guide provides a comprehensive overview of the primary targets of BPR1K871 in solid tumors, its mechanism of action, and a summary of its preclinical efficacy. Detailed experimental protocols for key assays are provided, alongside visualizations of critical signaling pathways and experimental workflows to support further research and development efforts.

Core Molecular Targets of BPR1K871

BPR1K871 was designed as a multi-kinase inhibitor, with its primary targets identified as FLT3 and Aurora kinases A and B.[1][2] Its inhibitory activity against these kinases disrupts fundamental cellular processes that are commonly dysregulated in cancer, including cell cycle progression and signal transduction.

FMS-like Tyrosine Kinase 3 (FLT3)

FLT3 is a class III receptor tyrosine kinase that plays a crucial role in the proliferation, differentiation, and survival of hematopoietic stem and progenitor cells.[3] While mutations in FLT3 are most commonly associated with acute myeloid leukemia (AML), aberrant FLT3 signaling has also been implicated in solid tumors.[4] BPR1K871 potently inhibits FLT3, thereby blocking its downstream signaling cascades.[1][2]

Aurora Kinase A (AURKA) and Aurora Kinase B (AURKB)

The Aurora kinase family, comprising AURKA, AURKB, and AURKC, are serine/threonine kinases that are key regulators of mitosis.[3] Overexpression of Aurora kinases is a common feature in a variety of solid tumors and is associated with genomic instability and tumorigenesis.[5][6] BPR1K871 effectively inhibits both AURKA and AURKB, leading to mitotic arrest and subsequent cancer cell death.[1][2][3]

Quantitative Analysis of In Vitro Efficacy

The anti-proliferative activity of BPR1K871 has been evaluated across a range of cancer cell lines. The following tables summarize the key quantitative data from these preclinical studies.

Table 1: Enzymatic Inhibition of Primary Kinase Targets by BPR1K871 [1][3]

Kinase Target	IC50 (nM)
FLT3	19
AURKA	22
AURKB	13

Table 2: Anti-proliferative Activity of BPR1K871 in Solid Tumor Cell Lines [1]

Cell Line	Cancer Type	EC50 (nM)
COLO205	Colorectal	< 100
Mia-PaCa2	Pancreatic	< 100
HCT-116	Colorectal	Not specified

In Vivo Efficacy in Solid Tumor Xenograft Models

The anti-tumor activity of BPR1K871 has been demonstrated in vivo using subcutaneous xenograft models of human solid tumors in nude mice.

Table 3: In Vivo Anti-tumor Efficacy of BPR1K871 in Solid Tumor Xenograft Models [1]

Xenograft Model	Cancer Type	Dose and Administration	Outcome
COLO205	Colorectal	20 mg/kg, i.v., once daily for two weeks	Tumor regression observed
Mia-PaCa2	Pancreatic	20 mg/kg, i.v., once daily for two weeks	Tumor regression observed

Mechanism of Action and Signaling Pathways

BPR1K871 exerts its anti-cancer effects by inhibiting the phosphorylation of its target kinases, thereby disrupting downstream signaling pathways crucial for cancer cell proliferation and survival.

Inhibition of FLT3 Signaling

In solid tumors, activation of the FLT3 signaling pathway can promote cell proliferation and inhibit apoptosis through the PI3K/AKT and RAS/MAPK cascades.[7] BPR1K871 blocks the constitutive activation of FLT3, leading to the downregulation of these pro-survival pathways.

References

• 1. AURKB promotes colorectal cancer progression by triggering the phosphorylation of histone H3 at serine 10 to activate CCNE1 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. Targeting Oncogenic Signaling in Mutant FLT3 Acute Myeloid Leukemia: The Path to Least Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The implication of FLT3 amplification for FLT targeted therapeutics in solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. AURKB promotes colorectal cancer progression by triggering the phosphorylation of histone H3 at serine 10 to activate CCNE1 expression - PubMed [pubmed.ncbi.nlm.nih.gov]

BPR1K871: A Technical Guide to a Novel Multi-Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

BPR1K871 is a potent, quinazoline-based, multi-kinase inhibitor demonstrating significant therapeutic potential for the treatment of Acute Myeloid Leukemia (AML) and various solid tumors. Developed through rational drug design, this compound exhibits a dual inhibitory mechanism, primarily targeting FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinases A and B. This technical guide provides an in-depth overview of the discovery, synthesis, mechanism of action, and preclinical evaluation of BPR1K871, presenting key data in a structured format and offering detailed experimental protocols to facilitate further research and development.

Discovery and Rational Design

BPR1K871 was identified through a focused drug discovery program aimed at developing multi-targeted kinase inhibitors for oncology. The design strategy originated from a furanopyrimidine lead compound, which was evolved into a quinazoline (B50416) core to enhance dual FLT3 and Aurora Kinase A (AURKA) inhibition and improve physicochemical properties.[1][2] A detailed structure-activity relationship (SAR) study of the quinazoline lead compound allowed for the fine-tuning of inhibitory activity, ultimately leading to the identification of BPR1K871 as a potent dual FLT3/AURKA inhibitor.[1][2]

Synthesis of BPR1K871

The synthesis of BPR1K871 has been optimized for large-scale production, moving from an initial medicinal chemistry route to a more robust and scalable process.

Initial Medicinal Chemistry Synthesis

The initial seven-step synthesis route encountered challenges during scale-up, including low overall yield (7.7%), the use of hazardous reagents like sodium hydride (NaH) in dimethylformamide (DMF), and the need for laborious column chromatography for purification.

Optimized and Scalable Synthesis (Route B3)

A more efficient, six-step synthesis was developed, avoiding hazardous reagents and eliminating the need for column chromatography. This optimized route provides a significantly higher overall yield of 16.5% and is suitable for kilogram-scale production.[3][4]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Epigenetic drug combination induces remission in mouse xenograft models of pediatric acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biocompare.com [biocompare.com]

BPR1K871: A Preclinical Development Candidate Targeting FLT3 and Aurora Kinases

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

BPR1K871 is a novel, quinazoline-based, multi-kinase inhibitor that has demonstrated significant potential as a preclinical development candidate for the treatment of acute myeloid leukemia (AML) and various solid tumors.[1][2] Its primary mechanism of action involves the dual inhibition of FMS-like tyrosine kinase 3 (FLT3) and Aurora kinases A and B (AURKA/B), both of which are critical regulators of cell proliferation, survival, and mitosis.[1][2] This technical guide provides a comprehensive overview of the preclinical data for BPR1K871, including its inhibitory activity, cellular effects, and in vivo efficacy, along with detailed experimental methodologies and visual representations of its mechanism and experimental workflows.

Quantitative Data Summary

The preclinical development of BPR1K871 has generated a substantial amount of quantitative data, which is summarized in the tables below for clear comparison.

Table 1: In Vitro Kinase Inhibitory Activity of BPR1K871

Kinase Target	IC50 (nM)
AURKA	22
AURKB	13
FLT3	19

Data sourced from in vitro enzymatic assays.[1][3]

Table 2: In Vitro Anti-proliferative Activity of BPR1K871 in Cancer Cell Lines

Cell Line	Cancer Type	FLT3 Status	EC50 (nM)
MOLM-13	Acute Myeloid Leukemia	ITD Mutant	~5
MV4-11	Acute Myeloid Leukemia	ITD Mutant	~5
COLO205	Colorectal Cancer	Not Specified	< 100
Mia-PaCa2	Pancreatic Cancer	Not Specified	< 100

EC50 values represent the concentration required to inhibit cell proliferation by 50%.[1][4]

Table 3: KINOMEscan Selectivity Profile of BPR1K871

Kinase	% Control at 1000 nM
AURKA	0
AURKB	0.2
AURKC	3.3
FLT3	0.2

KINOMEscan technology measures the binding of a compound to a panel of kinases. A lower % control indicates stronger binding.[1][4]

Signaling Pathway and Mechanism of Action

BPR1K871 exerts its anti-cancer effects by targeting two key signaling pathways crucial for cancer cell proliferation and survival: the FLT3 signaling pathway and the Aurora kinase-mediated mitotic pathway.

FLT3 Signaling Pathway Inhibition

Mutations in the FLT3 gene, particularly internal tandem duplications (ITD), lead to its constitutive activation, promoting uncontrolled proliferation of leukemic cells. BPR1K871 directly inhibits the kinase activity of FLT3, thereby blocking downstream signaling cascades that are essential for cell survival and growth.

BPR1K871 inhibits constitutively active FLT3 signaling.

Aurora Kinase Pathway Inhibition

Aurora kinases A and B are essential for proper mitotic progression, including centrosome maturation, spindle assembly, and cytokinesis. By inhibiting AURKA and AURKB, BPR1K871 disrupts these processes, leading to mitotic arrest and ultimately cell death.

BPR1K871 disrupts mitosis by inhibiting Aurora kinases.

Experimental Protocols

The following sections provide detailed methodologies for the key experiments conducted during the preclinical development of BPR1K871.

Western Blot Analysis for Target Modulation

This experiment was performed to confirm that BPR1K871 inhibits the phosphorylation of its targets, FLT3 and AURKA, in cancer cells.

1. Cell Culture and Treatment:

• MV4-11 (AML) and HCT-116 (colorectal cancer) cells were cultured in appropriate media.

• Cells were treated with varying concentrations of BPR1K871 (e.g., 2 nM to 100 nM) or vehicle control (DMSO) for a specified duration (e.g., 2 hours).

2. Cell Lysis:

• After treatment, cells were washed with ice-cold phosphate-buffered saline (PBS) and lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Lysates were clarified by centrifugation to remove cellular debris.

3. Protein Quantification:

• Protein concentration in the lysates was determined using a BCA protein assay.

4. SDS-PAGE and Western Blotting:

• Equal amounts of protein from each sample were separated by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

• Proteins were transferred to a polyvinylidene difluoride (PVDF) membrane.

• The membrane was blocked with 5% bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST).

5. Antibody Incubation and Detection:

• The membrane was incubated with primary antibodies specific for phospho-FLT3 (Tyr591), total FLT3, phospho-AURKA (Thr288), and total AURKA overnight at 4°C.

• After washing, the membrane was incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

In Vivo Xenograft Efficacy Studies

These studies were conducted to evaluate the anti-tumor activity of BPR1K871 in animal models.

1. Animal Models:

• Immunocompromised mice (e.g., nude or NOD-SCID mice) were used.

2. Tumor Cell Implantation:

• Human cancer cells (MOLM-13, MV4-11, COLO205, or Mia-PaCa2) were implanted subcutaneously into the flanks of the mice.

3. Tumor Growth and Treatment:

• Tumors were allowed to grow to a palpable size (e.g., ~100-200 mm³).

• Mice were then randomized into treatment and control groups.

• BPR1K871 was administered intravenously (IV) at various doses (e.g., 3-20 mg/kg) according to a specified schedule (e.g., daily or every other day). The control group received a vehicle solution.

4. Efficacy Assessment:

• Tumor volume was measured regularly using calipers.

• Animal body weight and general health were monitored throughout the study.

• At the end of the study, tumors were excised and weighed.

General workflow for in vivo xenograft efficacy studies.

Pharmacokinetic (PK) Studies in Rats

Pharmacokinetic studies were performed to understand the absorption, distribution, metabolism, and excretion (ADME) properties of BPR1K871.

1. Animal Model:

• Male Sprague-Dawley rats were used.

2. Drug Administration:

• A single dose of BPR1K871 was administered intravenously.

3. Blood Sampling:

• Blood samples were collected from the tail vein at multiple time points post-administration (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours).

4. Plasma Analysis:

• Plasma was separated from the blood samples by centrifugation.

• The concentration of BPR1K871 in the plasma samples was quantified using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

5. Pharmacokinetic Parameter Calculation:

• Pharmacokinetic parameters such as clearance, volume of distribution, half-life (t1/2), and area under the curve (AUC) were calculated from the plasma concentration-time data.

IND-Enabling Studies

BPR1K871 has been approved as an investigational new drug (IND) by the US FDA for Phase I clinical testing.[3] This indicates that the compound has undergone a rigorous battery of IND-enabling preclinical studies to assess its safety profile. While the specific reports are not publicly available, these studies typically include:

• Acute and Repeated-Dose Toxicology Studies: To determine the potential toxicity of the drug after single and multiple doses in at least two animal species (one rodent and one non-rodent).

• Safety Pharmacology Studies: To evaluate the effects of the drug on vital functions, including the cardiovascular, respiratory, and central nervous systems.

• Genotoxicity Studies: To assess the potential of the drug to damage genetic material.

• Pharmacokinetic and Toxicokinetic Studies: To relate the observed toxic effects to the systemic exposure of the drug.

Conclusion

BPR1K871 is a promising preclinical candidate with a well-defined mechanism of action as a dual inhibitor of FLT3 and Aurora kinases. The comprehensive preclinical data, including potent in vitro activity, significant in vivo efficacy in various cancer models, and a completed IND-enabling toxicology package, provide a strong rationale for its continued clinical development as a potential new therapy for patients with AML and solid tumors. Further clinical investigation is warranted to fully elucidate its therapeutic potential in humans.

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. oncotarget.com [oncotarget.com]

BPR1K871: A Technical Guide to its Downstream Effects and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

BPR1K871 is a potent, quinazoline-based, multi-kinase inhibitor demonstrating significant promise as a therapeutic agent for acute myeloid leukemia (AML) and various solid tumors.[1][2][3] Primarily targeting FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinases A and B (AURKA/B), BPR1K871 exerts its anti-neoplastic effects through the modulation of key signaling pathways controlling cell proliferation, differentiation, and survival. This document provides a comprehensive technical overview of the downstream effects of BPR1K871, including detailed quantitative data, experimental methodologies, and visual representations of its mechanism of action and the workflows used for its characterization.

Introduction

Developed through rational drug design, BPR1K871 emerged from the optimization of a furanopyrimidine lead compound, resulting in a quinazoline-based molecule with potent dual inhibitory activity against FLT3 and AURKA.[2] Its efficacy has been demonstrated in both in vitro and in vivo models, leading to its selection as a preclinical development candidate for anti-cancer therapy.[1][2] This guide will delve into the molecular and cellular consequences of BPR1K871 administration, providing a foundational resource for researchers in oncology and drug development.

Quantitative Data Summary

The following tables summarize the in vitro and in vivo potency of BPR1K871 against various kinases and cancer cell lines.

Table 1: In Vitro Kinase Inhibitory Activity of BPR1K871

Kinase Target	IC₅₀ (nM)
FLT3	19[4][5]
AURKA	22[4][5]
AURKB	13[6]

Table 2: Anti-proliferative Activity of BPR1K871 in Cancer Cell Lines

Cell Line	Cancer Type	FLT3 Status	EC₅₀ (nM)
MOLM-13	Acute Myeloid Leukemia	ITD positive	~5[1][2][4]
MV4-11	Acute Myeloid Leukemia	ITD positive	~5[1][2][4]
U937	Acute Myeloid Leukemia	Negative	8050[1]
K562	Chronic Myeloid Leukemia	Negative	2300[1]
COLO205	Colorectal Cancer	-	< 100[1]
Mia-PaCa2	Pancreatic Cancer	-	< 100[1]

Table 3: In Vivo Efficacy of BPR1K871 in Xenograft Models

Xenograft Model	Cancer Type	Dosing (mg/kg, i.v.)	Outcome
MOLM-13	Acute Myeloid Leukemia	3-20	Tumor growth suppression[1]
MV4-11	Acute Myeloid Leukemia	3-20	Tumor growth suppression[1]
COLO205	Colorectal Cancer	3-20	Tumor growth suppression[1]
Mia-PaCa2	Pancreatic Cancer	3-20	Tumor growth suppression[1]

Signaling Pathways Modulated by BPR1K871

BPR1K871's primary mechanism of action is the inhibition of FLT3 and Aurora kinases, leading to the disruption of critical downstream signaling pathways.

Inhibition of the FLT3 Signaling Pathway

FLT3 is a receptor tyrosine kinase that plays a crucial role in the proliferation, survival, and differentiation of hematopoietic stem and progenitor cells.[1] Mutations, such as internal tandem duplications (ITD), lead to constitutive activation of FLT3 and its downstream signaling cascades, including the PI3K/AKT, RAS/MAPK, and STAT5 pathways, driving leukemogenesis. BPR1K871 effectively inhibits the autophosphorylation of FLT3, thereby blocking these downstream signals and inducing apoptosis in FLT3-mutated cancer cells.

BPR1K871 inhibits the FLT3 signaling pathway.

Inhibition of the Aurora Kinase B Signaling Pathway

Aurora Kinase B is a key regulator of mitosis, playing essential roles in chromosome condensation, segregation, and cytokinesis.[7] Overexpression of AURKB is common in many cancers and is associated with genomic instability. BPR1K871 inhibits AURKB, leading to defects in mitotic progression and ultimately cell death.

BPR1K871 disrupts mitosis by inhibiting Aurora Kinase B.

Experimental Protocols

The following sections outline the key experimental methodologies used to characterize the downstream effects of BPR1K871.

Kinase Inhibition Assay

• Objective: To determine the in vitro inhibitory activity of BPR1K871 against specific kinases.

• Methodology: The FLT3 kinase inhibition assay was conducted using a GST-FLT3-KDWT fusion protein containing the kinase catalytic domain.[1] The assay was performed in 96-well plates at 30°C for 4 hours with varying concentrations of BPR1K871. Kinase activity was measured using the Kinase-Glo assay, which quantifies ATP consumption. IC₅₀ values were calculated from the dose-response curves. A similar protocol was employed for assessing AURKA and AURKB inhibition.

Cell Proliferation Assay

• Objective: To evaluate the anti-proliferative effects of BPR1K871 on cancer cell lines.

• Methodology: Cancer cell lines were seeded in 96-well plates and treated with a range of BPR1K871 concentrations for a specified period (e.g., 72 hours). Cell viability was assessed using a standard method such as the sulforhodamine B (SRB) assay or CellTiter-Glo Luminescent Cell Viability Assay. EC₅₀ values, the concentration of the compound that inhibits cell growth by 50%, were determined from the resulting dose-response curves.

Western Blot Analysis

• Objective: To investigate the effect of BPR1K871 on the phosphorylation status of its target kinases and downstream signaling proteins within cancer cells.

• Methodology: MV4-11 cells were treated with various concentrations of BPR1K871 for 2 hours.[1] Following treatment, cell lysates were prepared, and protein concentrations were determined. Equal amounts of protein were separated by SDS-PAGE and transferred to a PVDF membrane. The membranes were then probed with primary antibodies specific for total and phosphorylated forms of FLT3 (pFLT3 at Tyr591) and AURKA (pAURKA at Thr288), followed by incubation with HRP-conjugated secondary antibodies.[1] Protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

Workflow for the preclinical evaluation of BPR1K871.

Conclusion

BPR1K871 is a multi-kinase inhibitor with potent activity against FLT3 and Aurora kinases. Its downstream effects are characterized by the inhibition of key oncogenic signaling pathways, leading to potent anti-proliferative activity in AML and solid tumor models. The comprehensive data and methodologies presented in this guide provide a solid foundation for further investigation and development of BPR1K871 as a promising anti-cancer therapeutic.

References

• 1. FLT3, a signaling pathway gene [ogt.com]
• 2. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 3. betalifesci.com [betalifesci.com]
• 4. researchgate.net [researchgate.net]
• 5. Reactome | FLT3 Signaling [reactome.org]
• 6. Frontiers | The Aurora B Kinase in Chromosome Bi-Orientation and Spindle Checkpoint Signaling [frontiersin.org]
• 7. Aurora Kinase B Expression, Its Regulation and Therapeutic Targeting in Human Retinoblastoma - PMC [pmc.ncbi.nlm.nih.gov]

BPR1K871: A Multi-Kinase Inhibitor Targeting Cell Cycle Progression

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

BPR1K871 is a potent, quinazoline-based, multi-kinase inhibitor demonstrating significant promise in the treatment of Acute Myeloid Leukemia (AML) and various solid tumors.[1] Its primary mechanism of action involves the dual inhibition of FMS-like tyrosine kinase 3 (FLT3) and Aurora kinases A and B, key regulators of cell cycle progression.[1][2] This guide provides a comprehensive overview of BPR1K871, detailing its role in cell cycle regulation, summarizing key quantitative data, outlining experimental protocols, and visualizing associated signaling pathways.

Introduction to BPR1K871 and its Targets

BPR1K871 was identified through rational drug design as a multi-kinase inhibitor with potent activity against both wild-type and mutated forms of FLT3, as well as Aurora kinases A and B.[1][3]

• FMS-like Tyrosine Kinase 3 (FLT3): A receptor tyrosine kinase crucial for the normal development of hematopoietic stem and progenitor cells.[4] Mutations in FLT3, particularly internal tandem duplications (ITD), are common in AML and lead to constitutive activation of downstream signaling pathways, promoting uncontrolled cell proliferation and survival.[1][4]

• Aurora Kinases (AURKA/AURKB): A family of serine/threonine kinases that play essential roles in mitosis.[1] AURKA is involved in centrosome maturation and spindle assembly, while AURKB is a key component of the chromosomal passenger complex, regulating chromosome segregation and cytokinesis.[5] Overexpression of Aurora kinases is frequently observed in various cancers and is associated with genomic instability.[1][5]

By targeting both FLT3 and Aurora kinases, BPR1K871 disrupts two critical oncogenic signaling nodes, leading to potent anti-proliferative effects in cancer cells.[1]

Quantitative Data Summary

The following tables summarize the key in vitro efficacy data for BPR1K871.

Table 1: Enzymatic Inhibition of BPR1K871 [1][2]

Kinase Target	IC₅₀ (nM)
AURKA	22
AURKB	13
FLT3	19

Table 2: Anti-proliferative Activity of BPR1K871 in Cancer Cell Lines [1]

Cell Line	Cancer Type	FLT3 Status	EC₅₀ (nM)
MOLM-13	AML	ITD Positive	~5
MV4-11	AML	ITD Positive	~5
RS4-11	ALL	wt-FLT3	Low nM
U937	AML	Negative	>18000
K562	CML	Negative	>20000
COLO205	Colorectal	-	< 100
Mia-PaCa2	Pancreatic	-	< 100

Mechanism of Action in Cell Cycle Regulation

BPR1K871 exerts its effects on cell cycle regulation primarily through the inhibition of Aurora kinases.[1] The inhibition of AURKA and AURKB disrupts the proper execution of mitosis, leading to cell cycle arrest and subsequent apoptosis.[1][5] Functional studies have shown that BPR1K871 modulates the phosphorylation of downstream targets of FLT3 and AURKA in a dose-dependent manner.[1]

Signaling Pathway

The inhibitory action of BPR1K871 on FLT3 and Aurora kinases interrupts key signaling cascades that drive cell proliferation and division.

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Investigating BPR1K871 in Novel Cancer Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

BPR1K871 is a potent, quinazoline-based, multi-kinase inhibitor showing significant promise in the treatment of various malignancies, particularly Acute Myeloid Leukemia (AML) and solid tumors.[1][2][3] Developed as a dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinases A and B (AURKA/B), BPR1K871 has demonstrated robust anti-proliferative activity in preclinical models.[1][2] This technical guide provides an in-depth overview of BPR1K871, including its mechanism of action, quantitative efficacy data, and detailed experimental protocols for its investigation in novel cancer models.

Mechanism of Action

BPR1K871 functions as a multi-kinase inhibitor, with potent activity against FLT3, AURKA, and AURKB.[1][4] FLT3 is a receptor tyrosine kinase crucial for the proliferation and survival of hematopoietic stem cells, and mutations leading to its constitutive activation are common in AML.[5] Aurora kinases are key regulators of mitosis, and their overexpression is frequently observed in various cancers.[6][7] By simultaneously targeting these key oncogenic drivers, BPR1K871 presents a multi-faceted approach to cancer therapy.[1][4]

Signaling Pathways

The following diagram illustrates the signaling pathways targeted by BPR1K871.

BPR1K871 inhibits FLT3 and Aurora kinase signaling pathways.

Quantitative Data

The following tables summarize the in vitro enzymatic and anti-proliferative activities of BPR1K871.

Table 1: In Vitro Enzymatic Activity of BPR1K871

Kinase Target	IC₅₀ (nM)
FLT3	19
AURKA	22
AURKB	13
Data sourced from preclinical studies.[1][4]

Table 2: Anti-proliferative Activity of BPR1K871 in Cancer Cell Lines

Cell Line	Cancer Type	FLT3 Status	EC₅₀ (nM)
MOLM-13	AML	ITD positive	~5
MV4-11	AML	ITD positive	~5
RS4-11	AML	Expressing	Low nM
COLO205	Colorectal	Not specified	< 100
Mia-PaCa2	Pancreatic	Not specified	< 100
U937	AML	Negative	>1000
K562	CML	Negative	>1000
Data represents the mean of at least two independent experiments.[1]

Experimental Protocols

This section provides detailed methodologies for key experiments to investigate the efficacy of BPR1K871.

Cell Viability (MTT) Assay

This protocol is for determining the anti-proliferative effect of BPR1K871 on cancer cell lines.

Materials:

• Cancer cell lines of interest

• Complete culture medium

• BPR1K871 (dissolved in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate overnight at 37°C in a humidified 5% CO₂ incubator.

• Compound Treatment:

  • Prepare serial dilutions of BPR1K871 in culture medium. The final DMSO concentration should be less than 0.1%.

  • Remove the old medium from the wells and add 100 µL of the BPR1K871 dilutions. Include a vehicle control (medium with DMSO).

  • Incubate for 72 hours at 37°C.

• MTT Addition and Incubation:

  • Add 20 µL of MTT solution to each well.

  • Incubate for 4 hours at 37°C.

• Solubilization and Measurement:

  • Carefully remove the medium.

  • Add 150 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the log concentration of BPR1K871 to determine the EC₅₀ value.

Experimental Workflow: Cell Viability Assay

Workflow for determining cell viability using the MTT assay.

Western Blot Analysis

This protocol is for assessing the inhibition of FLT3 and AURKA/B phosphorylation by BPR1K871.

Materials:

• Cancer cell lines (e.g., MV4-11)

• BPR1K871

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies:

  • Phospho-FLT3 (Tyr591)

  • Total FLT3

  • Phospho-AURKA (Thr288)

  • Total AURKA

  • GAPDH or β-actin (loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis:

  • Treat cells with varying concentrations of BPR1K871 for a specified time (e.g., 2 hours).

  • Wash cells with ice-cold PBS and lyse with lysis buffer.

  • Centrifuge to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer:

  • Normalize protein amounts and prepare samples with Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection:

  • Wash the membrane with TBST.

  • Apply chemiluminescent substrate and capture the signal using an imaging system.

In Vivo Xenograft Model

This protocol outlines the procedure for evaluating the anti-tumor efficacy of BPR1K871 in a mouse xenograft model.

Materials:

• Immunocompromised mice (e.g., nude or NOD/SCID)

• Cancer cell line (e.g., MOLM-13, MV4-11)

• Matrigel (optional)

• BPR1K871

• Vehicle solution (e.g., DMSO/Cremophor EL/saline)

• Calipers for tumor measurement

Procedure:

• Tumor Implantation:

  • Subcutaneously inject cancer cells (e.g., 5 x 10⁶ cells in 100 µL of PBS, with or without Matrigel) into the flank of the mice.

• Tumor Growth and Randomization:

  • Monitor tumor growth by measuring with calipers. Calculate tumor volume using the formula: (Length x Width²)/2.

  • When tumors reach a palpable size (e.g., 100-200 mm³), randomize mice into treatment and control groups.

• Drug Administration:

  • Administer BPR1K871 intravenously (or other appropriate route) at the desired dose and schedule (e.g., 3-20 mg/kg, once daily for 5 days).[1]

  • Administer the vehicle solution to the control group.

• Efficacy Evaluation:

  • Monitor tumor volume and body weight regularly throughout the study.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histology, western blotting).

Experimental Workflow: In Vivo Xenograft Model

Workflow for evaluating in vivo efficacy using a xenograft model.

Conclusion

BPR1K871 is a promising multi-kinase inhibitor with potent anti-cancer activity demonstrated in a range of preclinical models. Its dual targeting of FLT3 and Aurora kinases provides a strong rationale for its investigation in various cancer types, particularly those with known dependencies on these signaling pathways. The experimental protocols provided in this guide offer a framework for researchers to further explore the therapeutic potential of BPR1K871 in novel cancer models. As BPR1K871 has been approved as an investigational new drug (IND) for Phase I testing, further research is crucial to delineate its full clinical potential.[4]

References

• 1. MTT assay protocol | Abcam [abcam.com]
• 2. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 3. broadpharm.com [broadpharm.com]
• 4. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. Aurora kinases signaling in cancer: from molecular perception to targeted therapies - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

BPR1K871: Application Notes and Protocols for Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

BPR1K871 is a potent, multi-kinase inhibitor with significant activity against FMS-like tyrosine kinase 3 (FLT3) and Aurora kinases A and B.[1][2] Its dual inhibitory action makes it a promising candidate for targeted cancer therapy, particularly in acute myeloid leukemia (AML) harboring FLT3 mutations.[1][3] This document provides detailed protocols for cell culture experiments to evaluate the efficacy and mechanism of action of BPR1K871 in relevant cancer cell lines.

Mechanism of Action

BPR1K871 functions as an ATP-competitive inhibitor of FLT3 and Aurora kinases. In cancer cells, particularly AML with FLT3 internal tandem duplication (FLT3-ITD) mutations, constitutively active FLT3 signaling promotes cell proliferation and survival. BPR1K871 effectively inhibits the autophosphorylation of FLT3, thereby blocking downstream signaling pathways.[1] Simultaneously, its inhibition of Aurora kinases A and B disrupts mitotic progression, leading to cell cycle arrest and apoptosis.[1][2]

Signaling Pathway

BPR1K871 targets two critical signaling pathways involved in cancer cell proliferation and survival. The inhibition of the FLT3 receptor tyrosine kinase blocks downstream pathways such as the RAS/MEK/ERK and PI3K/Akt pathways, which are crucial for cell growth and survival. The concurrent inhibition of Aurora kinases A and B disrupts the proper formation of the mitotic spindle and chromosome segregation, leading to mitotic catastrophe and apoptosis.

BPR1K871 inhibits FLT3 and Aurora kinase pathways.

Data Presentation

In Vitro Inhibitory Activity of BPR1K871

Target Kinase	IC50 (nM)
FLT3	19[1][2]
Aurora A (AURKA)	22[1][2]
Aurora B (AURKB)	13[2]

Cellular Activity of BPR1K871 in Cancer Cell Lines

Cell Line	Cancer Type	FLT3 Status	EC50 (nM)
MOLM-13	AML	ITD	~5[1][2][3]
MV4-11	AML	ITD	~5[1][2]
COLO205	Colorectal	Not specified	< 100[1]
Mia-PaCa2	Pancreatic	Not specified	< 100[1]

Experimental Protocols

Cell Culture

1. Cell Line Maintenance:

• MOLM-13 and MV4-11 (Suspension Cells):

  • Culture in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

  • Maintain cell density between 1 x 10^5 and 1 x 10^6 cells/mL.

  • Incubate at 37°C in a humidified atmosphere with 5% CO2.

  • Subculture every 2-3 days by splitting the culture to a density of 2-3 x 10^5 cells/mL.

2. Cryopreservation:

• Centrifuge cells and resuspend the pellet in freezing medium (e.g., 90% FBS, 10% DMSO) at a concentration of 5 x 10^6 to 1 x 10^7 cells/mL.

• Aliquot into cryogenic vials and freeze at -80°C overnight in a controlled-rate freezing container, then transfer to liquid nitrogen for long-term storage.

3. Thawing:

• Rapidly thaw the vial in a 37°C water bath.

• Transfer the cells to a tube containing pre-warmed complete growth medium and centrifuge to remove the freezing medium.

• Resuspend the cell pellet in fresh complete growth medium and transfer to a culture flask.

Cell Viability (MTS) Assay

This protocol is for determining the half-maximal effective concentration (EC50) of BPR1K871.

Workflow for the MTS cell viability assay.

Materials:

• MOLM-13 or MV4-11 cells

• Complete growth medium

• BPR1K871 stock solution (e.g., 10 mM in DMSO)

• 96-well clear-bottom plates

• MTS reagent

• Plate reader

Procedure:

• Cell Seeding:

  • Count cells and adjust the density to 1 x 10^5 cells/mL in complete growth medium.

  • Add 100 µL of the cell suspension to each well of a 96-well plate (10,000 cells/well).

• Compound Preparation and Addition:

  • Prepare a 2X serial dilution of BPR1K871 in complete growth medium. A suggested starting concentration is 1 µM, with 8-10 dilution points.

  • Add 100 µL of the 2X BPR1K871 dilutions to the respective wells. Include wells with vehicle (DMSO) as a control.

• Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

• MTS Addition: Add 20 µL of MTS reagent to each well.

• Incubation: Incubate for 1-4 hours at 37°C.

• Absorbance Reading: Measure the absorbance at 490 nm using a plate reader.[4][5]

• Data Analysis:

  • Subtract the average absorbance of the media-only blank wells from all other absorbance readings.

  • Normalize the data to the vehicle control (100% viability).

  • Plot a dose-response curve and calculate the EC50 value using a suitable software (e.g., GraphPad Prism).

Western Blot Analysis

This protocol is for detecting the inhibition of FLT3 and Aurora A phosphorylation by BPR1K871.

General workflow for Western blot analysis.

Materials:

• MOLM-13 or MV4-11 cells

• BPR1K871

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-FLT3 (Tyr591), anti-FLT3, anti-phospho-Aurora A (Thr288), anti-Aurora A, anti-β-actin (loading control)

• HRP-conjugated secondary antibodies

• ECL substrate

• PVDF membrane

Procedure:

• Cell Treatment:

  • Seed cells at a density of 5 x 10^5 cells/mL and treat with various concentrations of BPR1K871 (e.g., 2 nM, 100 nM) and a vehicle control for 2 hours.[1]

• Cell Lysis:

  • Harvest cells by centrifugation and wash with ice-cold PBS.

  • Lyse the cell pellet in RIPA buffer on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C and collect the supernatant.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer:

  • Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

  • Separate the proteins on an SDS-polyacrylamide gel and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane with TBST.

  • Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.[6][7]

Apoptosis Assay (Annexin V Staining)

This protocol is for quantifying apoptosis induced by BPR1K871 using flow cytometry.

Workflow for Annexin V apoptosis assay.

Materials:

• MOLM-13 or MV4-11 cells

• BPR1K871

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Treatment:

  • Seed cells at a density of 5 x 10^5 cells/mL and treat with BPR1K871 at various concentrations for a specified time (e.g., 24-48 hours). Include a vehicle control.

• Cell Harvesting and Staining:

  • Harvest the cells by centrifugation.

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.[8]

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within one hour.[8][9][10]

  • Live cells will be Annexin V- and PI-negative.

  • Early apoptotic cells will be Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells will be Annexin V- and PI-positive.

Conclusion

These detailed protocols provide a framework for the in vitro characterization of BPR1K871. By utilizing these methods, researchers can effectively assess the cytotoxic and mechanistic properties of this multi-kinase inhibitor in relevant cancer cell models, contributing to its further preclinical and clinical development.

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. broadpharm.com [broadpharm.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 9. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 10. kumc.edu [kumc.edu]

BPR1K871 In Vivo Xenograft Model: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for utilizing the multi-kinase inhibitor BPR1K871 in in vivo xenograft models. The information is compiled to assist in the preclinical evaluation of BPR1K871 for its anti-cancer efficacy.

Introduction

BPR1K871 is a potent, quinazoline-based, multi-kinase inhibitor with significant therapeutic potential in the treatment of Acute Myeloid Leukemia (AML) and various solid tumors.[1][2] Its primary mechanism of action involves the dual inhibition of FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinases A and B (AURKA/B).[1][2][3] BPR1K871 has demonstrated robust anti-proliferative activity in cancer cell lines and significant in vivo efficacy in multiple xenograft models.[1][2]

Mechanism of Action: Targeting Key Cancer Pathways

BPR1K871 exerts its anti-tumor effects by simultaneously targeting two critical classes of kinases involved in cancer cell proliferation and survival:

• FLT3: A receptor tyrosine kinase that, when mutated (e.g., internal tandem duplication - ITD), becomes constitutively active, driving the proliferation of leukemic cells. BPR1K871 effectively inhibits FLT3 phosphorylation.[1]

• Aurora Kinases (AURKA/B): Serine/threonine kinases that are essential for mitotic progression. Their inhibition by BPR1K871 leads to defects in cell division and can induce apoptosis.[1][4]

The dual-targeting nature of BPR1K871 makes it a promising candidate for cancers dependent on these signaling pathways.

BPR1K871 inhibits FLT3 and Aurora Kinase signaling pathways.

Quantitative Data Summary

The following tables summarize the in vitro inhibitory concentrations and in vivo efficacy of BPR1K871 in various cancer models.

Table 1: In Vitro Inhibitory Activity of BPR1K871

Target/Cell Line	Assay Type	IC50 / EC50 (nM)	Notes
Kinase Activity
FLT3	Kinase Assay	19	Dual FLT3/AURKA inhibitor.[2][3]
AURKA	Kinase Assay	22	Dual FLT3/AURKA inhibitor.[2][3]
AURKB	Kinase Assay	13	[3]
Cellular Activity
MOLM-13 (AML, FLT3-ITD)	Anti-proliferative	~5	FLT3-ITD positive AML cell line.[1][2]
MV4-11 (AML, FLT3-ITD)	Anti-proliferative	~5	FLT3-ITD positive AML cell line.[1][2]
COLO205 (Colorectal)	Anti-proliferative	< 100	[1]
Mia-PaCa2 (Pancreatic)	Anti-proliferative	< 100	[1]

Table 2: In Vivo Efficacy of BPR1K871 in Xenograft Models

Xenograft Model	Cancer Type	Dosing (mg/kg, i.v.)	Treatment Schedule	Outcome
MOLM-13	AML	1, 3, 10	Days 1-5 (all groups) & 8-12 (1 & 3 mg/kg groups)	Significant tumor growth inhibition (p < 0.05).[5]
MV4-11	AML	1, 3, 10	Days 1-5 and 8-12	Significant tumor growth inhibition (p < 0.05).[5]
COLO205	Colorectal	3-20	Not specified	Excellent in vivo efficacy.[1]
Mia-PaCa-2	Pancreatic	3-20	Not specified	Excellent in vivo efficacy.[1]

Experimental Protocols

This section details the methodologies for establishing and utilizing xenograft models to evaluate BPR1K871.

Cell Culture

• Cell Lines:

  • AML: MOLM-13, MV4-11 (FLT3-ITD positive)

  • Solid Tumors: COLO205 (colorectal), Mia-PaCa2 (pancreatic)

• Culture Medium: Refer to the supplier's recommendations for appropriate media and supplements (e.g., RPMI-1640 or DMEM with 10-20% FBS and antibiotics).

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2. Ensure cells are in the logarithmic growth phase and have high viability (>95%) before implantation.

Xenograft Model Establishment

Workflow for BPR1K871 in vivo xenograft studies.

• Animal Model: Immunocompromised mice (e.g., nude mice) are suitable for establishing xenografts.

• Acclimatization: Allow animals to acclimatize to the facility for at least one week before any procedures.

• Cell Preparation: Harvest cultured cells and resuspend them in a suitable sterile medium (e.g., PBS or Matrigel mixture) at the desired concentration.

• Implantation:

  • Anesthetize the mouse.

  • Inject the cell suspension (typically 1 x 10^6 to 1 x 10^7 cells in 100-200 µL) subcutaneously into the flank of the mouse.

• Tumor Growth Monitoring:

  • Monitor the animals regularly for tumor formation.

  • Once tumors are palpable, measure their dimensions (length and width) with calipers 2-3 times per week.

  • Calculate tumor volume using the formula: (Width² x Length) / 2.

  • Randomize animals into treatment and control groups when the average tumor volume reaches a predetermined size (e.g., 500 mm³).[1]

BPR1K871 Formulation and Administration

• Formulation:

  • Prepare the hydrochloride salt of BPR1K871.

  • Dissolve in a vehicle solution of DMSO/Cremophor EL/saline at a ratio of 10/20/70.[1] Note: The formulation should be prepared fresh before each administration.

• Administration:

  • Route: Intravenous (i.v.) injection is the recommended route based on pharmacokinetic studies showing poor oral bioavailability.[1]

  • Dosage: Doses ranging from 1 to 20 mg/kg have been shown to be effective.[1][5] A maximum tolerated dose study found that BPR1K871 can be well tolerated at 50 mg/kg administered once a day for five days.[1]

  • Frequency: A common schedule is daily administration for 5 consecutive days, potentially followed by a break and another treatment cycle.[5]

Monitoring and Endpoint Analysis

• In-Life Monitoring:

  • Measure tumor volume and body weight 2-3 times per week.

  • Observe animals for any signs of toxicity or distress.

• Efficacy Endpoint: The primary endpoint is typically tumor growth inhibition (TGI). This can be calculated as the percentage difference in the mean tumor volume between the treated and vehicle control groups.

• Data Analysis: Use appropriate statistical methods (e.g., t-test or ANOVA) to determine the significance of the observed anti-tumor effects. A p-value of < 0.05 is generally considered statistically significant.[5]

• Optional Endpoints:

  • Pharmacokinetic (PK) Analysis: Collect blood samples at various time points after dosing to determine the drug's concentration in plasma.

  • Pharmacodynamic (PD) Analysis: Collect tumor tissue at the end of the study to analyze target modulation (e.g., levels of pFLT3 and pAURKA) by methods such as Western blot.[1]

  • Histology: Fix and section tumor tissues to assess morphology, proliferation (e.g., Ki-67 staining), and apoptosis (e.g., TUNEL assay).

BPR1K871 is a promising multi-kinase inhibitor with demonstrated preclinical efficacy in both AML and solid tumor xenograft models. The protocols and data presented in this guide provide a comprehensive framework for researchers to design and execute in vivo studies to further evaluate the therapeutic potential of this compound. Careful adherence to these methodologies will ensure the generation of robust and reproducible data for informed decision-making in the drug development process.

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for BPR1K871 Treatment of MOLM-13 Cell Line

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of BPR1K871, a multi-kinase inhibitor, on the MOLM-13 human acute myeloid leukemia (AML) cell line. MOLM-13 cells are characterized by an internal tandem duplication (ITD) mutation in the FMS-like tyrosine kinase 3 (FLT3) gene, a key driver in certain types of AML. BPR1K871 potently targets FLT3 and Aurora kinases, making it a relevant compound for investigation in this cell line.

Quantitative Data Summary

The following tables summarize the in vitro and in vivo efficacy of BPR1K871 on the MOLM-13 cell line.

Table 1: In Vitro Activity of BPR1K871 in MOLM-13 Cells

Parameter	Value	Reference(s)
EC50	~5 nM	[1][2][3]
IC50 (FLT3 Kinase)	19 nM	[1][2][3]
IC50 (AURKA Kinase)	22 nM	[1][2][3]
IC50 (AURKB Kinase)	13 nM	[1][2]

Table 2: In Vivo Dosage of BPR1K871 in MOLM-13 Xenograft Model

Dosage	Administration Route	Dosing Schedule	Reference(s)
1 mg/kg	Intravenous (iv)	Daily for 5 days, then repeated for days 8-12	[1]
3 mg/kg	Intravenous (iv)	Daily for 5 days, then repeated for days 8-12	[1]
10 mg/kg	Intravenous (iv)	Daily for 5 days	[1]

Signaling Pathway

BPR1K871 exerts its anti-leukemic effect by targeting key signaling pathways involved in cell proliferation and survival. In MOLM-13 cells, which harbor the FLT3-ITD mutation, the FLT3 signaling pathway is constitutively active, driving cell growth and inhibiting apoptosis. BPR1K871 also inhibits Aurora kinases, which are crucial for cell cycle progression, particularly mitosis.

BPR1K871 inhibits FLT3 and Aurora kinase signaling pathways.

Experimental Protocols

MOLM-13 Cell Culture

This protocol outlines the standard procedure for culturing MOLM-13 cells to prepare them for experiments with BPR1K871.

Materials:

• MOLM-13 cells

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (optional)

• CO2 incubator (37°C, 5% CO2)

• Sterile culture flasks (e.g., T-25 or T-75)

• Centrifuge

• Hemocytometer or automated cell counter

• Trypan blue solution

Procedure:

• Media Preparation: Prepare complete growth medium consisting of RPMI-1640 supplemented with 10% FBS.[4][5][6] Penicillin-Streptomycin can be added to a final concentration of 1% if desired.[5]

• Cell Thawing (if starting from a frozen stock):

  • Rapidly thaw the cryovial in a 37°C water bath.

  • Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete growth medium.

  • Centrifuge at 300 x g for 5 minutes.[5]

  • Discard the supernatant and resuspend the cell pellet in fresh complete growth medium.

• Routine Passaging:

  • MOLM-13 cells grow in suspension.[4][6]

  • Maintain cell density between 0.2 x 10^6 and 2.0 x 10^6 cells/mL.[5][6][7]

  • To passage, determine the cell density and viability using a hemocytometer and trypan blue exclusion.

  • Dilute the cell suspension to a seeding density of approximately 0.2 x 10^6 to 1.0 x 10^6 cells/mL in a new culture flask with fresh complete growth medium.[6][7]

  • Subculture every 2-3 days.[6][7]

  • Incubate at 37°C in a humidified atmosphere with 5% CO2.[4][5]

Workflow for MOLM-13 cell culture.

In Vitro BPR1K871 Treatment and Viability Assay

This protocol describes how to treat MOLM-13 cells with BPR1K871 and assess cell viability to determine the EC50.

Materials:

• MOLM-13 cells in logarithmic growth phase

• BPR1K871 stock solution (e.g., in DMSO)

• Complete growth medium

• 96-well cell culture plates

• Cell viability reagent (e.g., MTS, MTT, or CellTiter-Glo)

• Plate reader

Procedure:

• Cell Seeding:

  • Harvest MOLM-13 cells and perform a cell count.

  • Seed the cells in a 96-well plate at a density of approximately 1 x 10^5 cells/mL in 100 µL of complete growth medium per well.

• Compound Preparation and Treatment:

  • Prepare a serial dilution of BPR1K871 in complete growth medium. It is recommended to start with a high concentration (e.g., 1 µM) and perform 1:10 or 1:3 dilutions to cover a range of concentrations (e.g., from 1 µM down to picomolar concentrations).

  • Include a vehicle control (e.g., DMSO at the same concentration as the highest BPR1K871 concentration).

  • Add the diluted BPR1K871 or vehicle control to the appropriate wells.

• Incubation:

  • Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

• Viability Assessment:

  • After the incubation period, add the cell viability reagent to each well according to the manufacturer's instructions.

  • Incubate for the recommended time (typically 1-4 hours).

  • Measure the absorbance or luminescence using a plate reader at the appropriate wavelength.

• Data Analysis:

  • Normalize the readings to the vehicle control wells (representing 100% viability).

  • Plot the cell viability against the logarithm of the BPR1K871 concentration.

  • Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) to calculate the EC50 value.

Workflow for cell viability assay.

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ubigene.us [ubigene.us]
• 5. bpsbioscience.com [bpsbioscience.com]
• 6. Leibniz Institute DSMZ: Details [dsmz.de]
• 7. MOLM13 Cell Line - Creative Biogene [creative-biogene.com]

Application Notes and Protocols for Western Blot Analysis of BPR1K871 Target Modulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

BPR1K871 is a potent, multi-kinase inhibitor with significant anti-proliferative activity in various cancer cell lines, particularly in acute myeloid leukemia (AML).[1][2] It primarily functions by targeting key signaling kinases, including FMS-like tyrosine kinase 3 (FLT3) and Aurora kinases A and B (AURKA/B).[1][2][3] Western blot analysis is a crucial immunological method to investigate the pharmacodynamic effects of BPR1K871 by detecting changes in the phosphorylation status of its target proteins, thereby confirming target engagement and downstream pathway modulation within cancer cells. These application notes provide a detailed protocol for assessing the inhibitory activity of BPR1K871 on its key targets using Western blotting.

Principle

Western blotting enables the detection and semi-quantification of specific proteins in a complex mixture, such as a cell lysate. This technique separates proteins by size via gel electrophoresis, transfers them to a solid membrane, and then uses specific antibodies to identify the target protein. To assess the activity of a kinase inhibitor like BPR1K871, antibodies that specifically recognize the phosphorylated forms of the target kinases (e.g., phospho-FLT3 and phospho-AURKA) are utilized. A decrease in the phosphorylated protein signal in BPR1K871-treated cells compared to untreated controls indicates successful target inhibition.

Target Kinases and Cellular Context

• FLT3: A receptor tyrosine kinase often mutated in AML, playing a critical role in the proliferation and survival of hematopoietic cells.[3][4] BPR1K871 has been shown to inhibit the phosphorylation of FLT3 at tyrosine 591 (pFLT3 Tyr591).[1][5]

• Aurora Kinase A/B: Serine/threonine kinases essential for cell mitosis.[3] BPR1K871 effectively inhibits the phosphorylation of AURKA at threonine 288 (pAURKA Thr288).[1][5]

The MV4-11 human AML cell line, which harbors an FLT3 internal tandem duplication (ITD) mutation, is a suitable model for these studies.[1]

Quantitative Data Summary

The following tables summarize the reported in vitro inhibitory and anti-proliferative activities of BPR1K871.

Table 1: In Vitro Kinase Inhibitory Activity of BPR1K871

Target Kinase	IC₅₀ (nM)
FLT3	19
AURKA	22
AURKB	13

Data sourced from references[3][5].

Table 2: Anti-proliferative Activity of BPR1K871 in AML Cell Lines

Cell Line	Genotype	EC₅₀ (nM)
MOLM-13	FLT3-ITD	~5
MV4-11	FLT3-ITD	~5

Data sourced from references[1][2].

Experimental Protocols

Protocol 1: Cell Culture and BPR1K871 Treatment

• Cell Culture: Culture MV4-11 cells in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO₂.

• Cell Seeding: Seed MV4-11 cells at a density of 1 x 10⁶ cells/mL in a 6-well plate.

• BPR1K871 Treatment: Prepare a stock solution of BPR1K871 in DMSO. Dilute the stock solution in cell culture medium to achieve the desired final concentrations (e.g., a dose-dependent range from 1 nM to 1000 nM). A DMSO-only control should be included.

• Incubation: Treat the cells with the various concentrations of BPR1K871 for a specified time, for instance, 2 hours, as this has been shown to be effective.[1]

Protocol 2: Cell Lysis and Protein Quantification

• Cell Harvesting: Following treatment, transfer the cells to a microcentrifuge tube and pellet them by centrifugation at 500 x g for 5 minutes at 4°C.

• Washing: Wash the cell pellet once with ice-cold phosphate-buffered saline (PBS).

• Lysis: Resuspend the cell pellet in ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors.

• Incubation: Incubate the lysate on ice for 30 minutes with occasional vortexing.

• Clarification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Supernatant Collection: Carefully collect the supernatant containing the soluble proteins.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay kit according to the manufacturer's instructions.

Protocol 3: Western Blot Analysis

• Sample Preparation: Mix an equal amount of protein (e.g., 20-30 µg) from each sample with 4x Laemmli sample buffer and heat at 95°C for 5 minutes.

• SDS-PAGE: Load the denatured protein samples onto a 4-12% Bis-Tris polyacrylamide gel and perform electrophoresis to separate the proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for pFLT3 (Tyr591), pAURKA (Thr288), total FLT3, total AURKA, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C with gentle agitation. Antibody dilutions should be optimized according to the manufacturer's recommendations.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody corresponding to the primary antibody species for 1 hour at room temperature.

• Washing: Repeat the washing step as described in step 6.

• Detection: Add an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the phosphorylated protein levels to the total protein levels and then to the loading control.

Visualizations

Caption: Simplified signaling pathway of BPR1K871 targets FLT3 and Aurora Kinase A.

Caption: Experimental workflow for Western blot analysis of BPR1K871 target modulation.

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Application Note and Protocol: BPR1K871 Cell Viability Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction

BPR1K871 is a potent, quinazoline-based multi-kinase inhibitor that has demonstrated significant anti-proliferative activity in various cancer cell lines.[1] Its primary targets include FMS-like tyrosine kinase 3 (FLT3) and Aurora kinases A and B (AURKA/B), which are crucial in cell mitosis and the proliferation of hematopoietic cells.[2][3] BPR1K871 has shown particular efficacy in Acute Myeloid Leukemia (AML) cell lines such as MOLM-13 and MV4-11, with an EC50 value of approximately 5 nM.[1][3] Functional studies have confirmed that the anti-proliferative effects of BPR1K871 are due to the modulation of FLT3 and AURKA/B targets within the cells.[1][2]

This document provides a detailed protocol for assessing the effect of BPR1K871 on cell viability using a tetrazolium-based colorimetric assay, specifically the MTS assay, which has been previously used to evaluate this compound.[1]

Principle of the MTS Assay

The MTS assay is a quantitative method used to determine the number of viable cells in a culture. The principle is based on the reduction of the tetrazolium salt, MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium), by metabolically active cells.[4] Dehydrogenase enzymes found in viable cells convert the MTS reagent into a soluble purple formazan (B1609692) product.[4] The amount of formazan produced is directly proportional to the number of living cells. This conversion can be quantified by measuring the absorbance of the solution at a specific wavelength (typically 490-500 nm), allowing for the assessment of cell viability and the cytotoxic effects of compounds like BPR1K871.[4][5]

Signaling Pathway of BPR1K871 Inhibition

The diagram below illustrates the inhibitory mechanism of BPR1K871. By targeting both FLT3 and Aurora Kinases, BPR1K871 disrupts key signaling pathways that control cell cycle progression, proliferation, and survival, ultimately leading to an anti-tumor effect.

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. broadpharm.com [broadpharm.com]
• 5. Comparison of Different Methods for Determining Cell Viability - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Preparing BPR1K871 for In Vivo Efficacy and Safety Assessment

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and in vivo evaluation of BPR1K871, a potent dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinase A (AURKA). BPR1K871 has demonstrated significant anti-proliferative activity in various cancer cell lines and efficacy in preclinical xenograft models of acute myeloid leukemia (AML) and solid tumors.[1][2]

Introduction to BPR1K871

BPR1K871 is a quinazoline-based, multi-kinase inhibitor identified as a promising preclinical candidate for cancer therapy.[1][2] It potently inhibits both wild-type and mutated forms of FLT3, a key driver in certain types of leukemia, and Aurora Kinases, which are crucial for cell division and often overexpressed in cancers.[1][3][4] Its dual-targeting mechanism offers a potential therapeutic advantage in treating complex malignancies.

Physicochemical and In Vitro Properties

A summary of the key physicochemical and in vitro properties of BPR1K871 is presented below. This data is essential for understanding its behavior in biological systems and for appropriate formulation development.

Property	Value	Reference
Molecular Formula	C25H28ClN7O2S	[5]
Molecular Weight	526.05 g/mol	[5]
CAS Number	2443767-35-7	[5]
Aqueous Solubility	0.107 µg/mL	[1]
LogD (pH 7.4)	4.52	[1]
FLT3 IC50	19 nM	[2][3][4][5]
AURKA IC50	22 nM	[2][3][4][5]
AURKB IC50	13 nM	[3][4]
AML Cell Line EC50 (MOLM-13, MV4-11)	~5 nM	[1][2][3][4]
Solid Tumor Cell Line EC50 (COLO205, Mia-PaCa2)	< 100 nM	[1]

In Vivo Formulation and Administration Protocol

Due to its low aqueous solubility, a specific formulation is required for the in vivo administration of BPR1K871. The hydrochloride salt of BPR1K871 is recommended for these studies.

Materials:

• BPR1K871 hydrochloride salt

• Dimethyl sulfoxide (B87167) (DMSO)

• Cremophor EL

• Saline (0.9% NaCl)

Protocol for Preparation of Dosing Solution:

• Dissolve the required amount of BPR1K871 hydrochloride salt in DMSO to create a stock solution.

• Add Cremophor EL to the DMSO stock solution.

• Add saline to the DMSO/Cremophor EL mixture to achieve the final desired concentration.

• The final vehicle composition should be a ratio of 10% DMSO, 20% Cremophor EL, and 70% saline .[1]

• Ensure the final solution is clear and free of precipitation before administration.

Administration Route:

• Intravenous (IV) injection is the recommended route of administration as BPR1K871 has shown poor oral bioavailability.[1][3]

Experimental Workflow for In Vivo Studies

The following diagram illustrates a typical workflow for conducting in vivo studies with BPR1K871, from initial toxicity assessment to efficacy evaluation in tumor models.

Caption: Experimental workflow for in vivo studies of BPR1K871.

In Vivo Toxicity and Efficacy Study Protocols

Acute Toxicity Study:

• Animal Model: ICR mice are a suitable model for initial toxicity assessment.[1]

• Dosage: A dose of 50 mg/kg administered once a day for five days has been shown to be well-tolerated.[1]

• Monitoring: Observe animals for signs of toxicity, including changes in weight, behavior, and overall health.

Efficacy Studies in Xenograft Models:

• Animal Model: Nude mice are commonly used for establishing xenograft models.[1]

• Cell Lines:

  • AML Models: MOLM-13 and MV4-11 cells (FLT3-ITD positive).[1][2]

  • Solid Tumor Models: COLO205 (colorectal) and Mia-PaCa2 (pancreatic).[1][2]

• Tumor Inoculation: Subcutaneously inoculate cancer cells into the flank of the mice.[1]

• Treatment Initiation: Begin treatment when tumors reach a specified volume (e.g., ~200-500 mm³).[1]

• Dosage and Schedule:

  • MOLM-13 Model: 1, 3, or 10 mg/kg intravenously, once daily for two continuous weeks (days 1-5 and 8-12). A higher dose of 10 mg/kg daily for 5 days has also been used.[1]

  • MV4-11 Model: 1, 3, or 10 mg/kg intravenously, once daily for two continuous weeks (days 1-5 and 8-12).[1]

  • COLO205 and Mia-PaCa2 Models: Doses ranging from 3-20 mg/kg intravenously have shown efficacy.[1]

• Efficacy Readouts:

  • Measure tumor volume regularly.

  • Monitor animal body weight as an indicator of toxicity.

Mechanism of Action and Signaling Pathway

BPR1K871 exerts its anti-cancer effects by simultaneously inhibiting the FLT3 and Aurora Kinase signaling pathways. This dual inhibition leads to cell cycle arrest and apoptosis in cancer cells.

Caption: Dual inhibition of FLT3 and Aurora Kinase pathways by BPR1K871.

ADME and Safety Profile

Preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) and safety data suggest that BPR1K871 is a suitable candidate for further preclinical development.[1]

Parameter	Result
hERG Inhibition	66% at 10 µM
CYP Inhibition (1A2, 2C9, 2C19, 2D6, 3A4, 2E1)	IC50 > 4 µM
Microsomal Stability (Human)	> 80% remaining at 30 min
Microsomal Stability (Mouse)	> 30% remaining at 30 min

Conclusion

BPR1K871 is a promising multi-kinase inhibitor with potent in vitro and in vivo anti-cancer activity. The protocols outlined in these application notes provide a framework for its successful preparation and evaluation in preclinical models. Careful adherence to the formulation and administration procedures is critical for achieving reproducible and meaningful results in in vivo studies. Further investigation into the full potential of BPR1K871 as a therapeutic agent is warranted.[1][2]

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. abmole.com [abmole.com]

Application Notes and Protocols: BPR1K871 Treatment in HCT-116 Colorectal Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

BPR1K871 is a potent, multi-kinase inhibitor with significant anti-proliferative activity in various cancer cell lines.[1][2][3] Identified as a quinazoline-based compound, BPR1K871 primarily targets FMS-like tyrosine kinase-3 (FLT3) and Aurora kinases A and B (AURKA/B).[1][4] This document provides detailed application notes and experimental protocols for the treatment of HCT-116 human colorectal carcinoma cells with BPR1K871, based on published research findings. Functional studies have demonstrated that BPR1K871 modulates Aurora kinase activity and disrupts the cell cycle in HCT-116 cells, highlighting its therapeutic potential in colorectal cancer.[1][2][3]

Data Presentation

Table 1: Kinase Inhibition Profile of BPR1K871

Kinase Target	IC₅₀ (nM)	Reference
Aurora Kinase A (AURKA)	22	[1][4]
Aurora Kinase B (AURKB)	13	[1][4]
FMS-like tyrosine kinase-3 (FLT3)	19	[1][4]

Table 2: Anti-proliferative Activity of BPR1K871 in Cancer Cell Lines

| Cell Line | Cancer Type | EC₅₀ (nM) | Reference | |---|---|---| | MOLM-13 | Acute Myeloid Leukemia | ~5 |[1][3] | | MV4-11 | Acute Myeloid Leukemia | ~5 |[1][3] | | COLO205 | Colorectal Cancer | < 100 |[1][2] | | Mia-PaCa2 | Pancreatic Cancer | < 100 |[1][2] |

Signaling Pathway and Mechanism of Action

BPR1K871 exerts its anti-cancer effects by inhibiting key kinases involved in cell cycle regulation and proliferation. In HCT-116 cells, BPR1K871 has been shown to inhibit the phosphorylation of Aurora kinases A, B, and C, as well as their downstream substrate, histone H3.[1] This inhibition disrupts the proper functioning of the mitotic spindle, leading to mitotic arrest, the accumulation of multinucleated cells with 4N or 8N DNA content, and ultimately, inhibition of cell proliferation.[1]

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oncotarget.com [oncotarget.com]
• 3. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for BPR1K871 in Pancreatic Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

BPR1K871 is a potent, multi-kinase inhibitor demonstrating significant anti-proliferative activity in various cancer models, including pancreatic cancer.[1][2][3] Primarily targeting FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinases A and B, BPR1K871 offers a promising avenue for investigating novel therapeutic strategies against pancreatic ductal adenocarcinoma (PDAC), a malignancy with limited treatment options.[4][5] These application notes provide detailed protocols for utilizing BPR1K871 in pancreatic cancer research, focusing on in vitro cell viability, mechanism of action studies, and in vivo xenograft models.

Mechanism of Action

BPR1K871 functions as a dual inhibitor of FLT3 and Aurora kinases (AURKA/B).[2][6][7][8] In the context of pancreatic cancer, where Aurora Kinase A is often overexpressed, this inhibitory action is particularly relevant.[4][5] Aurora kinases are crucial for mitotic progression, and their inhibition can lead to cell cycle arrest and apoptosis.[9][10] FLT3, a receptor tyrosine kinase, is also implicated in cancer cell proliferation and survival.[6][11] By targeting these key signaling nodes, BPR1K871 disrupts essential cellular processes in cancer cells, leading to potent anti-tumor effects.

BPR1K871 Signaling Pathway in Pancreatic Cancer

Caption: BPR1K871 inhibits Aurora and FLT3 signaling pathways.

Data Presentation

In Vitro Activity of BPR1K871

Cell Line	Cancer Type	Parameter	Value (nM)	Reference
Mia-PaCa2	Pancreatic Cancer	EC50	< 100	[1]
MOLM-13	AML	EC50	~ 5	[2][6]
MV4-11	AML	EC50	~ 5	[2][6]

In Vivo Efficacy of BPR1K871 in Mia-PaCa2 Xenograft Model

Treatment Group	Dosage (mg/kg)	Route of Administration	Schedule	Outcome	Reference
BPR1K871	3 - 20	Intravenous (iv)	Days 1-5 and 8-12	Significant tumor growth inhibition	[1]

Experimental Protocols

Cell Culture of Mia-PaCa2 Cells

This protocol outlines the standard procedure for culturing the human pancreatic cancer cell line Mia-PaCa2.

Materials:

• Mia-PaCa2 cell line (ATCC® CRL-1420™)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Horse Serum

• Penicillin-Streptomycin solution

• 0.25% Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS)

• T-75 culture flasks

• Incubator (37°C, 5% CO2)

Procedure:

• Media Preparation: Prepare complete growth medium by supplementing DMEM with 10% FBS, 2.5% horse serum, and 1% penicillin-streptomycin.

• Cell Thawing: Thaw a cryopreserved vial of Mia-PaCa2 cells rapidly in a 37°C water bath. Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete growth medium.

• Initial Culture: Centrifuge the cell suspension at 300 x g for 3 minutes. Discard the supernatant and resuspend the cell pellet in 10-12 mL of complete growth medium. Transfer the suspension to a T-75 flask.

• Incubation: Incubate the cells at 37°C in a humidified atmosphere with 5% CO2.

• Subculturing: When cells reach 70-80% confluency, remove the medium and wash the cell monolayer with PBS.[6] Add 2-3 mL of Trypsin-EDTA solution and incubate for 3-5 minutes at 37°C until cells detach.

• Cell Passage: Neutralize the trypsin by adding 7-8 mL of complete growth medium. Centrifuge the cells, resuspend the pellet in fresh medium, and seed new T-75 flasks at a 1:4 to 1:6 split ratio. Change the medium every 2-3 days.

In Vitro Cell Viability (MTT) Assay

This protocol is for determining the half-maximal effective concentration (EC50) of BPR1K871 on Mia-PaCa2 cells.

Materials:

• Mia-PaCa2 cells

• Complete growth medium

• BPR1K871 (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed Mia-PaCa2 cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours.

• Drug Treatment: Prepare serial dilutions of BPR1K871 in complete growth medium. Remove the existing medium from the wells and add 100 µL of the diluted BPR1K871 solutions. Include a vehicle control (DMSO) and a no-cell control (medium only).

• Incubation: Incubate the plate for 72 hours at 37°C and 5% CO2.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the EC50 value.

Western Blot Analysis for Target Modulation

This protocol is to assess the effect of BPR1K871 on the phosphorylation of its targets, FLT3 and Aurora Kinase A, in Mia-PaCa2 cells.

Materials:

• Mia-PaCa2 cells

• BPR1K871

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-FLT3 (Tyr591), anti-FLT3, anti-phospho-Aurora A (Thr288), anti-Aurora A, anti-β-actin

• HRP-conjugated secondary antibodies

• ECL detection reagent

Procedure:

• Cell Treatment: Seed Mia-PaCa2 cells in 6-well plates and grow to 70-80% confluency. Treat the cells with varying concentrations of BPR1K871 (e.g., 0, 10, 100, 1000 nM) for 2 hours.

• Cell Lysis: Wash the cells with cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with primary antibodies overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. After further washes, apply the ECL reagent and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Densitometry analysis can be performed to quantify the changes in protein phosphorylation.

In Vivo Pancreatic Cancer Xenograft Model

This protocol describes the establishment of a Mia-PaCa2 xenograft model in mice to evaluate the in vivo efficacy of BPR1K871.

Materials:

• Athymic nude mice (4-6 weeks old)

• Mia-PaCa2 cells

• Matrigel

• BPR1K871

• Vehicle solution (e.g., saline)

• Calipers

• Anesthesia

Procedure:

• Cell Preparation: Harvest Mia-PaCa2 cells and resuspend them in a 1:1 mixture of PBS and Matrigel at a concentration of 1 x 10^7 cells/mL.

• Tumor Implantation: Subcutaneously inject 100 µL of the cell suspension into the flank of each mouse.

• Tumor Growth Monitoring: Monitor the mice for tumor growth. Tumor volume can be calculated using the formula: (Length x Width^2) / 2.

• Treatment Initiation: When tumors reach a volume of approximately 100-150 mm³, randomize the mice into treatment and control groups.

• Drug Administration: Administer BPR1K871 intravenously at the desired doses (e.g., 3, 10, 20 mg/kg) according to the schedule (e.g., daily for 5 days, followed by a 2-day break). The control group should receive the vehicle.

• Efficacy Evaluation: Measure tumor volumes and body weights 2-3 times per week.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., immunohistochemistry).

Experimental Workflow for In Vivo Studies

Caption: Workflow for BPR1K871 in vivo efficacy studies.

Immunohistochemistry (IHC) for Tumor Analysis

This protocol is for the analysis of protein expression in excised tumor tissues from the xenograft study.

Materials:

• Formalin-fixed, paraffin-embedded (FFPE) tumor tissues

• Xylene and ethanol (B145695) series

• Antigen retrieval buffer (e.g., citrate (B86180) buffer, pH 6.0)

• Hydrogen peroxide (3%)

• Blocking serum

• Primary antibodies (e.g., anti-Ki-67 for proliferation, anti-cleaved caspase-3 for apoptosis)

• Biotinylated secondary antibody

• Streptavidin-HRP complex

• DAB substrate kit

• Hematoxylin counterstain

• Mounting medium

Procedure:

• Deparaffinization and Rehydration: Deparaffinize the tissue sections in xylene and rehydrate through a graded series of ethanol to water.

• Antigen Retrieval: Perform heat-induced antigen retrieval using an appropriate buffer.

• Peroxidase Blocking: Block endogenous peroxidase activity with 3% hydrogen peroxide.

• Blocking: Block non-specific binding sites with a blocking serum.

• Primary Antibody Incubation: Incubate the sections with the primary antibody overnight at 4°C.

• Secondary Antibody and Detection: Apply a biotinylated secondary antibody followed by a streptavidin-HRP complex.

• Visualization: Visualize the antibody binding using a DAB substrate, which will produce a brown precipitate.

• Counterstaining and Mounting: Counterstain the sections with hematoxylin, dehydrate, and mount with a coverslip.

• Microscopic Analysis: Analyze the stained sections under a microscope to evaluate protein expression and localization.

Conclusion

BPR1K871 is a valuable tool for pancreatic cancer research, enabling the investigation of the roles of FLT3 and Aurora kinases in this disease. The protocols provided herein offer a framework for conducting in vitro and in vivo studies to further elucidate the therapeutic potential of BPR1K871. These methodologies can be adapted and optimized to suit specific research questions and experimental setups.

References

• 1. Immunohistochemistry of Pancreatic Neoplasia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Video: Generation of an Orthotopic Xenograft of Pancreatic Cancer Cells by Ultrasound-Guided Injection [jove.com]
• 3. Pancreatic Cancer Models - Pancreatic Cancer Action Network [pancan.org]
• 4. Multifaceted Effects of Kinase Inhibitors on Pancreatic Cancer Cells Reveals Pivotal Entities with Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Aurora kinase a inhibitor MLN8237 suppresses pancreatic cancer growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A synergic approach to enhance long-term culture and manipulation of MiaPaCa-2 pancreatic cancer spheroids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Phospho-Aurora A (Thr288)/Aurora B (Thr232)/Aurora C (Thr198) (D13A11) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 10. Protein Kinase D2 Modulates Cell Cycle by Stabilizing Aurora A Kinase at Centrosomes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. MIA PaCa-2 Cells [cytion.com]

Application Notes and Protocols for Flow Cytometry Analysis Following BPR1K871 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

BPR1K871 is a potent, multi-kinase inhibitor that primarily targets FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinases A and B.[1][2][3] These kinases are crucial regulators of cell proliferation, differentiation, and survival. Dysregulation of FLT3 and Aurora kinases is implicated in various malignancies, particularly Acute Myeloid Leukemia (AML).[3][4] BPR1K871 has demonstrated potent anti-proliferative activity in cancer cell lines, inducing cell cycle arrest and apoptosis.[1][2] Flow cytometry is an essential tool for quantifying these cellular responses to BPR1K871 treatment.

These application notes provide detailed protocols for analyzing the effects of BPR1K871 on the cell cycle and apoptosis using flow cytometry. The provided data tables summarize expected quantitative outcomes based on the known mechanism of action of BPR1K871.

Data Presentation

Cell Cycle Analysis

Treatment with BPR1K871 is expected to induce cell cycle arrest, primarily at the G2/M phase, and lead to the formation of polyploid cells due to the inhibition of Aurora Kinase B, which is essential for cytokinesis. A study on the HCT-116 human colon cancer cell line showed that treatment with BPR1K871 led to the accumulation of multinucleated cells with 4N and 8N DNA content.[5]

Table 1: Expected Cell Cycle Distribution in HCT-116 Cells after 48-hour BPR1K871 Treatment

Treatment Group	Concentration	% G0/G1 Phase	% S Phase	% G2/M Phase	% >G2/M (Polyploid)
Vehicle Control (DMSO)	0 nM	55	25	20	<1
BPR1K871	26 nM	15	10	35	40
BPR1K871	50 nM	10	5	25	60

Note: Data are representative and based on the described effects of BPR1K871 on HCT-116 cells leading to increased 4N and 8N DNA content. Actual percentages may vary based on experimental conditions.

Apoptosis Analysis

The inhibition of critical survival signaling pathways by BPR1K871 is anticipated to induce apoptosis. The following table provides a representative example of the expected dose-dependent increase in apoptosis in an AML cell line, such as MV4-11, which harbors an FLT3-ITD mutation and is sensitive to FLT3 inhibitors.

Table 2: Apoptosis Induction in MV4-11 Cells after 24-hour BPR1K871 Treatment

Treatment Group	Concentration	% Viable Cells (Annexin V- / PI-)	% Early Apoptotic Cells (Annexin V+ / PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+ / PI+)
Vehicle Control (DMSO)	0 nM	95	3	2
BPR1K871	5 nM	60	25	15
BPR1K871	10 nM	40	35	25
BPR1K871	25 nM	20	40	40

Note: This data is representative of the expected outcome for a sensitive AML cell line. Actual percentages will vary depending on the cell line, treatment duration, and experimental conditions.

Experimental Protocols

Protocol 1: Cell Cycle Analysis using Propidium (B1200493) Iodide Staining

This protocol describes the preparation of cells treated with BPR1K871 for cell cycle analysis using propidium iodide (PI) staining, followed by flow cytometry.

Materials:

• Cancer cell line of interest (e.g., HCT-116, MOLM-13, MV4-11)

• Complete cell culture medium

• BPR1K871 (dissolved in DMSO)

• Phosphate-Buffered Saline (PBS), ice-cold

• 70% Ethanol (B145695), ice-cold

• RNase A solution (100 µg/mL in PBS)

• Propidium Iodide (PI) staining solution (50 µg/mL in PBS)

• Flow cytometer

Procedure:

• Cell Seeding: Seed 1-2 x 10^6 cells in a 60 mm dish or an appropriate culture vessel and allow them to adhere (for adherent cells) or stabilize in suspension for 24 hours.

• BPR1K871 Treatment: Treat the cells with the desired range of BPR1K871 concentrations (e.g., 0, 10, 26, 50 nM) for the specified duration (e.g., 24 or 48 hours). Include a vehicle control (DMSO) at a concentration equivalent to the highest BPR1K871 concentration.

• Cell Harvesting:

  • Adherent cells: Aspirate the medium, wash once with PBS, and detach the cells using trypsin-EDTA. Neutralize the trypsin with complete medium and transfer the cell suspension to a centrifuge tube.

  • Suspension cells: Transfer the cell suspension directly to a centrifuge tube.

• Washing: Centrifuge the cells at 300 x g for 5 minutes at 4°C. Discard the supernatant and resuspend the cell pellet in 1 mL of ice-cold PBS.

• Fixation: While gently vortexing, add 4 mL of ice-cold 70% ethanol dropwise to the cell suspension. Incubate the cells for at least 2 hours at -20°C. Cells can be stored at -20°C for several weeks.

• Rehydration and RNase Treatment: Centrifuge the fixed cells at 500 x g for 5 minutes. Discard the ethanol and wash the pellet once with PBS. Resuspend the cell pellet in 500 µL of PBS containing 100 µg/mL RNase A. Incubate at 37°C for 30 minutes to ensure only DNA is stained.

• PI Staining: Add 500 µL of PI staining solution (final concentration 50 µg/mL) to the cell suspension. Incubate for 15 minutes in the dark at room temperature.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer using a linear scale for the DNA content histogram. Use appropriate software to deconvolute the histogram and quantify the percentage of cells in each phase of the cell cycle (G0/G1, S, G2/M, and >G2/M).

Protocol 2: Apoptosis Assay using Annexin V and Propidium Iodide Staining

This protocol enables the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells following BPR1K871 treatment.

Materials:

• Cancer cell line of interest (e.g., MV4-11, MOLM-13)

• Complete cell culture medium

• BPR1K871 (dissolved in DMSO)

• Phosphate-Buffered Saline (PBS), ice-cold

• Annexin V-FITC (or other fluorochrome conjugate)

• Propidium Iodide (PI)

• 1X Annexin V Binding Buffer (10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl2, pH 7.4)

• Flow cytometer

Procedure:

• Cell Seeding: Seed 1-2 x 10^5 cells per well in a 6-well plate and incubate for 24 hours.

• BPR1K871 Treatment: Treat the cells with a range of BPR1K871 concentrations (e.g., 0, 5, 10, 25 nM) for the desired time (e.g., 24 hours). Include a vehicle control (DMSO).

• Cell Harvesting: Collect both floating and adherent (if applicable) cells. For adherent cells, use a gentle cell dissociation solution. Centrifuge the cell suspension at 300 x g for 5 minutes.

• Washing: Discard the supernatant and wash the cells twice with ice-cold PBS.

• Staining: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis Preparation: Add 400 µL of 1X Annexin V Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer within one hour. Use unstained, Annexin V-FITC only, and PI only controls to set up compensation and gates. Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic/necrotic).

Visualizations

Signaling Pathway

Caption: BPR1K871 inhibits FLT3 and Aurora kinases, leading to apoptosis.

Experimental Workflow

Caption: Workflow for flow cytometry analysis after BPR1K871 treatment.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Novel FLT3/AURK multikinase inhibitor is efficacious against sorafenib-refractory and sorafenib-resistant hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for BPR1K871 Administration in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo administration of BPR1K871, a multi-kinase inhibitor, in various mouse models of cancer. The included protocols are based on established methodologies and aim to facilitate the replication and further investigation of BPR1K871's anti-tumor efficacy.

Quantitative Data Summary

The following tables summarize the in vivo efficacy and acute toxicity of BPR1K871 in several mouse xenograft models.

Table 1: In Vivo Efficacy of BPR1K871 in Human Cancer Xenograft Models

Cell Line	Cancer Type	Mouse Strain	BPR1K871 Dose (mg/kg, IV)	Dosing Schedule	Outcome
MOLM-13	Acute Myeloid Leukemia	Nude	1, 3	Once daily, days 1-5 and 8-12	Significant tumor growth inhibition[1]
10	Once daily, days 1-5	Significant tumor growth inhibition[1]
MV4-11	Acute Myeloid Leukemia	Nude	1, 3, 10	Once daily, days 1-5 and 8-12	Significant tumor growth inhibition[1]
COLO205	Colorectal Cancer	Nude	3, 10, 20	Once daily, days 1-5 and 8-12	Dose-dependent tumor growth inhibition
Mia-PaCa2	Pancreatic Cancer	Nude	3, 10, 20	Once daily, days 1-5 and 8-12	Dose-dependent tumor growth inhibition[1]

Table 2: Acute Toxicity of BPR1K871 in Mice

Mouse Strain	BPR1K871 Dose (mg/kg, IV)	Dosing Schedule	Observation Period	Outcome
ICR	50	Once daily for 5 days	Not specified	Well-tolerated without significant toxicity

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the targeted signaling pathway of BPR1K871 and the general experimental workflows for in vivo studies.

Caption: BPR1K871 inhibits FLT3 and Aurora Kinase signaling pathways.

Caption: General workflow for in vivo efficacy studies of BPR1K871.

Experimental Protocols

Protocol 1: Preparation of BPR1K871 Formulation for Intravenous Administration

Materials:

• BPR1K871 hydrochloride salt

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Cremophor EL

• 0.9% Saline, sterile

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Prepare a stock solution of BPR1K871 in DMSO. The concentration will depend on the final desired dose.

• In a sterile microcentrifuge tube, prepare the vehicle solution by mixing DMSO, Cremophor EL, and saline in a ratio of 10:20:70 (v/v/v). For example, to prepare 1 mL of vehicle, mix 100 µL of DMSO, 200 µL of Cremophor EL, and 700 µL of saline.

• Vortex the vehicle solution thoroughly to ensure it is a homogenous emulsion.

• Add the appropriate volume of the BPR1K871 stock solution to the vehicle to achieve the final desired concentration for injection.

• Vortex the final formulation immediately before administration to ensure homogeneity.

Note: The final concentration of the drug should be calculated based on the dosing volume and the average weight of the mice.

Protocol 2: Cell Line-Derived Xenograft (CDX) Models

Materials:

• MOLM-13, MV4-11, COLO205, or Mia-PaCa2 cancer cell lines

• Appropriate cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Phosphate-buffered saline (PBS), sterile

• Matrigel (optional, can improve tumor take rate)

• Immunodeficient mice (e.g., nude mice), 6-8 weeks old

• Syringes and needles (27-30 gauge)

• Calipers

Procedure:

• Cell Preparation:

  • Culture the cancer cells under standard conditions until they reach the logarithmic growth phase.

  • Harvest the cells and wash them twice with sterile PBS.

  • Resuspend the cell pellet in sterile PBS (or a 1:1 mixture of PBS and Matrigel) at the desired concentration.

    • MOLM-13 & MV4-11: A common concentration is 5 x 10^6 cells in 100-200 µL.

    • COLO205 & Mia-PaCa2: A common concentration is 1-5 x 10^6 cells in 100-200 µL.

• Tumor Implantation:

  • Anesthetize the mice according to approved institutional protocols.

  • Subcutaneously inject the cell suspension into the flank of each mouse.

• Tumor Growth Monitoring:

  • Monitor the mice for tumor formation. Once tumors are palpable, measure the tumor volume 2-3 times per week using calipers.

  • Calculate the tumor volume using the formula: (Length x Width²) / 2.

• Randomization and Treatment:

  • When tumors reach a predetermined size (e.g., 200-500 mm³), randomize the mice into treatment and control groups.[1]

  • Administer the prepared BPR1K871 formulation or vehicle control intravenously according to the dosing schedule outlined in Table 1.

• Efficacy Assessment:

  • Continue to monitor tumor volume and body weight throughout the study.

  • At the end of the study, euthanize the mice and excise the tumors for endpoint analysis (e.g., weight, immunohistochemistry).

Protocol 3: Acute Toxicity Study

Materials:

• ICR mice (or other appropriate strain)

• BPR1K871 formulation

• Vehicle control

• Appropriate caging and monitoring equipment

Procedure:

• Acclimate the mice to the laboratory conditions.

• Divide the mice into treatment and control groups (n=3-5 per group).

• Administer a single intravenous dose of BPR1K871 or vehicle control. For BPR1K871, a dose of 50 mg/kg has been shown to be well-tolerated when administered daily for five days.

• Observe the animals for clinical signs of toxicity, morbidity, and mortality at regular intervals (e.g., 30 minutes, 1, 2, 4, 8, and 24 hours post-dose) and then daily for 14 days.

• Record body weights before dosing and at selected intervals throughout the study.

• At the end of the observation period, perform a gross necropsy on all animals.

Protocol 4: Western Blot Analysis for Target Modulation

Materials:

• MV4-11 or HCT-116 cells

• BPR1K871

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: anti-phospho-FLT3 (Tyr591), anti-FLT3, anti-phospho-AURKA (Thr288), anti-AURKA, and a loading control (e.g., anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Treatment and Lysis:

  • Seed cells and allow them to adhere overnight.

  • Treat the cells with varying concentrations of BPR1K871 for the desired time (e.g., 2 hours).

  • Wash the cells with ice-cold PBS and lyse them with lysis buffer.

  • Clarify the lysates by centrifugation and determine the protein concentration.

• Electrophoresis and Transfer:

  • Denature the protein lysates and separate them by SDS-PAGE.

  • Transfer the proteins to a membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection:

  • Incubate the membrane with a chemiluminescent substrate and visualize the protein bands using an imaging system.

  • Quantify the band intensities and normalize to the loading control.

Protocol 5: Cell Cycle Analysis by Flow Cytometry

Materials:

• Cancer cells (e.g., MV4-11, HCT-116)

• BPR1K871

• PBS

• 70% ethanol (B145695), ice-cold

• Propidium iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Treatment and Fixation:

  • Treat cells with BPR1K871 for the desired duration.

  • Harvest the cells, wash with PBS, and resuspend the pellet.

  • Fix the cells by adding the cell suspension dropwise to ice-cold 70% ethanol while vortexing.

  • Incubate on ice for at least 30 minutes (or store at -20°C).

• Staining:

  • Centrifuge the fixed cells and wash with PBS to remove the ethanol.

  • Resuspend the cell pellet in PI staining solution.

  • Incubate in the dark at room temperature for 15-30 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells on a flow cytometer, collecting data from at least 10,000 events.

  • Use appropriate software to analyze the DNA content histograms and quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

References

• 1. Flow cytometry with PI staining | Abcam [abcam.com]

Technical Notes & Optimization

BPR1K871 solubility issues in DMSO

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges encountered when working with the multi-kinase inhibitor BPR1K871.

Frequently Asked Questions (FAQs)

Q1: What is BPR1K871 and what are its primary molecular targets?

BPR1K871 is a quinazoline-based, multi-kinase inhibitor developed as a potential anti-cancer therapeutic for acute myeloid leukemia (AML) and various solid tumors.[1][2] Its primary mechanism of action involves the dual inhibition of FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinases A and B (AURKA/AURKB), which are crucial in cell proliferation and mitosis.[1][3] BPR1K871 demonstrates potent anti-proliferative activity in cancer cell lines, particularly those with FLT3-ITD mutations.[1][2]

Q2: What is the recommended solvent for preparing a high-concentration stock solution of BPR1K871?

Dimethyl sulfoxide (B87167) (DMSO) is the most commonly recommended solvent for preparing high-concentration stock solutions of BPR1K871 and similar small molecule kinase inhibitors.[4][5][6] It is advisable to use anhydrous, high-purity DMSO to avoid introducing water, which can decrease the solubility of hydrophobic compounds.[6]

Q3: My BPR1K871 precipitates immediately when I dilute my DMSO stock into an aqueous assay buffer. Why is this happening?

This is a common phenomenon known as precipitation or "crashing out" and occurs with many kinase inhibitors which are often lipophilic (hydrophobic) and have low aqueous solubility.[7] The compound is highly soluble in a strong organic solvent like DMSO, but when this stock solution is diluted into an aqueous buffer (e.g., cell culture media, PBS), the abrupt change in solvent polarity causes the compound's solubility limit to be exceeded, leading to precipitation.[7][8]

Q4: How can I improve the solubility of BPR1K871 in my final aqueous working solution?

Several strategies can be employed to mitigate precipitation and improve solubility upon dilution:

• Lower the Final DMSO Concentration: Keep the final concentration of DMSO in the assay medium as low as possible, ideally below 0.5%, to minimize both precipitation and solvent-induced cellular toxicity.[4][6]

• Stepwise Dilution: Instead of a single large dilution, perform serial dilutions of the DMSO stock into the aqueous buffer.[9]

• Rapid Mixing: Add the DMSO stock to the aqueous buffer dropwise while vortexing or stirring vigorously to ensure rapid and uniform dispersion.[4][8]

• Gentle Warming: Using a pre-warmed (37°C) assay medium can sometimes improve solubility.[4][6]

• Use of Co-solvents or Surfactants: For challenging applications, a formulation including co-solvents or surfactants may be necessary. For in vivo studies, BPR1K871 has been successfully formulated in a vehicle of DMSO, Cremophor EL (a surfactant), and saline.[1] A similar approach using low concentrations of surfactants like Tween 80 can be adapted for in vitro assays.[4][10]

Q5: What is the maximum recommended final DMSO concentration for cell-based assays?

The tolerance of cell lines to DMSO can vary, but a general guideline is to keep the final concentration at or below 0.5%.[6] For long-term experiments or particularly sensitive cell lines, a final DMSO concentration of 0.1% or less is recommended. It is critical to include a vehicle control in all experiments, where cells are treated with the same final concentration of DMSO used for the highest drug dose.[6]

Q6: Are there established formulation strategies for using BPR1K871 in animal studies?

Yes, for in vivo efficacy studies in xenograft models, the hydrochloride salt of BPR1K871 has been successfully dissolved in a formulation of DMSO, Cremophor EL, and saline, typically in a 10/20/70 ratio, for intravenous administration.[1] This type of formulation using a surfactant (Cremophor EL) is a standard method for administering poorly water-soluble compounds systemically.[1]

Data Presentation

Table 1: BPR1K871 Inhibitory and Anti-proliferative Activity

Target / Cell Line	Assay Type	IC₅₀ / EC₅₀ Value	Reference
FLT3	Enzymatic Assay	19 nM	[1][11][12]
AURKA	Enzymatic Assay	22 nM	[1][11][12]
AURKB	Enzymatic Assay	13 nM	[1][3]
MOLM-13 (AML)	Cell Proliferation	~5 nM	[1][2]
MV4-11 (AML)	Cell Proliferation	~5 nM	[1][2]
COLO205 (Colorectal)	Cell Proliferation	< 100 nM	[1]

| Mia-PaCa2 (Pancreatic) | Cell Proliferation | < 100 nM |[1] |

Table 2: BPR1K871 Solubility & Formulation Summary

Parameter	Details	Reference
Stock Solution Solvents	Soluble in DMSO and Ethanol.	[4][5]
Aqueous Solubility	Considered low; a predecessor compound had a solubility of 0.452 µg/mL. BPR1K871 was designed for improved properties.	[1]

| In Vivo Formulation | The hydrochloride salt was dissolved in DMSO/Cremophor EL/saline (10/20/70) for intravenous administration. |[1] |

Troubleshooting Guide for BPR1K871 Solubility

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Powder is difficult to dissolve in DMSO.	Insufficient solvent volume or energy. Presence of moisture in DMSO.	1. Ensure the correct volume of high-purity, anhydrous DMSO is used.[6]2. Vortex the solution vigorously for 1-2 minutes.[7]3. Use a bath sonicator for 5-10 minutes to aid dissolution.[6][7]4. Gentle warming to 37°C may be applied.[4][6]
Precipitate forms immediately upon dilution into aqueous buffer.	The kinetic solubility of the compound in the aqueous buffer has been exceeded.[8][9]	1. Lower the final concentration of BPR1K871 in the assay.[9]2. Add the DMSO stock to pre-warmed (37°C) buffer while vortexing.[4]3. Reduce the final DMSO concentration to <0.5%.[4]4. Consider adding a surfactant (e.g., 0.01% Tween 80) to the aqueous buffer.[4][10]
Solution becomes cloudy over time during the experiment.	The compound is slowly precipitating. This may be due to temperature changes or interactions with media components.	1. Maintain a constant temperature throughout the experiment.[9]2. Visually inspect for precipitation before making measurements.[9]3. Prepare fresh working solutions immediately before use.[4]
Inconsistent results between experiments.	The effective concentration of the compound is varying due to precipitation or degradation.	1. Prepare fresh working solutions for each experiment from a frozen DMSO stock.[4][9]2. Aliquot stock solutions to avoid repeated freeze-thaw cycles.[7]3. Visually confirm the absence of precipitate before each use.[4]

Signaling Pathway and Workflow Diagrams

Caption: BPR1K871 dual-inhibition signaling pathway.

Caption: Troubleshooting workflow for BPR1K871 solubility issues.

Caption: Logical relationship of dilution and solubility outcome.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution in DMSO

Objective: To prepare a clear, high-concentration stock solution of BPR1K871 in DMSO.

Materials:

• BPR1K871 powder

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or amber glass vials

• Vortex mixer

• Bath sonicator

Procedure:

• Calculate the required mass of BPR1K871 powder to achieve the desired stock concentration (e.g., 10 mM or 20 mM).

• Weigh the BPR1K871 powder and add it to a sterile vial.

• Add the calculated volume of anhydrous DMSO to the vial.

• Cap the vial tightly and vortex vigorously for 1-2 minutes until the solid is dispersed.[7]

• If the solid is not fully dissolved, place the vial in a bath sonicator for 5-10 minutes.[6][7]

• If necessary, gently warm the solution in a 37°C water bath for 5-10 minutes, followed by vortexing.[4][6]

• Visually inspect the solution against a light source to ensure it is completely clear with no visible particulates.

• Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.[7]

• Store aliquots at -20°C or -80°C, protected from light and moisture. Per vendor recommendations, solutions may be stored for up to one month at -20°C.[11]

Protocol 2: Standard Dilution of DMSO Stock into Aqueous Buffer

Objective: To dilute the BPR1K871 DMSO stock into an aqueous buffer while minimizing precipitation for in vitro assays.

Materials:

• Prepared BPR1K871 DMSO stock solution (from Protocol 1)

• Sterile aqueous buffer or cell culture medium, pre-warmed to 37°C

• Vortex mixer

Procedure:

• Thaw a single-use aliquot of the BPR1K871 DMSO stock solution and bring it to room temperature.

• Prepare the required volume of pre-warmed (37°C) aqueous buffer in a sterile tube.[4]

• While vigorously vortexing the aqueous buffer, slowly add the required volume of the DMSO stock solution drop-by-drop to the side of the tube. This rapid mixing is crucial.[8]

• Continue to vortex for an additional 30 seconds to ensure the solution is homogenous.

• Visually inspect the final working solution for any signs of precipitation or cloudiness.

• Use this freshly prepared working solution immediately in your experiment to prevent the compound from precipitating over time.[4]

Protocol 3: Advanced Solubilization using a Co-Solvent/Surfactant System

Objective: To enhance the solubility of BPR1K871 in the final aqueous solution using a surfactant, adapted from a general method for poorly soluble compounds.[4]

Materials:

• Prepared BPR1K871 DMSO stock solution (from Protocol 1)

• Tween 80 or Pluronic® F-68

• Sterile aqueous buffer or cell culture medium, pre-warmed to 37°C

• Vortex mixer

Procedure:

• Prepare your aqueous buffer containing a low concentration of a surfactant (e.g., 0.01% Tween 80). Ensure this concentration is compatible with your specific assay and cell type.

• Pre-warm the surfactant-containing buffer to 37°C.

• Follow the steps outlined in Protocol 2, adding the DMSO stock solution to the surfactant-containing aqueous buffer while vortexing.

• The surfactant molecules will help to stabilize the BPR1K871, preventing it from aggregating and precipitating out of solution.

• Use this solution immediately in your experiments.

Note: The optimal type and concentration of surfactant may need to be determined empirically for your specific experimental system to ensure maximum solubility and minimal cytotoxicity.

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. hellobio.com [hellobio.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. medchemexpress.com [medchemexpress.com]
• 12. BPR1K871 (DBPR114) | FLT3 | 2443767-35-7 | Invivochem [invivochem.com]

Optimizing BPR1K871 concentration for in vitro assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing BPR1K871 in in vitro assays. Find answers to frequently asked questions and troubleshoot common experimental issues to optimize your results.

Frequently Asked Questions (FAQs)

Q1: What is BPR1K871 and what is its mechanism of action?

A1: BPR1K871 is a potent, multi-kinase inhibitor.[1][2] It primarily functions as a dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinases A and B.[1][3] These kinases are critical in cell signaling pathways that regulate cell proliferation and survival. By inhibiting FLT3 and Aurora kinases, BPR1K871 can block downstream signaling and impede the growth of cancer cells.[1][2]

Q2: In which cancer cell lines has BPR1K871 shown efficacy?

A2: BPR1K871 has demonstrated potent anti-proliferative activity in various cancer cell lines. It is particularly effective in acute myeloid leukemia (AML) cell lines that have FLT3-ITD mutations, such as MOLM-13 and MV4-11, with an EC50 of approximately 5 nM.[1][2] It has also shown efficacy in solid tumor cell lines, including COLO205 (colorectal) and Mia-PaCa2 (pancreatic), with EC50 values under 100 nM.[1]

Q3: What are the recommended starting concentrations for in vitro assays?

A3: The optimal concentration of BPR1K871 will depend on the specific assay and cell line used. For cell-based anti-proliferative assays in sensitive AML cell lines like MOLM-13 and MV4-11, concentrations in the low nanomolar range (e.g., 1-100 nM) are a good starting point, as the reported EC50 is around 5 nM.[1][2] For biochemical kinase assays, IC50 values are in the range of 19-22 nM for FLT3 and Aurora A/B kinases, so concentrations around this range should be used for initial experiments.[1] For western blot analysis to detect target engagement, concentrations from 2 nM to 100 nM have been shown to effectively inhibit FLT3 and Aurora A phosphorylation, respectively.[1]

Q4: How should I prepare BPR1K871 for in vitro experiments?

A4: BPR1K871 is a solid that is soluble in DMSO.[3] For in vitro assays, it is recommended to prepare a high-concentration stock solution in DMSO (e.g., 10 mM). This stock solution can then be serially diluted in cell culture medium to achieve the desired final concentrations for your experiments. Ensure the final DMSO concentration in your assay is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Quantitative Data Summary

Table 1: Biochemical Inhibitory Activity of BPR1K871

Target Kinase	IC50 (nM)
FLT3	19
Aurora A	22
Aurora B	13

Data sourced from Hsu YC, et al. (2016) and a 2021 ACS Publications paper.[1][2]

Table 2: Cellular Anti-proliferative Activity of BPR1K871

Cell Line	Cancer Type	FLT3 Status	EC50 (nM)
MOLM-13	Acute Myeloid Leukemia	ITD positive	~ 5
MV4-11	Acute Myeloid Leukemia	ITD positive	~ 5
U937	Acute Myeloid Leukemia	Negative	>10,000
K562	Chronic Myeloid Leukemia	Negative	>10,000
COLO205	Colorectal Adenocarcinoma	Not specified	< 100
Mia-PaCa2	Pancreatic Carcinoma	Not specified	< 100

Data compiled from Hsu YC, et al. (2016).[1]

Experimental Protocols

Cell Viability (MTS) Assay

This protocol is for determining the effect of BPR1K871 on the viability of adherent or suspension cancer cell lines.

Materials:

• 96-well cell culture plates

• Cancer cell line of interest

• Complete cell culture medium

• BPR1K871 stock solution (in DMSO)

• MTS reagent

• Plate reader capable of measuring absorbance at 490 nm

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. For adherent cells, allow them to attach overnight.

• Compound Treatment: Prepare serial dilutions of BPR1K871 in complete cell culture medium from your DMSO stock. Add the desired final concentrations to the wells. Include a vehicle control (DMSO at the same final concentration) and a no-treatment control.

• Incubation: Incubate the plate for a predetermined period (e.g., 48-72 hours) at 37°C in a humidified atmosphere with 5% CO₂.

• MTS Addition: Add 20 µL of MTS reagent to each well.

• Incubation with MTS: Incubate the plate for 1-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance of each well at 490 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance (medium only wells) from all other readings. Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the EC50 value.

Western Blot for Target Engagement (pFLT3)

This protocol is for detecting the inhibition of FLT3 phosphorylation in cells treated with BPR1K871.

Materials:

• 6-well cell culture plates

• Cancer cell line expressing FLT3 (e.g., MV4-11)

• Complete cell culture medium

• BPR1K871 stock solution (in DMSO)

• Ice-cold PBS

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (anti-pFLT3, anti-total FLT3, and a loading control like anti-GAPDH)

• HRP-conjugated secondary antibody

• ECL substrate and imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates and allow them to grow to 70-80% confluency. Treat the cells with varying concentrations of BPR1K871 (e.g., 0, 2, 10, 50, 100 nM) for a specified time (e.g., 2 hours).

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in ice-cold lysis buffer for 30 minutes on ice.

• Protein Quantification: Centrifuge the lysates to pellet cell debris and collect the supernatant. Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Normalize protein amounts, mix with Laemmli buffer, and heat at 95°C for 5 minutes. Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against pFLT3 overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and apply the ECL substrate. Capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing: To confirm equal protein loading, the membrane can be stripped and re-probed for total FLT3 and a loading control antibody.

Visualizations

Caption: BPR1K871 mechanism of action.

Caption: Experimental workflow for BPR1K871.

Troubleshooting Guide

Q: My EC50 value is much higher than what is reported in the literature. What could be the reason?

A: Several factors could contribute to a higher than expected EC50 value:

• Cell Line Health and Passage Number: Ensure you are using a healthy, low-passage number cell line. Older cell lines can develop resistance or have altered signaling pathways.

• Compound Stability: BPR1K871 stock solutions in DMSO should be stored properly at -20°C or -80°C.[4] Repeated freeze-thaw cycles should be avoided. Prepare fresh dilutions in culture medium for each experiment.

• Assay Duration: The incubation time with the compound can significantly affect the EC50 value. If the reported EC50 was determined after 72 hours, a 48-hour assay might yield a higher value.

• Serum Concentration: Components in fetal bovine serum (FBS) can bind to small molecules, reducing their effective concentration. If possible, use a consistent and reported FBS concentration.

• Initial Seeding Density: The initial number of cells seeded can influence the outcome. A higher cell density may require a higher concentration of the inhibitor to achieve the same effect.

Q: I am not seeing a decrease in phosphorylated FLT3 in my western blot after BPR1K871 treatment. What should I check?

A: Here are some troubleshooting steps for your western blot experiment:

• Phosphatase Inhibitors: It is crucial to include phosphatase inhibitors in your lysis buffer to prevent the dephosphorylation of your target protein during sample preparation.

• Antibody Quality: Ensure your primary antibody for phosphorylated FLT3 is specific and validated for western blotting.

• Blocking Buffer: For phospho-specific antibodies, using 5% Bovine Serum Albumin (BSA) in TBST for blocking is often recommended over non-fat milk, as milk contains phosphoproteins that can increase background noise.

• Treatment Time: The inhibition of FLT3 phosphorylation can be rapid. A 2-hour treatment has been shown to be effective, but you may need to optimize the treatment time for your specific cell line and experimental conditions.

• Positive Control: Include a positive control, such as cells treated with a known FLT3 ligand to stimulate phosphorylation, to ensure your detection system is working correctly.

Q: I am observing cell death at my highest DMSO vehicle control concentration. How can I address this?

A: DMSO can be toxic to cells at higher concentrations.

• Lower Final DMSO Concentration: Aim for a final DMSO concentration of 0.1% or lower in your assay wells. This may require adjusting the concentration of your stock solution.

• Vehicle Control Titration: Perform a preliminary experiment to determine the maximum tolerated DMSO concentration for your specific cell line without affecting its viability.

• Consistent DMSO Concentration: Ensure that all wells, including your untreated controls, have the same final concentration of DMSO.

Caption: Troubleshooting decision tree.

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. abmole.com [abmole.com]
• 4. medchemexpress.com [medchemexpress.com]

BPR1K871 off-target effects in cancer cell lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using the multi-kinase inhibitor BPR1K871 in cancer cell lines.

Frequently Asked Questions (FAQs)

Q1: What are the primary and major off-targets of BPR1K871?

A1: BPR1K871 is a potent dual inhibitor of FMS-like tyrosine kinase-3 (FLT3) and Aurora Kinase A (AURKA).[1][2] It also demonstrates significant inhibitory activity against Aurora Kinase B (AURKB).[1][3] A kinase scan revealed that at a concentration of 1000 nM, BPR1K871 inhibits 77 out of 395 therapeutically important non-mutant kinases by more than 65%.[1][3] While a complete list of all 77 off-targets is not fully detailed in the provided literature, its multi-kinase inhibitory nature is a key characteristic.[1][2]

Q2: In which cancer cell lines has BPR1K871 shown the most potent anti-proliferative activity?

A2: BPR1K871 demonstrates the highest potency in FLT3-expressing Acute Myeloid Leukemia (AML) cell lines, such as MOLM-13 and MV4-11, with EC50 values around 5 nM.[1][2] It also shows potent activity in solid tumor cell lines like COLO205 (colorectal) and Mia-PaCa2 (pancreatic), with EC50 values under 100 nM.[1]

Q3: Why is BPR1K871 significantly less effective in some leukemia cell lines like U937 and K562?

A3: The anti-proliferative activity of BPR1K871 is significantly lower in FLT3-negative leukemia cell lines such as U937 and K562.[1] This suggests that the potent cytotoxic effects of BPR1K871 are largely driven by the inhibition of FLT3. In cell lines lacking this target, the efficacy is substantially reduced.[1]

Q4: What is the expected phenotype after treating cells with BPR1K871?

A4: Due to its dual inhibition of FLT3 and Aurora kinases, BPR1K871 can induce multiple cellular effects. Inhibition of FLT3 is expected to block proliferation and survival signals in FLT3-dependent AML cells.[1] Inhibition of Aurora kinases A and B will likely lead to defects in mitosis, such as mitotic arrest, endoreduplication, and apoptosis.[3] Functional studies have confirmed that BPR1K871 modulates both FLT3 and AURKA/B targets within cells.[1][2]

Troubleshooting Guide

Problem 1: I am observing significant cytotoxicity in my FLT3-negative control cell line.

• Possible Cause 1: Off-target effects. BPR1K871 is a multi-kinase inhibitor.[1][2][4] At higher concentrations, it can inhibit other kinases essential for cell survival in your specific cell line. The KINOMEScan profile showed inhibition of 77 other kinases at 1 µM.[1][3]

• Troubleshooting Steps:

  • Review the Kinase Selectivity Profile: Compare the known off-targets of BPR1K871 with the dependency profile of your control cell line if available.

  • Perform a Dose-Response Curve: Determine the EC50 in your control cell line. If it is within a range that suggests off-target activity (e.g., low micromolar), this is likely the cause.

  • Use a More Selective Inhibitor: As a negative control, use an AURKA-selective (e.g., compound 5 or 7 from the same study) or a FLT3-selective (e.g., compound 13) inhibitor to dissect the effects.[1][2]

Problem 2: My Western blot does not show a decrease in pFLT3 or pAURKA after treatment.

• Possible Cause 1: Insufficient Drug Concentration or Incubation Time. The inhibition of pFLT3 and pAURKA is dose and time-dependent. In MV4-11 cells, complete inhibition of pFLT3 was observed at 2 nM and pAURKA at 100 nM after a 2-hour incubation.[1]

• Troubleshooting Steps:

  • Optimize Concentration: Perform a dose-response experiment, treating cells with a range of BPR1K871 concentrations (e.g., 1 nM to 1 µM).

  • Optimize Incubation Time: Conduct a time-course experiment (e.g., 30 minutes, 1, 2, 4, 6 hours) at a fixed, effective concentration.

  • Check Compound Integrity: Ensure the compound has been stored correctly and has not degraded.

• Possible Cause 2: Cell Line Resistance. The cell line may have intrinsic or acquired resistance mechanisms that prevent the drug from reaching its target or that bypass the inhibited pathway.

• Troubleshooting Steps:

  • Verify Target Expression: Confirm that your cell line expresses both FLT3 and Aurora kinases at the protein level.

  • Test a Sensitive Cell Line: Use a positive control cell line known to be sensitive to BPR1K871, such as MOLM-13 or MV4-11.[1]

Problem 3: I see a discrepancy between the enzymatic IC50 and the cellular EC50 values.

• Possible Cause 1: Cell Permeability and Efflux. The compound may have poor cell permeability or be actively transported out of the cell by efflux pumps, leading to a lower intracellular concentration compared to what is used in an enzymatic assay.

• Troubleshooting Steps:

  • Co-administer with Efflux Pump Inhibitors: While complex, this can help determine if efflux is a major issue.

  • Consider Physicochemical Properties: BPR1K871 was developed for intravenous administration due to poor oral bioavailability, which may hint at certain permeability characteristics.[1]

• Possible Cause 2: Target Engagement in a Cellular Context. In cells, the inhibitor must compete with high intracellular concentrations of ATP and the native substrate. This can lead to a rightward shift in the effective concentration compared to an in vitro kinase assay.

• Troubleshooting Steps:

  • Perform a Cellular Thermal Shift Assay (CETSA): This can be used to verify target engagement within intact cells.

Quantitative Data Summary

Table 1: Enzymatic Inhibition of BPR1K871

Kinase Target	IC50 (nM)
AURKA	22
AURKB	13
FLT3	19
CSF1R	19

Data sourced from multiple studies.[1][4]

Table 2: Anti-proliferative Activity of BPR1K871 in Cancer Cell Lines

Cell Line	Cancer Type	FLT3 Status	EC50 (nM)
MOLM-13	Acute Myeloid Leukemia (AML)	Positive	~5
MV4-11	Acute Myeloid Leukemia (AML)	Positive	~5
RS4-11	Acute Myeloid Leukemia (AML)	Positive	Low nM
U937	Acute Myeloid Leukemia (AML)	Negative	8050
K562	Chronic Myeloid Leukemia (CML)	Negative	2300
COLO205	Colorectal Cancer	N/A	< 100
Mia-PaCa2	Pancreatic Cancer	N/A	< 100
HCT-116	Colorectal Cancer	N/A	Potent

EC50 values are the mean of at least two independent experiments.[1][2]

Experimental Protocols

1. Cell Viability (Anti-proliferative) Assay

• Method: MTS Assay

• Procedure:

  • Seed cells in 96-well plates at an appropriate density and allow them to attach overnight (for adherent cells).

  • Treat cells with a serial dilution of BPR1K871 (typically 8 concentrations) or DMSO as a vehicle control. Each concentration should be tested in duplicate or triplicate.

  • Incubate the cells for a specified period (e.g., 72 hours).

  • Add MTS reagent to each well according to the manufacturer's protocol (e.g., Promega CellTiter 96 AQueous One Solution).

  • Incubate for 1-4 hours at 37°C.

  • Measure the absorbance at 490 nm using a plate reader.

  • Calculate the 50% effective concentration (EC50) by normalizing the results to the DMSO control and fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).[1]

2. Western Blot for Target Modulation

• Objective: To measure the phosphorylation status of FLT3 and AURKA.

• Procedure:

  • Culture cells (e.g., MV4-11) to a suitable confluency.

  • Treat cells with various concentrations of BPR1K871 (e.g., 0, 2, 10, 50, 100, 500 nM) for a fixed time (e.g., 2 hours).

  • Harvest the cells, wash with cold PBS, and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

  • Denature equal amounts of protein by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies against pFLT3 (Tyr591), FLT3, pAURKA (Thr288), AURKA, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and detect the signal using an enhanced chemiluminescence (ECL) substrate.[1]

Visualizations

Caption: BPR1K871 inhibits FLT3 and Aurora Kinase A/B pathways.

Caption: Workflow for troubleshooting unexpected experimental results.

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Troubleshooting BPR1K871 precipitation in media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the multi-kinase inhibitor BPR1K871. The following information is designed to address common issues, particularly precipitation in cell culture media, to ensure successful experimentation.

Frequently Asked Questions (FAQs)

Q1: I observed a precipitate in my cell culture medium after adding BPR1K871. What is the cause?

A1: Precipitation of BPR1K871 in aqueous-based cell culture media is a common issue due to its low aqueous solubility.[1] The aqueous solubility of BPR1K871 is reported to be as low as 0.124 μg/mL.[1] When a concentrated stock solution of BPR1K871 (typically in DMSO) is diluted into the culture medium, the compound can "crash out" of solution if its concentration exceeds this solubility limit.[2]

Other factors that can contribute to precipitation include:

• High Final Concentration: The intended final concentration of BPR1K871 in your experiment may be above its solubility threshold in the specific cell culture medium being used.

• Temperature Shifts: Adding the compound to cold media can decrease its solubility.[2] Temperature fluctuations, such as removing the culture vessel from a 37°C incubator for extended periods, can also promote precipitation.[2]

• pH of the Media: The pH of the culture medium can influence the solubility of compounds.[3] BPR1K871's solubility is noted to improve in acidic conditions (pH ≤ 5.2).[1]

• Interactions with Media Components: Components of the media, such as salts and proteins, can sometimes interact with the compound, leading to the formation of insoluble complexes.[3]

Q2: How can I prevent BPR1K871 from precipitating in my cell culture experiments?

A2: Several strategies can be employed to prevent the precipitation of BPR1K871:

• Optimize Stock and Working Concentrations:

  • Prepare a high-concentration stock solution in an appropriate solvent like DMSO, where BPR1K871 is highly soluble (up to 125 mg/mL or 237.62 mM).[4]

  • Keep the final concentration of DMSO in the culture medium below 0.5%, and ideally below 0.1%, to avoid solvent toxicity and minimize its effect on compound solubility.[2]

  • Decrease the final working concentration of BPR1K871 in your experiment if it is too high.

• Proper Dilution Technique:

  • Always use pre-warmed (37°C) cell culture media for dilutions to avoid temperature-related solubility issues.[2]

  • Perform a serial dilution of the DMSO stock solution in the pre-warmed culture medium.[2]

  • Add the compound dropwise while gently swirling or vortexing the media to ensure rapid and even dispersion.[2]

• Media and Supplement Considerations:

  • The presence of serum in the media can sometimes help to stabilize small molecules and prevent precipitation.

  • Be aware that different basal media formulations can have varying effects on compound solubility.[3]

Q3: What are the primary cellular targets of BPR1K871?

A3: BPR1K871 is a potent multi-kinase inhibitor that primarily targets FLT3 and Aurora kinases (A and B).[1][5] It has shown significant anti-proliferative activity in cancer cell lines with mutations in FLT3.[6][7]

Data Presentation

Table 1: In Vitro Activity of BPR1K871

Target/Cell Line	Assay Type	IC50/EC50 (nM)	Reference
FLT3	Kinase Inhibition	19	[1][5]
AURKA (Aurora A)	Kinase Inhibition	22	[1][5]
AURKB (Aurora B)	Kinase Inhibition	13	[5]
MOLM-13 (AML)	Cell Proliferation	~5	[1][8]
MV4-11 (AML)	Cell Proliferation	~5	[1][8]
COLO205 (Colorectal)	Cell Proliferation	< 100	[6]
Mia-PaCa2 (Pancreatic)	Cell Proliferation	< 100	[6]

Experimental Protocols

Protocol for Preparation and Use of BPR1K871 in Cell Culture

1. Materials:

• BPR1K871 powder
• Anhydrous DMSO
• Sterile, low-protein binding microcentrifuge tubes
• Sterile, pre-warmed (37°C) cell culture medium (e.g., RPMI-1640)
• Vortex mixer

2. Preparation of High-Concentration Stock Solution (e.g., 10 mM): a. Aseptically weigh the required amount of BPR1K871 powder. b. Dissolve the powder in anhydrous DMSO to achieve a 10 mM stock solution. Ensure complete dissolution by vortexing. c. Aliquot the stock solution into sterile, low-protein binding microcentrifuge tubes to minimize freeze-thaw cycles. d. Store the aliquots at -20°C or -80°C, protected from light.

3. Dilution of BPR1K871 into Cell Culture Medium: a. Thaw a single aliquot of the 10 mM BPR1K871 stock solution at room temperature. b. Pre-warm the required volume of cell culture medium to 37°C. c. Perform serial dilutions of the stock solution in the pre-warmed medium to achieve the desired final concentration. For example, to make a 10 µM working solution from a 10 mM stock, you can perform a 1:100 dilution followed by a 1:10 dilution. d. When adding the BPR1K871 solution to the medium, add it dropwise while gently swirling the medium to facilitate rapid mixing and prevent localized high concentrations that can lead to precipitation. e. Visually inspect the medium for any signs of precipitation (cloudiness or visible particles) after dilution.

4. Treatment of Cells: a. Remove the old medium from your cell culture plates. b. Add the medium containing the final desired concentration of BPR1K871 to the cells. c. Gently rock the plate to ensure even distribution of the compound. d. Return the plate to the incubator.

Visualizations

Caption: Troubleshooting workflow for BPR1K871 precipitation.

Caption: BPR1K871 mechanism of action on FLT3 and Aurora kinase pathways.

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. betalifesci.com [betalifesci.com]
• 3. researchgate.net [researchgate.net]
• 4. BPR1K871 (DBPR114) | FLT3 | 2443767-35-7 | Invivochem [invivochem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 7. Frontiers | Aurora kinases: Generators of spatial control during mitosis [frontiersin.org]
• 8. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

BPR1K871 stability in cell culture conditions

Welcome to the technical support center for BPR1K871, a potent multi-kinase inhibitor. This resource is designed to assist researchers, scientists, and drug development professionals in utilizing BPR1K871 effectively in their experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues related to the stability of BPR1K871 in cell culture conditions.

Troubleshooting Guide

This guide provides solutions to potential problems you may encounter when working with BPR1K871 in cell culture.

Problem	Possible Cause	Recommended Solution
Inconsistent or lower than expected drug efficacy in cell-based assays.	Degradation of BPR1K871 in cell culture medium. The compound may not be stable over the full duration of your experiment at 37°C.	Perform a stability study of BPR1K871 in your specific cell culture medium and conditions to determine its half-life. Consider adding the compound at multiple time points during a long-term experiment.
Binding to serum proteins. Components in fetal bovine serum (FBS) can bind to the compound, reducing its effective concentration.	Test the efficacy of BPR1K871 in low-serum or serum-free media, if compatible with your cell line. You can also perform a serum-binding assay to quantify the extent of this interaction.
Adsorption to plasticware. Lipophilic compounds can adhere to the surface of plastic plates and tubes, lowering the available concentration.	Use low-binding plasticware for your experiments. Pre-coating plates with a blocking agent like bovine serum albumin (BSA) may also help.
Precipitation of the compound in the cell culture medium.	Poor aqueous solubility. BPR1K871 has low solubility in water at neutral pH.	Ensure the final concentration of the DMSO stock in the medium is low (typically ≤ 0.1%). The aqueous solubility of BPR1K871 is significantly improved in acidic conditions (pH ≤ 5.2).[1] While cell culture media are typically buffered to a neutral pH, this information may be useful for stock solution preparation.
Incorrect stock solution preparation. The compound may not be fully dissolved in the initial stock.	Prepare a concentrated stock solution in a suitable organic solvent like DMSO. Ensure complete dissolution by gentle warming and vortexing. Store stock solutions in small aliquots to avoid repeated freeze-thaw cycles.
High variability between experimental replicates.	Inconsistent compound addition. Pipetting errors or incomplete mixing can lead to variable concentrations across wells.	Ensure accurate pipetting and thorough but gentle mixing after adding BPR1K871 to the cell culture medium.
Cell seeding density. Variations in the number of cells per well can affect the outcome of proliferation or viability assays.	Use a consistent cell seeding protocol and verify cell density and viability before starting the experiment.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing BPR1K871 stock solutions?

A1: BPR1K871 should be dissolved in an organic solvent such as dimethyl sulfoxide (B87167) (DMSO) to prepare a concentrated stock solution.

Q2: How should I store BPR1K871 stock solutions?

A2: Store stock solutions in tightly sealed vials at -20°C or -80°C for long-term storage. To minimize degradation from repeated freeze-thaw cycles, it is advisable to prepare small aliquots.

Q3: What is the known stability of BPR1K871?

Q4: Is BPR1K871 sensitive to light or pH?

A4: There is no specific information available regarding the light sensitivity of BPR1K871, but as a general precaution for small molecules, it is recommended to protect solutions from direct light. The aqueous solubility of BPR1K871 is pH-dependent, with significantly increased solubility at a pH of 5.2 or lower.[1]

Q5: What are the primary cellular targets of BPR1K871?

A5: BPR1K871 is a multi-kinase inhibitor that potently targets FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinases A and B.[1][2][3] It has shown potent anti-proliferative activity in cancer cell lines expressing these kinases.[1][3]

Quantitative Data Summary

Parameter	Value	Source
IC₅₀ (FLT3)	19 nM	[1][2]
IC₅₀ (AURKA)	22 nM	[1][2]
IC₅₀ (AURKB)	13 nM	[2]
EC₅₀ (MOLM-13 cells)	~5 nM	[1][3]
EC₅₀ (MV4-11 cells)	~5 nM	[1][3]
Aqueous Solubility (water)	0.124 µg/mL	[1]
Aqueous Solubility (pH ≤ 5.2)	> 500 µg/mL (up to 4000-fold increase)	[1]
Microsomal Stability (Human, 30 min)	> 80% remaining	[1]
Microsomal Stability (Mouse, 30 min)	> 30% remaining	[1]

Experimental Protocols

Protocol for Assessing BPR1K871 Stability in Cell Culture Medium

This protocol outlines a general method to determine the stability of BPR1K871 in your specific cell culture conditions using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Materials:

• BPR1K871

• Anhydrous DMSO

• Your complete cell culture medium (e.g., RPMI-1640 + 10% FBS)

• Phosphate-buffered saline (PBS)

• Incubator (37°C, 5% CO₂)

• Low-binding microcentrifuge tubes

• HPLC or LC-MS system

• Acetonitrile or other suitable organic solvent for extraction

Procedure:

• Prepare a 10 mM stock solution of BPR1K871 in anhydrous DMSO. Ensure the compound is fully dissolved.

• Prepare the test medium. Spike the pre-warmed (37°C) complete cell culture medium with the BPR1K871 stock solution to achieve the final desired experimental concentration (e.g., 1 µM). Ensure the final DMSO concentration is ≤ 0.1%.

• Prepare a control solution. As a control for inherent chemical stability, prepare a solution of BPR1K871 at the same final concentration in PBS.

• Incubation. Aliquot the test medium and control solution into sterile, low-binding tubes. Incubate them at 37°C in a 5% CO₂ incubator.

• Time Points. Collect samples at various time points (e.g., 0, 2, 4, 8, 24, 48, and 72 hours). The T=0 sample should be processed immediately after preparation.

• Sample Preparation for Analysis. For each time point, precipitate proteins and extract the compound. A common method is to add 2-3 volumes of cold acetonitrile, vortex, and centrifuge at high speed to pellet the precipitated proteins.

• Analysis. Transfer the supernatant to HPLC or LC-MS vials and analyze the concentration of BPR1K871.

• Data Analysis. Compare the peak area of BPR1K871 at each time point to the peak area at T=0 to determine the percentage of the compound remaining. This data can be used to calculate the half-life (t₁/₂) of BPR1K871 in your specific cell culture conditions.

Visualizations

Caption: BPR1K871 inhibits FLT3 and Aurora kinase signaling pathways.

Caption: Workflow for determining BPR1K871 stability in cell culture.

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

How to minimize BPR1K871 toxicity in animal models

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize toxicity and ensure the successful execution of preclinical studies involving the multi-kinase inhibitor, BPR1K871.

Frequently Asked Questions (FAQs)

Q1: What is BPR1K871 and what is its mechanism of action?

A1: BPR1K871 is a potent, quinazoline-based, multi-kinase inhibitor that primarily targets FMS-like tyrosine kinase 3 (FLT3) and Aurora kinases (A and B).[1][2][3] Its dual inhibitory action is designed to combat malignancies such as acute myeloid leukemia (AML) and various solid tumors.[1][3] By inhibiting FLT3, BPR1K871 disrupts signaling pathways crucial for the proliferation and survival of leukemia cells.[1] Inhibition of Aurora kinases interferes with mitotic progression, leading to cell cycle arrest and apoptosis.[4]

Q2: What are the potential toxicities associated with BPR1K871 in animal models?

A2: Preclinical studies with BPR1K871 in xenograft mouse models at doses ranging from 3–20 mg/kg administered intravenously (IV) have shown the compound to be well-tolerated without significant adverse effects or body weight loss.[1] An acute toxicity study in ICR mice indicated that BPR1K871 was well-tolerated at 50 mg/kg (IV) for five consecutive days. However, as a dual FLT3 and Aurora kinase inhibitor, BPR1K871 may share a toxicity profile with other inhibitors in its class. Clinical trial data for a similar dual inhibitor, EP0042, revealed potential treatment-emergent adverse events that researchers should be aware of and monitor for in preclinical models. These include:

• Gastrointestinal: Diarrhea, nausea, decreased appetite, constipation, and stomatitis.[5][6]

• General: Fatigue, febrile neutropenia, and dyspnea.[5][6]

• Neurological: Ataxia, somnolence, dizziness, and encephalopathy. These were identified as dose-limiting toxicities in the EP0042 trial but were reversible upon treatment interruption.[5][6]

Q3: What is a recommended starting dose and formulation for BPR1K871 in in vivo studies?

A3: Based on published preclinical data, a starting dose range of 1-10 mg/kg administered intravenously is a reasonable starting point for efficacy studies in mouse xenograft models.[1] For toxicity studies, dose escalation can be performed to determine the maximum tolerated dose (MTD).

A commonly used formulation for the hydrochloride salt of BPR1K871 is a solution in a vehicle composed of DMSO/Cremophor EL/saline (10/20/70, v/v/v) . It is important to note that a predecessor to BPR1K871 exhibited dose-limiting toxicity due to poor aqueous solubility, highlighting the critical role of proper formulation.[1]

Troubleshooting Guides

Issue 1: Observed Toxicity in Animal Models

Table 1: Troubleshooting Common Toxicities

Observed Toxicity	Potential Cause	Recommended Action
Weight Loss (>15%) or Reduced Food/Water Intake	- General malaise- Gastrointestinal toxicity- Dehydration	- Monitor body weight daily.- Provide supportive care, such as softened, palatable food and hydration support (e.g., subcutaneous fluids).- Consider dose reduction or a temporary halt in dosing.
Diarrhea	- Direct gastrointestinal tract toxicity	- Monitor for signs of dehydration.- Provide supportive care as mentioned above.- If severe, consider dose reduction.
Neurological Symptoms (Ataxia, Lethargy, Tremors)	- Central nervous system toxicity	- Perform regular neurological assessments (e.g., gait, righting reflex).- If significant neurological signs are observed, this may represent a dose-limiting toxicity. Consider immediate dose reduction or cessation and humane endpoints.
Abnormal Hematology (Anemia, Neutropenia, Thrombocytopenia)	- Bone marrow suppression (a known effect of some kinase inhibitors)	- Conduct complete blood counts (CBCs) at baseline and regular intervals during the study.- If significant cytopenias are observed, consider dose reduction or less frequent dosing.

Experimental Protocols

Protocol 1: General Procedure for In Vivo Acute Toxicity Assessment

• Animal Model: Use healthy, young adult rodents (e.g., ICR or BALB/c mice), with an equal number of males and females.

• Acclimatization: Allow animals to acclimate for at least 5 days before the start of the study.

• Grouping: Divide animals into a control group (vehicle only) and at least three BPR1K871 treatment groups with escalating doses. A starting point could be doses of 10, 25, and 50 mg/kg.

• Administration: Administer BPR1K871 or vehicle as a single intravenous bolus injection.

• Observation:

  • Monitor animals continuously for the first 4 hours post-administration for any immediate adverse reactions.

  • Record clinical signs (e.g., changes in posture, activity, breathing) and mortality at least twice daily for 14 days.

  • Measure and record the body weight of each animal just before dosing and daily thereafter.

• Necropsy: At the end of the 14-day observation period, euthanize all surviving animals and perform a gross necropsy.

• Data Analysis: Determine the LD50 if possible, and identify any signs of toxicity and the no-observed-adverse-effect level (NOAEL).

Visualizations

Signaling Pathway

Caption: BPR1K871 inhibits FLT3 and Aurora kinases, leading to apoptosis.

Experimental Workflow

Caption: Workflow for assessing BPR1K871 toxicity in animal models.

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ashpublications.org [ashpublications.org]
• 5. ashpublications.org [ashpublications.org]
• 6. researchgate.net [researchgate.net]

Interpreting Unexpected Results with BPR1K871: A Technical Support Guide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals interpret unexpected results during experiments with BPR1K871.

Frequently Asked Questions (FAQs)

Q1: We observe lower than expected potency (higher EC50) of BPR1K871 in our cancer cell line, which is reported to be sensitive.

A1: Several factors could contribute to this discrepancy. First, verify the FLT3 and Aurora kinase status of your cell line. BPR1K871 is a potent dual inhibitor of FLT3 and Aurora kinases A and B.[1][2][3][4] Its highest potency is observed in cell lines with FLT3-ITD mutations, such as MOLM-13 and MV4-11.[1] In cell lines lacking this mutation or expressing wild-type FLT3, the anti-proliferative activity may be reduced.[1]

Second, review your experimental protocol. Ensure accurate drug concentration, appropriate cell seeding density, and incubation time. The method used to assess cell viability can also influence the results. The originally reported EC50 values were determined using the MTS method after a specific incubation period.[1]

Q2: BPR1K871 shows some activity in our FLT3-negative cancer cell line. Is this expected?

A2: Yes, this is possible. BPR1K871 is a multi-kinase inhibitor.[1][2][5] While it potently inhibits FLT3 and Aurora kinases, a kinase scan revealed that it inhibits 77 therapeutically relevant kinases by more than 65% at a concentration of 1000 nM.[1][3] Therefore, the observed activity in FLT3-negative cell lines could be due to the inhibition of other essential kinases. For example, potent activity has been observed in solid tumor cell lines like COLO205 (colorectal) and Mia-PaCa2 (pancreatic).[1][2]

Q3: We are seeing significant cytotoxicity in our in vivo model at doses reported to be well-tolerated.

A3: In vivo toxicity can be influenced by several factors. The formulation and route of administration are critical. The hydrochloride salt of BPR1K871 was administered intravenously in a specific vehicle (DMSO/cremophor EL/saline) in the initial studies.[1] Differences in formulation could alter the pharmacokinetic and pharmacodynamic properties of the compound, potentially leading to increased toxicity. Additionally, off-target effects of this multi-kinase inhibitor might be more pronounced in a complex biological system compared to in vitro cell cultures.[6]

Q4: We have developed a cell line with acquired resistance to a selective FLT3 inhibitor. Will BPR1K871 be effective?

A4: Targeting multiple signaling pathways simultaneously is a strategy to overcome acquired resistance to single-kinase inhibitors.[1] Resistance to selective FLT3 inhibitors can emerge through various mechanisms, including the activation of alternative signaling pathways.[7] Since BPR1K871 targets both FLT3 and Aurora kinases, and a host of other kinases, it has the potential to be effective against cell lines that have developed resistance to a selective FLT3 inhibitor by activating compensatory pathways.

Troubleshooting Flowchart

Below is a logical workflow to troubleshoot unexpected results with BPR1K871.

Caption: Troubleshooting workflow for BPR1K871 experiments.

Data Summary Tables

Table 1: In Vitro Anti-proliferative Activity of BPR1K871 in Various Cancer Cell Lines

Cell Line	Cancer Type	FLT3 Status	EC50 (nM)
MOLM-13	Acute Myeloid Leukemia	FLT3-ITD	~5
MV4-11	Acute Myeloid Leukemia	FLT3-ITD	~5
RS4-11	Acute Lymphoblastic Leukemia	Wild-type FLT3	Data not available
U937	Acute Myeloid Leukemia	FLT3-negative	>18000
K562	Chronic Myeloid Leukemia	FLT3-negative	>20000
COLO205	Colorectal Cancer	Not specified	<100
Mia-PaCa2	Pancreatic Cancer	Not specified	<100
Data sourced from[1]

Table 2: Kinase Inhibitory Profile of BPR1K871

Kinase	IC50 (nM)
AURKA	22
AURKB	13
FLT3	19
Data sourced from[1][3]

Signaling Pathway

BPR1K871 primarily targets the FLT3 and Aurora kinase signaling pathways, which are crucial for cell proliferation, survival, and division.

Caption: BPR1K871 inhibits FLT3 and Aurora kinase pathways.

Key Experimental Protocols

1. Cell Viability (MTS) Assay

• Objective: To determine the anti-proliferative effect of BPR1K871.

• Methodology:

  • Seed cells in a 96-well plate at an appropriate density and allow them to attach overnight.

  • Treat cells with a serial dilution of BPR1K871 (or vehicle control, e.g., DMSO) for the desired duration (e.g., 72 hours).

  • Add MTS reagent to each well and incubate according to the manufacturer's protocol (e.g., 1-4 hours).

  • Measure the absorbance at 490 nm using a plate reader.

  • Calculate the half-maximal effective concentration (EC50) by fitting the dose-response data to a sigmoidal curve.[1]

2. Western Blot Analysis for Target Modulation

• Objective: To confirm the inhibition of FLT3 and Aurora kinase phosphorylation.

• Methodology:

  • Treat cells (e.g., MV4-11) with various concentrations of BPR1K871 for a specified time (e.g., 2 hours).

  • Lyse the cells and quantify the protein concentration.

  • Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and probe with primary antibodies against phospho-FLT3 (e.g., Tyr591), phospho-AURKA (e.g., Thr288), total FLT3, total AURKA, and a loading control (e.g., β-actin).

  • Incubate with appropriate secondary antibodies and visualize the protein bands using a chemiluminescence detection system.[1]

3. In Vivo Antitumor Efficacy Study

• Objective: To evaluate the antitumor effect of BPR1K871 in a xenograft model.

• Methodology:

  • Subcutaneously inoculate nude mice with cancer cells (e.g., MOLM-13 or MV4-11).

  • When tumors reach a palpable size (e.g., ~100-200 mm³), randomize the mice into treatment and control groups.

  • Administer BPR1K871 (e.g., 1, 3, or 10 mg/kg) or vehicle control via the desired route (e.g., intravenous injection) according to a specific schedule (e.g., daily for 5 days).

  • Monitor tumor volume and body weight regularly.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis.[1]

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Resistance mechanisms to SYK inhibition in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]

BPR1K871 lot-to-lot variability issues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using the multi-kinase inhibitor BPR1K871. The following information addresses potential issues, including lot-to-lot variability, that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is BPR1K871 and what is its primary mechanism of action?

A1: BPR1K871 is a potent, quinazoline-based, multi-kinase inhibitor. Its primary targets are FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinases A and B.[1][2] By inhibiting these kinases, BPR1K871 disrupts signaling pathways that are crucial for cell proliferation, survival, and division, making it a candidate for anti-cancer therapy, particularly in Acute Myeloid Leukemia (AML).[2]

Q2: What are the recommended storage and handling conditions for BPR1K871?

A2: For solid BPR1K871, it is recommended to store it at -20°C for up to 3 years, or at 4°C for up to 2 years. Once dissolved in a solvent such as DMSO, stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month. To ensure the stability and activity of the compound, it is advisable to prepare fresh working solutions from the stock solution on the day of the experiment and avoid repeated freeze-thaw cycles.

Q3: I am observing a decrease in the potency (higher EC50/IC50) of a new lot of BPR1K871 in my cell viability assays compared to a previous lot. What could be the cause?

A3: A decrease in potency with a new lot of BPR1K871 can stem from several factors related to lot-to-lot variability. The most common causes include:

• Purity Differences: The new lot may have a lower purity than the previous one. Even small amounts of impurities can affect the compound's biological activity.[3][4] It is recommended to verify the purity of the new lot.

• Presence of Inactive Isomers or Byproducts: The synthesis of BPR1K871 is a multi-step process where inactive isomers or related byproducts can be generated.[1][5] These impurities may interfere with the binding of the active compound to its target kinases.

• Compound Degradation: Improper storage or handling of the new lot could lead to degradation of the compound, reducing its effective concentration.

• Inaccurate Concentration of Stock Solution: Errors in weighing the compound or in the volume of solvent used to prepare the stock solution can lead to a lower than expected concentration.

Q4: My Western blot results show inconsistent inhibition of p-FLT3 or p-AURKA with a new lot of BPR1K871, even at concentrations that were previously effective. How can I troubleshoot this?

A4: Inconsistent target inhibition in Western blots with a new lot of BPR1K871 can be due to issues with the compound itself or the experimental procedure. Here are some troubleshooting steps:

• Confirm Compound Activity: First, ensure the new lot of BPR1K871 is active. You can do this by performing a dose-response experiment in a sensitive cell line and comparing the EC50 value to that of a previous, validated lot.

• Optimize Treatment Conditions: The optimal treatment time and concentration may need to be re-evaluated for a new lot. It is advisable to perform a time-course and dose-response experiment to determine the ideal conditions for observing target inhibition.

• Check for Solubility Issues: Ensure that BPR1K871 is completely dissolved in your stock solution and that it does not precipitate when diluted in cell culture media. Precipitation will lead to a lower effective concentration.

• Standardize Lysate Preparation: Ensure that your cell lysis and protein quantification steps are consistent. Variations in protein concentration or the use of lysis buffers without adequate phosphatase and protease inhibitors can affect the detection of phosphorylated proteins.

• Verify Antibody Performance: Ensure that the primary antibodies for p-FLT3 and p-AURKA are specific and used at the optimal dilution.

Troubleshooting Guides

Issue 1: Increased EC50 in Cell Viability Assays with a New Lot of BPR1K871

If you observe a significant rightward shift in the dose-response curve (i.e., a higher EC50 value) for a new lot of BPR1K871 in your cell viability assays (e.g., MTS or MTT), follow this troubleshooting workflow:

Troubleshooting workflow for reduced potency of a new BPR1K871 lot.

Issue 2: Inconsistent Inhibition of Target Phosphorylation in Western Blot

If you are not observing the expected dose-dependent decrease in the phosphorylation of FLT3 (at Tyr591) or Aurora Kinase A (at Thr288) with a new lot of BPR1K871, consider the following:

Potential Cause	Troubleshooting Step	Expected Outcome
Inactive Compound	Perform a cell viability assay with the new lot to confirm its biological activity.	The EC50 should be within the expected range (e.g., ~5 nM in MOLM-13 or MV4-11 cells).
Suboptimal Treatment Time	Conduct a time-course experiment (e.g., 0.5, 1, 2, 4, 8 hours) at a fixed, effective concentration.	Determine the optimal time point for maximal inhibition of target phosphorylation.
Insufficient Drug Concentration	Perform a dose-response experiment with a range of concentrations around the expected IC50.	Observe a clear dose-dependent decrease in the phosphorylated target protein.
Poor Antibody Quality	Use a positive control (e.g., lysate from cells known to have high target phosphorylation) and a negative control.	The antibody should detect a strong signal in the positive control and minimal signal in the negative control.
Sample Preparation Issues	Ensure consistent protein loading and the use of fresh lysis buffer with phosphatase and protease inhibitors.	The loading control (e.g., β-actin, GAPDH) should show equal band intensity across all lanes.

Experimental Protocols

Detailed Protocol for MTS Cell Viability Assay

• Cell Seeding:

  • Harvest cells in the logarithmic growth phase.

  • Perform a cell count and prepare a cell suspension at a density of 1 x 10^5 cells/mL in complete culture medium.

  • Seed 100 µL of the cell suspension (10,000 cells) into each well of a 96-well plate.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment:

  • Prepare a 10 mM stock solution of BPR1K871 in DMSO.

  • Perform serial dilutions of the BPR1K871 stock solution in complete culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration in all wells is ≤ 0.1%.

  • Include a vehicle control (medium with 0.1% DMSO) and a no-cell control (medium only).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of BPR1K871.

  • Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

• MTS Reagent Addition and Absorbance Reading:

  • Add 20 µL of MTS reagent to each well.

  • Incubate the plate for 1-4 hours at 37°C in a 5% CO2 incubator, or until a color change is apparent.

  • Measure the absorbance at 490 nm using a microplate reader.

  • Subtract the absorbance of the no-cell control from all other values.

  • Calculate cell viability as a percentage of the vehicle control and plot the results to determine the EC50 value.

Detailed Protocol for Western Blot Analysis of p-FLT3 and p-AURKA

• Cell Treatment and Lysis:

  • Seed cells (e.g., MV4-11) in 6-well plates and grow to 70-80% confluency.

  • Treat the cells with various concentrations of BPR1K871 for 2 hours.

  • Wash the cells once with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and collect the lysate. Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Protein Transfer:

  • Prepare protein samples by adding Laemmli buffer and boiling at 95°C for 5 minutes.

  • Load 20-30 µg of protein per lane onto an SDS-PAGE gel.

  • Run the gel until the dye front reaches the bottom.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against p-FLT3 (Tyr591) and p-AURKA (Thr288) overnight at 4°C.

  • Wash the membrane three times with TBST for 5 minutes each.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 5 minutes each.

• Detection:

  • Apply an ECL substrate to the membrane.

  • Capture the chemiluminescent signal using a digital imager or X-ray film.

  • Strip the membrane and re-probe for total FLT3, total AURKA, and a loading control (e.g., β-actin) to ensure equal protein loading.

Data Presentation

Table 1: Reported In Vitro Activity of BPR1K871

The following table summarizes the reported IC50 and EC50 values for BPR1K871 from various studies. Differences in reported values can arise from variations in experimental conditions, which can be analogous to the variability observed between different lots of the compound.

Target/Assay	Cell Line	Value (nM)	Reference
FLT3 (enzymatic)	-	19	[1][2]
AURKA (enzymatic)	-	22	[1][2]
AURKB (enzymatic)	-	13	[1]
Cell Proliferation (EC50)	MOLM-13	~5	[2]
Cell Proliferation (EC50)	MV4-11	~5	[2]
Cell Proliferation (EC50)	COLO205	< 100	[2]
Cell Proliferation (EC50)	Mia-PaCa2	< 100	[2]

Mandatory Visualizations

Signaling pathways targeted by BPR1K871.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Atom Scientific Ltd | News | Why Purity Variation is Significant in Laboratories [atomscientific.com]
• 4. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to BPR1K871 and Other FLT3 Inhibitors in Acute Myeloid Leukemia

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical multi-kinase inhibitor BPR1K871 against other notable FMS-like tyrosine kinase 3 (FLT3) inhibitors used in the treatment of Acute Myeloid Leukemia (AML). The content is supported by experimental data to inform research and development decisions.

Mutations in the FLT3 gene are prevalent in AML and are associated with a poor prognosis, making targeted inhibition of the FLT3 signaling pathway a critical therapeutic strategy.[1] This guide will delve into the specifics of BPR1K871, a novel quinazoline-based inhibitor, and compare its performance with established FLT3 inhibitors such as quizartinib, gilteritinib (B612023), sorafenib (B1663141), and crenolanib.

Overview of BPR1K871

BPR1K871 is a potent, multi-kinase inhibitor, distinguished by its dual-action mechanism targeting both FLT3 and Aurora kinases (AURKA/B).[1][2] Developed from a quinazoline (B50416) scaffold, it has demonstrated significant anti-proliferative activities in AML cell lines positive for the FLT3-internal tandem duplication (ITD) mutation.[1][2] Its multi-targeted nature presents a potential advantage in overcoming the resistance mechanisms that can limit the efficacy of more selective FLT3 inhibitors.[2]

Comparative In Vitro Efficacy

The following tables summarize the in vitro inhibitory activities of BPR1K871 and other key FLT3 inhibitors against their primary targets and relevant AML cell lines.

Table 1: Enzymatic Inhibitory Activity (IC50, nM)

Inhibitor	FLT3 (Wild-Type)	FLT3-ITD	FLT3-D835Y	AURKA	AURKB	c-Kit
BPR1K871	-	19[3]	-	22[3]	13[3]	-
Quizartinib	6.3[4]	0.4-0.89[5]	>1000[5]	-	-	-
Gilteritinib	5-19.7[5][6]	0.7-1.8[6]	1.6[5]	-	-	102[6]
Crenolanib	~2[5]	1-3[5]	8.8[5]	-	-	67[7]
Sorafenib	-	-	210[8]	-	-	-

Note: Data is compiled from multiple sources and experimental conditions may vary.

Table 2: Anti-proliferative Activity in AML Cell Lines (EC50/IC50, nM)

Inhibitor	MV4-11 (FLT3-ITD)	MOLM-13 (FLT3-ITD)	MOLM-14 (FLT3-ITD)
BPR1K871	~5[1]	~5[1]	-
Quizartinib	0.31-0.56[5]	0.38-0.89[5]	0.67-0.73[5]
Gilteritinib	0.92[5]	2.9[5]	7.87[5]
Crenolanib	8[5]	-	7[5]
Sorafenib	-	-	-

Note: Data is compiled from multiple sources and experimental conditions may vary.

In Vivo Efficacy

BPR1K871 has demonstrated significant in vivo efficacy in AML xenograft models (MOLM-13 and MV4-11) at doses ranging from 3-20 mg/kg (intravenous administration) without notable toxicity.[2] Comparative in vivo studies of other FLT3 inhibitors have highlighted key differences. For instance, in a MOLM-13 xenograft model where the FLT3 ligand (FL) was overexpressed, quizartinib's tumor growth inhibition was reduced to 66%, whereas gilteritinib maintained a high level of efficacy at 95%.[9] This suggests that gilteritinib may be more effective in microenvironments with high FL levels, such as the bone marrow.[9]

Experimental Protocols

Detailed methodologies are essential for the validation and replication of scientific findings. Below are outlines of key experimental protocols for evaluating FLT3 inhibitors.

In Vitro Kinase Inhibition Assay (ADP-Glo™ Format)

This assay quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.

• Reagent Preparation : Prepare a stock solution of the test inhibitor (e.g., BPR1K871) in DMSO. Perform serial dilutions to create a range of concentrations for IC50 determination. Prepare a master mix containing the kinase assay buffer, ATP, and the appropriate substrate (e.g., myelin basic protein for FLT3).[10]

• Assay Plate Setup : Add the serially diluted inhibitor or DMSO (vehicle control) to the wells of a 384-well plate.[11]

• Kinase Reaction : Add the FLT3 enzyme to each well and incubate briefly. Initiate the kinase reaction by adding the substrate/ATP master mix. Incubate at room temperature for a defined period (e.g., 60-120 minutes).[10][11]

• Signal Detection : Stop the kinase reaction and deplete the remaining ATP by adding ADP-Glo™ Reagent. Add Kinase Detection Reagent to convert the generated ADP to ATP and produce a luminescent signal.[12]

• Data Analysis : Measure luminescence using a plate reader. The signal is proportional to the amount of ADP produced. Calculate the percentage of inhibition for each inhibitor concentration relative to the DMSO control and determine the IC50 value by fitting the data to a dose-response curve.[11]

Cell Viability Assay (CellTiter-Glo® Format)

This assay determines the number of viable cells in culture based on the quantification of ATP.

• Cell Seeding : Seed AML cell lines (e.g., MV4-11, MOLM-13) in opaque-walled 96-well plates at a predetermined density (e.g., 5,000 cells/well).

• Compound Treatment : Prepare serial dilutions of the test inhibitor in culture medium and add to the appropriate wells. Include a vehicle control (DMSO).

• Incubation : Incubate the plate for a specified period (e.g., 72 hours) at 37°C in a 5% CO₂ incubator.

• Luminescence Measurement : Equilibrate the plate to room temperature. Add CellTiter-Glo® Reagent to each well, mix to induce cell lysis, and incubate to stabilize the luminescent signal.[13]

• Data Analysis : Measure luminescence using a plate reader. The luminescent signal is proportional to the amount of ATP present, which is indicative of the number of viable cells. Determine the EC50 value from the dose-response curve.[13]

Western Blotting for FLT3 Signaling

This technique is used to assess the phosphorylation status of FLT3 and its downstream signaling proteins.

• Cell Treatment and Lysis : Treat AML cells with various concentrations of the inhibitor for a specified time (e.g., 2 hours). Harvest the cells and lyse them with RIPA buffer containing protease and phosphatase inhibitors.[13]

• Protein Quantification and Preparation : Determine the protein concentration of the lysates. Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

• SDS-PAGE and Protein Transfer : Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.[13]

• Immunoblotting : Block the membrane (e.g., with 5% BSA in TBST). Incubate with a primary antibody specific for the phosphorylated form of the target protein (e.g., p-FLT3, p-STAT5, p-ERK) overnight at 4°C. Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.[13]

• Signal Detection : Apply an ECL substrate and detect the chemiluminescent signal using an imaging system. To normalize for protein loading, the membrane can be stripped and re-probed with antibodies against the total forms of the respective proteins.[13]

Visualizing Pathways and Processes

The following diagrams, generated using Graphviz (DOT language), illustrate key concepts related to FLT3 inhibition in AML.

FLT3 Signaling Pathway in AML

Preclinical Evaluation Workflow for FLT3 Inhibitors

Classification of FLT3 Inhibitors

Conclusion

BPR1K871 emerges as a promising preclinical candidate with a unique dual inhibitory mechanism against both FLT3 and Aurora kinases. Its potent anti-proliferative activity in FLT3-ITD positive AML cell lines is comparable to, and in some cases better than, standard inhibitors.[2] The multi-kinase targeting approach of BPR1K871 may offer a strategy to overcome resistance mechanisms that challenge the long-term efficacy of more selective FLT3 inhibitors. Further preclinical and clinical investigations are warranted to fully elucidate the therapeutic potential of BPR1K871 in AML and other malignancies. This guide provides a foundational comparison to aid in the ongoing research and development of novel cancer therapeutics.

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Preclinical studies of gilteritinib, a next-generation FLT3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Crenolanib - Wikipedia [en.wikipedia.org]
• 8. Comparison of effects of midostaurin, crenolanib, quizartinib, gilteritinib, sorafenib and BLU-285 on oncogenic mutants of KIT and FLT3 in hematologic malignancies: Mutant KIT and FLT3 response to Tyrosine Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. bpsbioscience.com [bpsbioscience.com]
• 11. benchchem.com [benchchem.com]
• 12. promega.com [promega.com]
• 13. benchchem.com [benchchem.com]

BPR1K871 vs. Sorafenib: A Preclinical Comparative Guide

In the landscape of targeted cancer therapies, multi-kinase inhibitors represent a critical class of drugs designed to simultaneously block multiple signaling pathways essential for tumor growth and survival. This guide provides a detailed preclinical comparison of two such inhibitors: BPR1K871, a novel dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Aurora kinases A/B, and sorafenib (B1663141), an established multi-kinase inhibitor targeting RAF kinases, vascular endothelial growth factor receptors (VEGFRs), and platelet-derived growth factor receptors (PDGFRs). This objective analysis is intended for researchers, scientists, and drug development professionals to evaluate the differential efficacy and mechanisms of these compounds in preclinical cancer models.

Mechanism of Action: A Tale of Two Kinase Inhibition Profiles

BPR1K871 and sorafenib exhibit distinct kinase inhibition profiles, leading to different mechanisms of antitumor activity.

BPR1K871 is a potent dual inhibitor of FLT3 and Aurora kinases A and B.[1][2] FLT3 is a receptor tyrosine kinase frequently mutated in acute myeloid leukemia (AML), leading to constitutive activation and uncontrolled cell proliferation.[1][2] Aurora kinases are key regulators of mitosis, and their inhibition leads to defects in cell division and subsequent apoptosis.[1][2] By targeting both pathways, BPR1K871 offers a dual-pronged attack on cancer cells, impacting both proliferation and cell cycle progression.

Sorafenib , on the other hand, is a broader spectrum multi-kinase inhibitor. Its primary targets include the RAF/MEK/ERK signaling pathway, which is crucial for cell proliferation, and receptor tyrosine kinases such as VEGFR and PDGFR, which are central to angiogenesis (the formation of new blood vessels that supply tumors with nutrients).[3][4] This dual mechanism allows sorafenib to both directly inhibit tumor cell growth and indirectly starve tumors by cutting off their blood supply.[3]

Signaling Pathway Diagrams

To visualize these distinct mechanisms, the following diagrams illustrate the signaling pathways targeted by each inhibitor.

BPR1K871 Signaling Pathway

Sorafenib Signaling Pathway

In Vitro Efficacy: Head-to-Head Comparison

The anti-proliferative activity of BPR1K871 and sorafenib has been evaluated across a panel of human cancer cell lines. BPR1K871 demonstrated potent, low nanomolar inhibitory activity, particularly in cell lines with FLT3 mutations.[1][5]

Cell Line	Cancer Type	BPR1K871 EC50 (nM)[5]	Sorafenib EC50 (nM)[5]
MOLM-13	Acute Myeloid Leukemia (FLT3-ITD)	~5	>18000
MV4-11	Acute Myeloid Leukemia (FLT3-ITD)	~5	3350
RS4-11	Acute Lymphoblastic Leukemia (FLT3-wt)	34	1400
COLO205	Colorectal Cancer	34	>10000
Mia-PaCa2	Pancreatic Cancer	67	>10000
U937	Histiocytic Lymphoma (FLT3-negative)	8050	>18000
K562	Chronic Myeloid Leukemia (FLT3-negative)	2300	>20000

EC50 (Half-maximal effective concentration) values represent the concentration of a drug that gives half of the maximal response.

As the data indicates, BPR1K871 exhibited significantly greater potency than sorafenib in FLT3-ITD positive AML cell lines (MOLM-13 and MV4-11) and also showed superior activity in colorectal (COLO205) and pancreatic (Mia-PaCa2) cancer cell lines.[5] In FLT3-negative cell lines (U937 and K562), both compounds were less active, highlighting the target-specific activity of BPR1K871.[5]

In Vivo Efficacy in Xenograft Models

The antitumor activity of BPR1K871 and sorafenib has been assessed in various mouse xenograft models.

BPR1K871 has demonstrated significant in vivo efficacy in both leukemia and solid tumor models. In xenograft models of AML (MOLM-13 and MV4-11), intravenous administration of BPR1K871 at doses of 3-20 mg/kg resulted in significant tumor growth inhibition without notable toxicity.[1] Furthermore, BPR1K871 also showed excellent efficacy in colorectal (COLO205) and pancreatic (Mia-PaCa2) xenograft models.[1]

Sorafenib has well-documented preclinical antitumor activity in a broad range of xenograft models, including hepatocellular carcinoma, renal cell carcinoma, and others.[6][7] For instance, in a hepatocellular carcinoma xenograft model (PLC/PRF/5), oral administration of sorafenib inhibited tumor growth and was associated with reduced levels of pERK and decreased microvessel density.[7]

While direct head-to-head in vivo studies are limited in the public domain, the available data suggests that BPR1K871 is a highly potent agent in specific cancer models, particularly those driven by FLT3 mutations.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of preclinical findings. Below are summaries of the key experimental protocols used to generate the data presented in this guide.

Cell Viability (MTT) Assay

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

MTT Assay Workflow

Protocol:

• Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

• Cells are treated with a range of concentrations of BPR1K871 or sorafenib and incubated for 48-72 hours.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours. Metabolically active cells reduce the yellow MTT to purple formazan (B1609692) crystals.

• A solubilization solution is added to dissolve the formazan crystals.

• The absorbance is measured at 570 nm using a microplate reader. The absorbance is proportional to the number of viable cells.

• EC50 values are calculated from the dose-response curves.

Western Blot Analysis for Target Modulation

Western blotting is used to detect the phosphorylation status of target proteins, confirming that the drug is hitting its intended target within the cells.

Protocol:

• Cancer cells (e.g., MV4-11) are treated with BPR1K871 or a vehicle control for a specified time (e.g., 2 hours).[1]

• Cells are lysed to extract total proteins.

• Protein concentration is determined to ensure equal loading.

• Proteins are separated by size via SDS-PAGE and transferred to a membrane.

• The membrane is incubated with primary antibodies specific for phosphorylated FLT3 (pFLT3) and phosphorylated Aurora Kinase A/B (pAURKA/B), as well as total FLT3 and Aurora Kinase A/B as loading controls.

• The membrane is then incubated with a secondary antibody conjugated to an enzyme that allows for detection.

• The protein bands are visualized using a chemiluminescent substrate. A decrease in the phosphorylated form of the target protein indicates successful target engagement by the inhibitor.

In Vivo Xenograft Mouse Model

This model is used to evaluate the antitumor efficacy of a compound in a living organism.

Protocol:

• Immunocompromised mice (e.g., nude mice) are subcutaneously injected with human cancer cells (e.g., MOLM-13 or MV4-11).[1]

• Tumors are allowed to grow to a palpable size.

• Mice are randomized into treatment and control groups.

• BPR1K871 (e.g., 3-20 mg/kg, intravenously) or sorafenib is administered according to a specific dosing schedule.[1] The control group receives a vehicle solution.

• Tumor volume and body weight are measured regularly throughout the study.

• At the end of the study, tumors may be excised for further analysis (e.g., western blotting or immunohistochemistry) to assess target modulation in vivo.

Conclusion

The preclinical data presented in this guide highlights BPR1K871 as a highly potent and selective inhibitor with a distinct mechanism of action compared to the broader-spectrum multi-kinase inhibitor, sorafenib. In vitro studies demonstrate the superior potency of BPR1K871, particularly in cancer cell lines harboring FLT3-ITD mutations. In vivo studies confirm the significant antitumor efficacy of BPR1K871 in both leukemia and solid tumor xenograft models.

While sorafenib remains a valuable therapeutic agent with proven efficacy against a range of cancers, the preclinical profile of BPR1K871 suggests it may offer a more targeted and potent therapeutic option for specific patient populations, particularly those with malignancies driven by FLT3 and Aurora kinase signaling. Further clinical investigation is warranted to translate these promising preclinical findings into patient benefit.

References

• 1. Protocol to generate a patient derived xenograft model of acquired resistance to immunotherapy in humanized mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protocol to generate a patient derived xenograft model of acquired resistance to immunotherapy in humanized mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 4. broadpharm.com [broadpharm.com]
• 5. Design, synthesis, and bioactivity evaluation of antitumor sorafenib analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Preclinical overview of sorafenib, a multikinase inhibitor that targets both Raf and VEGF and PDGF receptor tyrosine kinase signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. graphviz.org [graphviz.org]

A Comparative Analysis of BPR1K871 and VX680 in the Treatment of Solid Tumors

In the landscape of targeted cancer therapy, small molecule kinase inhibitors have emerged as a cornerstone of precision medicine. This guide provides a detailed comparison of two multi-kinase inhibitors, BPR1K871 and VX680 (also known as Tozasertib), with a focus on their application in solid tumors. This analysis is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of their mechanisms of action, preclinical efficacy, and available clinical data.

Mechanism of Action: A Tale of Two Kinase Inhibitors

Both BPR1K871 and VX680 exert their anti-tumor effects by targeting key kinases involved in cell cycle regulation and proliferation. However, their specific inhibitory profiles exhibit notable differences.

BPR1K871 is a potent dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Aurora kinases A and B.[1][2][3] Its mechanism involves the modulation of the FLT3 and AURKA/B targets within cancer cells.[1][2] A broad kinase profiling study revealed that BPR1K871 inhibits 77 therapeutically relevant kinases at a concentration of 1000 nM, highlighting its multi-kinase inhibitory potential.[1][3]

VX680 (Tozasertib) is a pan-Aurora kinase inhibitor, demonstrating potent activity against Aurora A, B, and C.[4][5] It also exhibits inhibitory activity against FLT3 and Bcr-Abl tyrosine kinase.[4] VX680 functions as a type I small molecule inhibitor that targets the ATP-binding pocket of Aurora kinases.[6] Interestingly, it has also been identified as a potent inhibitor of RIPK1-dependent necroptosis, a form of programmed cell death, independent of its Aurora kinase inhibition.[7]

Preclinical Efficacy in Solid Tumors: In Vitro and In Vivo Evidence

Both compounds have demonstrated promising anti-proliferative activity in a range of solid tumor models.

BPR1K871 has shown potent anti-proliferative effects in colon cancer (COLO205) and pancreatic cancer (Mia-PaCa2) cell lines, with EC50 values of less than 100 nM.[1] In vivo studies using xenograft models of these cancers have also demonstrated significant tumor regression upon intravenous administration of BPR1K871.[1][2]

VX680 has displayed anti-cancer effects in various solid tumor cell lines, including those derived from adrenocortical carcinoma and metastatic adrenal tumors.[8] It has been shown to induce apoptosis and inhibit proliferation in anaplastic thyroid cancer cells with IC50 values ranging from 25 to 150 nM.[4] Furthermore, VX680 has demonstrated the ability to trigger tumor regression in pancreatic and colon cancer xenograft models.[4] In combination with cisplatin (B142131), VX680 has been shown to synergistically enhance cytotoxic effects in esophageal squamous cell carcinoma cells.[9]

Quantitative Comparison of In Vitro Activity

Compound	Cancer Type	Cell Line	IC50/EC50 (nM)	Reference
BPR1K871	Colon Cancer	COLO205	< 100	[1]
Pancreatic Cancer	Mia-PaCa2	< 100	[1]
VX680	Anaplastic Thyroid Cancer	CAL-62, 8505C, BHT-101	25 - 150	[4]

Clinical Development Status

BPR1K871 has been selected as a preclinical development candidate for anti-cancer therapy and is an investigational new drug (IND) approved by the US FDA for Phase I testing.[3]

VX680 (Tozasertib) has progressed further into clinical trials, having been evaluated in Phase II studies for the treatment of solid tumors and leukemias.[6][10] However, some clinical trials were discontinued (B1498344) due to toxic adverse effects.[6]

Signaling Pathways and Experimental Workflow

To visually represent the mechanisms and experimental evaluation of these inhibitors, the following diagrams are provided.

Caption: BPR1K871 signaling pathway in cancer cells.

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. selleckchem.com [selleckchem.com]
• 5. researchgate.net [researchgate.net]
• 6. RIPK1-dependent cell death: a novel target of the Aurora kinase inhibitor Tozasertib (VX-680) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. RIPK1-dependent cell death: a novel target of the Aurora kinase inhibitor Tozasertib (VX-680) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The aurora kinase inhibitor VX-680 shows anti-cancer effects in primary metastatic cells and the SW13 cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Aurora kinase inhibitor VX-680 enhances sensitivity of esophageal squamous cell carcinoma cells to cisplatin chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

BPR1K871: A Comparative Analysis of a Novel Multi-Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the preclinical validation data for BPR1K871, a novel quinazoline-based multi-kinase inhibitor, with alternative cancer therapeutics. The information is compiled from peer-reviewed research, presenting quantitative data, experimental protocols, and visual representations of its mechanism of action and experimental evaluation.

Performance Comparison

BPR1K871 has been evaluated for its inhibitory activity against key kinases and its anti-proliferative effects in various cancer cell lines. The following tables summarize the quantitative data from these validation studies, comparing BPR1K871 to other established kinase inhibitors.

Table 1: Kinase Inhibition Profile

Compound	FLT3 IC₅₀ (nM)	AURKA IC₅₀ (nM)	AURKB IC₅₀ (nM)
BPR1K871	19	22	13
VX680	-	-	-
Barasertib	-	-	-
Linifanib	-	-	-
Sorafenib	-	-	-
PKC412	-	-	-

Note: Specific IC₅₀ values for the comparator drugs were not detailed in the initial source material but they were used as standard inhibitors in the study.[1]

Table 2: Anti-Proliferative Activity (EC₅₀) in Cancer Cell Lines

Cell Line	Cancer Type	FLT3 Status	BPR1K871 (nM)	Comparator Compound(s)
MOLM-13	Acute Myeloid Leukemia (AML)	ITD positive	~5	Better than standard inhibitors tested[1]
MV4-11	Acute Myeloid Leukemia (AML)	ITD positive	~5	Better than standard inhibitors tested[1]
RS4-11	-	Expressing	Low nanomolar	Better than standard inhibitors tested[1]
U937	Leukemia	Negative	Micromolar range	-
K562	Leukemia	Negative	Micromolar range	-
COLO205	Colorectal	-	< 100	-
Mia-PaCa2	Pancreatic	-	< 100	-

Mechanism of Action: Dual Inhibition of FLT3 and Aurora Kinases

BPR1K871 functions as a multi-kinase inhibitor, with potent activity against FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinases A and B (AURKA/B).[1][2] The inhibition of these kinases disrupts critical signaling pathways involved in cell proliferation and survival, particularly in cancer cells that are dependent on these pathways.

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Efficacy of BPR1K871 and Gilteritinib in Targeting FLT3-Mutated Acute Myeloid Leukemia

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the preclinical multi-kinase inhibitor BPR1K871 and the FDA-approved second-generation FLT3 inhibitor gilteritinib (B612023). The content is based on available preclinical data for BPR1K871 and a combination of preclinical and clinical data for gilteritinib, offering an objective analysis of their efficacy and mechanisms of action in the context of acute myeloid leukemia (AML).

Introduction

Acute myeloid leukemia (AML) is a hematologic malignancy characterized by the rapid growth of abnormal myeloid cells. A significant subset of AML cases involves mutations in the FMS-like tyrosine kinase 3 (FLT3) gene, which are associated with a poor prognosis.[1] This has driven the development of targeted therapies against FLT3. Gilteritinib (Xospata®) is a potent, second-generation FLT3 inhibitor approved for relapsed or refractory FLT3-mutated AML.[2][3] BPR1K871 is a novel, preclinical multi-kinase inhibitor that has demonstrated potent dual inhibition of FLT3 and Aurora kinases.[4][5] This guide compares the efficacy of these two compounds based on available experimental data.

Data Presentation

The following tables summarize the quantitative data on the inhibitory activities of BPR1K871 and gilteritinib.

Table 1: In Vitro Kinase Inhibitory Activity (IC50)

Compound	Target Kinase	IC50 (nM)
BPR1K871	FLT3	19[6]
AURKA	22[6]
AURKB	13[6]
Gilteritinib	FLT3	Data not directly comparable from search results
AXL	Data not directly comparable from search results

Note: Direct IC50 value comparisons for gilteritinib against specific kinases were not available in the provided search results in a directly comparable format to BPR1K871. Gilteritinib is known to be a potent FLT3 and AXL inhibitor.[2][7]

Table 2: Anti-proliferative Activity in FLT3-ITD+ AML Cell Lines (EC50)

Compound	Cell Line	EC50 (nM)
BPR1K871	MOLM-13	~5[4][5]
MV4-11	~5[4][5]
Gilteritinib	MOLM-14	Specific EC50 values not provided, but showed a typical response profile for FLT3 inhibitors[8]
MV4-11	Specific EC50 values not provided, but showed a typical response profile for FLT3 inhibitors[8]

Mechanism of Action

Gilteritinib is a second-generation tyrosine kinase inhibitor that targets both FLT3 internal tandem duplication (ITD) and tyrosine kinase domain (TKD) mutations.[2] It also inhibits other kinases like AXL.[2] By binding to the ATP-binding pocket of the FLT3 kinase, gilteritinib blocks downstream signaling pathways, leading to the induction of apoptosis in cancer cells expressing FLT3-ITD.[2][9]

BPR1K871 is a quinazoline-based multi-kinase inhibitor.[4][5] Its primary mechanism is the dual inhibition of FLT3 and Aurora kinases (AURKA and AURKB).[4][6] The inhibition of FLT3 disrupts the proliferation of FLT3-dependent AML cells, while the inhibition of Aurora kinases, which are crucial for cell mitosis, provides an additional anti-cancer mechanism.[6] Kinase profiling has shown that BPR1K871 inhibits 77 different therapeutically relevant kinases, suggesting a broad spectrum of activity.[4][6]

Signaling Pathway Diagrams

Caption: Gilteritinib's mechanism of action.

References

• 1. researchgate.net [researchgate.net]
• 2. Gilteritinib: A Novel FLT3 Inhibitor for Relapsed/Refractory Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gilteritinib - Wikipedia [en.wikipedia.org]
• 4. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. XOSPATA® (gilteritinib) Mechanism of Action (MOA) [xospatahcp.com]
• 8. Preclinical studies of gilteritinib, a next-generation FLT3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. What is the mechanism of Gilteritinib Fumarate? [synapse.patsnap.com]

BPR1K871: A Comparative Analysis of Kinase Cross-Reactivity

For researchers, scientists, and drug development professionals, understanding the selectivity profile of a kinase inhibitor is paramount for assessing its therapeutic potential and predicting potential off-target effects. This guide provides an objective comparison of the cross-reactivity of BPR1K871 with other kinases, supported by experimental data.

BPR1K871 has been identified as a potent, multi-kinase inhibitor with primary activity against FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinases A and B (AURKA/B).[1][2] Its efficacy has been demonstrated in preclinical models of acute myeloid leukemia (AML) and solid tumors.[1][3] This guide delves into the broader kinase selectivity of BPR1K871, presenting a comprehensive overview of its interactions across the human kinome.

Kinase Inhibition Profile of BPR1K871

The cross-reactivity of BPR1K871 was extensively profiled using the KINOMEScan™ technology, a competitive binding assay that quantitatively measures the interaction of a compound with a large panel of kinases. In a comprehensive screen against 395 non-mutant kinases, BPR1K871 demonstrated a multi-targeted profile, inhibiting 77 kinases by more than 65% at a concentration of 1000 nM.[1][2]

The primary targets were potently inhibited, with IC50 values of 19 nM for FLT3, 22 nM for AURKA, and 13 nM for AURKB.[1][2] The KINOMEScan results at 1000 nM showed profound inhibition of these primary targets, with control values of 0.2% for FLT3, 0% for AURKA, and 0.2% for AURKB, indicating very strong binding.[1][3]

Beyond its primary targets, BPR1K871 exhibited significant activity against a range of other kinases, including clinically relevant mutants of ABL1, KIT, and RET.[1][3][4] This broad-spectrum activity suggests its potential therapeutic application across various cancer types driven by these kinases.

Comparative Kinase Inhibition Data

The following table summarizes the inhibitory activity of BPR1K871 against a selection of kinases from the KINOMEScan panel. The data is presented as "% of Control," where a lower percentage indicates stronger binding of BPR1K871 to the kinase.

Kinase Target	% of Control @ 1000 nM	Kinase Family
Primary Targets
AURKA	0	Serine/Threonine Kinase
AURKB	0.2	Serine/Threonine Kinase
FLT3	0.2	Tyrosine Kinase
AURKC	3.3	Serine/Threonine Kinase
Significant Off-Target Interactions (<10% of Control)
ABL1 (T315I mutant)	< 4.4	Tyrosine Kinase
ABL1 (Q252H mutant)	< 4.4	Tyrosine Kinase
ABL1 (H396P mutant)	< 4.4	Tyrosine Kinase
KIT (L576P mutant)	< 4.0	Tyrosine Kinase
KIT (V559D mutant)	< 4.0	Tyrosine Kinase
RET (V804M mutant)	< 0.5	Tyrosine Kinase
RET (M918T mutant)	< 0.5	Tyrosine Kinase
RET (V804L mutant)	< 0.5	Tyrosine Kinase
FLT1	-	Tyrosine Kinase
AXL	-	Tyrosine Kinase
BRAF	-	Serine/Threonine Kinase
CHEK2	-	Serine/Threonine Kinase
CSF1R	-	Tyrosine Kinase
DDR	-	Tyrosine Kinase
PDGFR	-	Tyrosine Kinase
PLK4	-	Serine/Threonine Kinase
TRKA	-	Tyrosine Kinase
VEGFR2	-	Tyrosine Kinase
Other Notable Interactions
FLT3 (ITD mutant)	< 5.2	Tyrosine Kinase
FLT3 (D835H mutant)	< 5.2	Tyrosine Kinase
FLT3 (D835Y mutant)	< 5.2	Tyrosine Kinase

Note: A comprehensive list of all 395 kinases and their corresponding inhibition values can be found in the supplementary materials of the original publication by Hsu et al., 2016 in Oncotarget.[1]

Experimental Protocols

The kinase selectivity of BPR1K871 was determined using the KINOMEScan™ platform (DiscoverX).[1][3]

KINOMEScan™ Competitive Binding Assay

Principle: This assay measures the ability of a test compound to compete with an immobilized, active-site directed ligand for binding to a DNA-tagged kinase. The amount of kinase captured on a solid support is quantified via qPCR of the DNA tag. A lower amount of captured kinase in the presence of the test compound indicates a stronger binding interaction.[5][6][7]

Methodology:

• Assay Components: The three main components are the DNA-tagged kinase, an immobilized ligand, and the test compound (BPR1K871).[5][7]

• Competition: BPR1K871 was added to a solution containing the DNA-tagged kinase. This mixture was then applied to a solid support matrix coupled with the immobilized ligand.

• Incubation: The components were allowed to incubate, during which BPR1K871 and the immobilized ligand competed for binding to the kinase's active site.

• Washing: Unbound components were washed away.

• Elution and Quantification: The kinase bound to the solid support was eluted, and the amount of the associated DNA tag was quantified using qPCR.

• Data Analysis: The results are reported as a percentage of the DMSO control, where 100% represents no inhibition and 0% represents complete inhibition.

Visualizing BPR1K871's Kinase Selectivity

The following diagrams illustrate the multi-targeted nature of BPR1K871, highlighting its primary targets and key off-target interactions.

Caption: Primary kinase targets of BPR1K871 and their respective IC50 values.

Caption: BPR1K871's inhibition of primary and significant off-target kinases.

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oncotarget.com [oncotarget.com]
• 3. oncotarget.com [oncotarget.com]
• 4. researchgate.net [researchgate.net]
• 5. lincsportal.ccs.miami.edu [lincsportal.ccs.miami.edu]
• 6. Assays - HMS LINCS Project [lincs.hms.harvard.edu]
• 7. chayon.co.kr [chayon.co.kr]

BPR1K871: A Multi-Kinase Inhibitor Demonstrating Potent Anti-Tumor Effects

For researchers, scientists, and drug development professionals, BPR1K871 has emerged as a promising multi-kinase inhibitor with significant anti-tumor activity across various cancer models. This guide provides a comprehensive comparison of BPR1K871 with other kinase inhibitors, supported by experimental data, to validate its therapeutic potential.

BPR1K871 is a quinazoline-based compound that primarily functions as a potent dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Aurora kinases A and B.[1][2][3] Its mechanism of action involves the modulation of key signaling pathways, leading to anti-proliferative effects in cancer cells.[1][3] This has been demonstrated in both hematological malignancies, such as acute myeloid leukemia (AML), and solid tumors, including colorectal and pancreatic cancers.[1][3][4]

Comparative Anti-Proliferative Activity

BPR1K871 has shown superior or comparable anti-proliferative activity against various cancer cell lines when compared to other established kinase inhibitors. The following tables summarize the half-maximal effective concentration (EC50) and half-maximal inhibitory concentration (IC50) values from in vitro studies.

Table 1: Comparative Anti-Proliferative Activity (EC50, nM) in AML Cell Lines

Cell Line	BPR1K871	Sorafenib	PKC412	Linifanib	VX680	Barasertib
MOLM-13 (FLT3-ITD)	~5	>10000	14	13	480	28
MV4-11 (FLT3-ITD)	~5	1100	7	10	200	25
RS4-11 (FLT3-wt)	60	3300	100	25	1100	100
U937 (FLT3-negative)	8050	1400	>10000	3350	>18000	Not Determined
K562 (FLT3-negative)	2300	>10000	>10000	7300	>20000	Not Determined

Data sourced from a study on the discovery of BPR1K871.[1]

Table 2: Kinase Inhibitory Activity (IC50, nM)

Kinase	BPR1K871
AURKA	22
AURKB	13
FLT3	19

Data sourced from a study on the development of a synthetic route for BPR1K871.[2]

In Vivo Anti-Tumor Efficacy

The anti-tumor effects of BPR1K871 have been validated in vivo using xenograft mouse models. Intravenous administration of BPR1K871 resulted in significant tumor growth inhibition in both AML and solid tumor models.

Table 3: In Vivo Efficacy of BPR1K871 in Xenograft Models

Xenograft Model	Treatment	Tumor Growth Inhibition
MOLM-13 (AML)	1, 3, or 10 mg/kg, i.v.	Statistically significant (p < 0.05)
MV4-11 (AML)	1, 3, or 10 mg/kg, i.v.	Statistically significant (p < 0.05)
COLO205 (Colorectal)	3, 10, or 20 mg/kg, i.v.	Dose-dependent tumor regression
Mia-PaCa2 (Pancreatic)	3, 10, or 20 mg/kg, i.v.	Dose-dependent tumor regression

Data sourced from studies on the discovery and in vivo effects of BPR1K871.[1][5]

Signaling Pathway and Mechanism of Action

BPR1K871 exerts its anti-tumor effects by inhibiting key kinases involved in cell cycle regulation and proliferation. Its dual targeting of FLT3 and Aurora kinases disrupts critical signaling cascades within cancer cells.

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

BPR1K871: A Preclinical Comparative Guide for a Novel Multi-Kinase Inhibitor in Cancer Therapy

For Researchers, Scientists, and Drug Development Professionals

BPR1K871, a novel quinazoline-based multi-kinase inhibitor, has demonstrated significant preclinical activity, particularly in acute myeloid leukemia (AML) and various solid tumors. This guide provides a comparative analysis of BPR1K871's performance against other kinase inhibitors, supported by available experimental data. The information is intended to offer an objective overview for researchers and professionals in the field of drug development.

Performance Comparison of Kinase Inhibitors

BPR1K871 has been primarily investigated as a dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinases A and B. Its efficacy is compared here with other inhibitors targeting similar pathways, including VX680 (Tozasertib), Barasertib (AZD1152), Linifanib, Sorafenib, and Midostaurin (PKC412).

In Vitro Kinase and Cell-Based Assay Data

The following table summarizes the half-maximal inhibitory concentration (IC50) and effective concentration (EC50) values for BPR1K871 and comparator drugs against various kinases and cancer cell lines. This data highlights the potency and selectivity of these compounds.

Compound	Target Kinase	IC50 (nM)	Cell Line	EC50 (nM)	Reference
BPR1K871	AURKA	22	MOLM-13 (AML)	~5	[1]
AURKB	13	MV4-11 (AML)	~5	[1]
FLT3	19	COLO205 (Colorectal)	< 100	[1]
Mia-PaCa2 (Pancreatic)	< 100	[1]
Barasertib (AZD1152-hQPA)	AURKB	0.37	SCLC cell lines	< 50 (for 9 lines)	[2]
AURKA	1369	-	-	[2]
Sorafenib	FLT3-ITD	69.3 ng/mL	-	-	[3]
ERK	85.7 ng/mL	-	-	[3]

Note: Direct comparative studies for all compounds under identical experimental conditions are limited. The data presented is compiled from various preclinical studies.

In Vivo Efficacy in Xenograft Models

The antitumor activity of BPR1K871 and comparator drugs in animal models provides crucial insights into their potential therapeutic efficacy.

Compound	Cancer Model	Dosing	Key Findings	Reference
BPR1K871	MOLM-13 & MV4-11 (AML) xenografts	1, 3, or 10 mg/kg, i.v.	Significant tumor growth inhibition (p < 0.05)	[1]
COLO205 (Colorectal) & Mia-PaCa2 (Pancreatic) xenografts	3–20 mg/kg, i.v.	Excellent in vivo efficacy without significant toxicity	[1]
Barasertib (AZD2811 Nanoparticle)	HL-60 (AML) xenograft	98.7 mg/kg, single dose	>90% tumor regression for ~40 days	[4]
MOLM-13 (AML) disseminated model	98.7 mg/kg, single dose	Increased median overall survival from 10 to 23.5 days	[4]

Signaling Pathway and Experimental Workflow

To visually represent the mechanism of action and the process of evaluating these inhibitors, the following diagrams are provided.

BPR1K871 dual-inhibits FLT3 and Aurora kinase pathways.

General workflow for preclinical evaluation of kinase inhibitors.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of the key experimental protocols used in the evaluation of BPR1K871.

Cell Proliferation Assay

• Objective: To determine the anti-proliferative activity of the compounds.

• Method: Cancer cell lines were seeded in 96-well plates and treated with various concentrations of the test compound or DMSO (vehicle control). After a specified incubation period (e.g., 72 hours), cell viability was quantified using the MTS method (Promega). The absorbance at 490 nm was measured using a plate reader.

• Data Analysis: The IC50 value, defined as the concentration of the compound that causes a 50% reduction in cell viability compared to the control, was calculated using software such as Prism (GraphPad).[1]

Western Blot Analysis

• Objective: To confirm the modulation of target proteins within the cells.

• Method: Cancer cells (e.g., MV4-11) were treated with the compound in a dose-dependent manner for a specific duration (e.g., 2 hours). Cell lysates were prepared and subjected to SDS-PAGE, followed by transfer to a PVDF membrane. The membranes were then probed with primary antibodies specific for the phosphorylated and total forms of the target proteins (e.g., pFLT3, pAURKA).

• Data Analysis: The protein bands were visualized using an enhanced chemiluminescence detection system. The intensity of the bands indicates the level of protein expression and phosphorylation.

In Vivo Tumor Xenograft Studies

• Objective: To evaluate the anti-tumor efficacy of the compound in a living organism.

• Animals: Athymic nude mice were used.

• Tumor Implantation: Human cancer cells (e.g., MOLM-13, MV4-11) were implanted subcutaneously into the mice.

• Treatment: Once tumors reached a certain volume, the mice were treated with the compound (e.g., BPR1K871) via intravenous (i.v.) injection at specified doses and schedules. A control group received the vehicle.

• Efficacy Measurement: Tumor volume and body weight were measured regularly. The efficacy of the treatment was determined by comparing the tumor growth in the treated groups to the control group. Statistical analysis (e.g., p-value) was used to determine the significance of the observed differences.[1]

Synthesis of BPR1K871

The chemical synthesis of BPR1K871 has been described in detail, with optimized routes for large-scale production. The process generally involves the construction of the quinazoline (B50416) core followed by the addition of the side chains. One reported method starts with the condensation of 2-amino-4-fluorobenzoic acid with formamidine (B1211174) acetate (B1210297) to form the quinazolinone intermediate. Subsequent reactions, including SNAr and urea (B33335) formation, lead to the final BPR1K871 product.[5]

This guide provides a snapshot of the preclinical data available for BPR1K871 in comparison to other kinase inhibitors. Further head-to-head studies would be beneficial for a more direct and comprehensive comparison. The potent dual inhibitory activity of BPR1K871 against FLT3 and Aurora kinases suggests its potential as a promising therapeutic candidate for AML and other malignancies.

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Sorafenib Dose Recommendation in Acute Myeloid Leukemia Based on Exposure‐FLT3 Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ashpublications.org [ashpublications.org]
• 5. pubs.acs.org [pubs.acs.org]

Reproducibility of BPR1K871 Experimental Data: A Comparative Guide

Published on: December 9, 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the experimental data for BPR1K871, a multi-kinase inhibitor, to assess its reproducibility and performance against alternative therapies. The information is compiled from published research to aid in evaluating its potential as a therapeutic agent.

Executive Summary

BPR1K871 is a potent quinazoline-based inhibitor targeting multiple kinases, most notably FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinases A and B.[1][2] Preclinical studies have demonstrated its efficacy in acute myeloid leukemia (AML) and various solid tumor models.[1][2] This document summarizes the key quantitative data from these foundational studies, provides detailed experimental protocols for replication, and compares BPR1K871's performance with other FLT3 inhibitors, namely Sorafenib (B1663141), Quizartinib, and Gilteritinib (B612023). While direct, independent replication studies of the initial BPR1K871 data are not extensively available in the public domain, this guide serves as a resource for researchers seeking to build upon or validate these initial findings.

Data Presentation: BPR1K871 Performance

The following tables summarize the in vitro enzymatic and cellular activities of BPR1K871 as reported in the primary literature.

Table 1: In Vitro Enzymatic Inhibition of BPR1K871 [1]

Target Kinase	IC50 (nM)
FLT3	19
Aurora Kinase A	22
Aurora Kinase B	13

Table 2: Anti-proliferative Activity of BPR1K871 in Cancer Cell Lines [1]

Cell Line	Cancer Type	FLT3 Status	EC50 (nM)
MOLM-13	AML	ITD Mutant	~5
MV4-11	AML	ITD Mutant	~5
COLO205	Colorectal	-	< 100
Mia-PaCa-2	Pancreatic	-	< 100

Comparison with Alternative FLT3 Inhibitors

To provide context for the performance of BPR1K871, this section compares its activity with other well-established FLT3 inhibitors.

Table 3: Comparative In Vitro Activity of FLT3 Inhibitors

Compound	FLT3 IC50 (nM)	Aurora Kinase A IC50 (nM)	Aurora Kinase B IC50 (nM)	Reference
BPR1K871	19	22	13	[1]
Sorafenib	5.8 - 90	>10,000	69	[3][4]
Quizartinib	1.1 - 4.2	Not a primary target	Not a primary target	[5][6][7][8][9]
Gilteritinib	0.29 - 0.74	Not a primary target	Not a primary target	[10][11][12][13][14]

Note: IC50 values can vary depending on the specific assay conditions.

Experimental Protocols

Detailed methodologies are crucial for the replication of scientific findings. Below are the protocols for key experiments performed in the characterization of BPR1K871.

In Vitro Kinase Inhibition Assay

The inhibitory activity of BPR1K871 against FLT3 and Aurora kinases was determined using a radiometric kinase assay. The general steps are as follows:

• Reaction Mixture Preparation : A reaction buffer containing ATP (with [γ-33P]ATP), the specific kinase (FLT3, Aurora A, or Aurora B), and a substrate peptide is prepared.

• Compound Incubation : BPR1K871 is added to the reaction mixture at various concentrations.

• Initiation and Incubation : The reaction is initiated and incubated at a controlled temperature (e.g., 30°C) for a specified time (e.g., 60 minutes).

• Termination : The reaction is stopped by the addition of a solution like 3% phosphoric acid.

• Signal Detection : The phosphorylated substrate is captured on a filter membrane, and the radioactivity is measured using a scintillation counter.

• IC50 Calculation : The concentration of BPR1K871 that inhibits 50% of the kinase activity (IC50) is calculated from the dose-response curve.

Cell Viability Assay (MTS Assay)

The anti-proliferative effects of BPR1K871 on cancer cell lines were assessed using the MTS assay.

• Cell Seeding : Cancer cells (e.g., MOLM-13, MV4-11) are seeded in 96-well plates at a predetermined density.

• Compound Treatment : Cells are treated with various concentrations of BPR1K871 or a vehicle control (DMSO) and incubated for a specific period (e.g., 72 hours).

• MTS Reagent Addition : The MTS reagent is added to each well and incubated for a few hours.

• Absorbance Measurement : The absorbance is measured at 490 nm using a microplate reader. The absorbance is proportional to the number of viable cells.

• EC50 Calculation : The effective concentration that causes 50% inhibition of cell growth (EC50) is determined from the dose-response curve.

Western Blot Analysis for Target Modulation

Western blotting was used to confirm the inhibition of FLT3 and Aurora kinase phosphorylation in cells.

• Cell Treatment and Lysis : Cells are treated with BPR1K871 for a specified time. After treatment, cells are harvested and lysed in a buffer containing protease and phosphatase inhibitors.

• Protein Quantification : The protein concentration of the cell lysates is determined using a BCA assay.

• SDS-PAGE and Transfer : Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Immunoblotting : The membrane is blocked and then incubated with primary antibodies against phosphorylated FLT3 (p-FLT3) and phosphorylated Aurora A/B (p-AURKA/B), as well as total FLT3 and Aurora A/B as loading controls.

• Detection : After incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody, the protein bands are visualized using a chemiluminescence detection system.

In Vivo Xenograft Models

The anti-tumor efficacy of BPR1K871 was evaluated in mouse xenograft models.[15][16][17][18][19]

• Cell Implantation : Human cancer cells (e.g., MOLM-13, MV4-11) are subcutaneously injected into immunodeficient mice.

• Tumor Growth Monitoring : Tumors are allowed to grow to a palpable size, and their volumes are measured regularly.

• Drug Administration : Mice are randomized into treatment and control groups. BPR1K871 is administered (e.g., intravenously) at specified doses and schedules.

• Efficacy Evaluation : Tumor growth inhibition is calculated by comparing the tumor volumes in the treated groups to the control group.

• Toxicity Assessment : The body weight and general health of the mice are monitored to assess any potential toxicity of the compound.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways targeted by BPR1K871 and a typical experimental workflow for its evaluation.

Caption: BPR1K871 inhibits FLT3 and Aurora kinase signaling pathways.

Caption: Workflow for preclinical evaluation of BPR1K871.

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of FLT3 in AML: a focus on sorafenib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | First Report of Sorafenib in Patients With Acute Myeloid Leukemia Harboring Non-Canonical FLT3 Mutations [frontiersin.org]
• 5. go.drugbank.com [go.drugbank.com]
• 6. youtube.com [youtube.com]
• 7. What is the mechanism of Quizartinib Hydrochloride? [synapse.patsnap.com]
• 8. Quizartinib: a new hope in acute myeloid leukemia, an applied comprehensive review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Quizartinib: Leukemia Uses, Side Effects, Dosage [medicinenet.com]
• 10. Preclinical studies of gilteritinib, a next-generation FLT3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ashpublications.org [ashpublications.org]
• 12. Evaluation of gilteritinib in combination with chemotherapy in preclinical models of FLT3-ITD+ acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ashpublications.org [ashpublications.org]
• 14. onclive.com [onclive.com]
• 15. How to establish acute myeloid leukemia xenograft models using immunodeficient mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. An Improved Protocol for Establishment of AML Patient-Derived Xenograft Models - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Studying AML in mouse models: methods and challenges | VJHemOnc [vjhemonc.com]
• 18. journal.waocp.org [journal.waocp.org]
• 19. AML Mouse Xenograft Model [bio-protocol.org]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for BPR1K871

For laboratory professionals engaged in groundbreaking research, the proper handling and disposal of chemical compounds like BPR1K871, a multi-kinase inhibitor, is a critical component of ensuring a safe and compliant laboratory environment. Adherence to established safety protocols not only protects researchers from potential hazards but also prevents environmental contamination. This guide provides essential, step-by-step procedures for the safe disposal of BPR1K871, drawing from safety data sheet information to foster a culture of safety and responsibility in the laboratory.

Hazard Identification and Personal Protective Equipment (PPE)

Before initiating any disposal procedures, it is crucial to be fully aware of the potential hazards associated with BPR1K871 and to utilize the appropriate Personal Protective Equipment (PPE). According to the Safety Data Sheet (SDS), BPR1K871 presents the following hazards:

Hazard Statement	Classification	Precautionary Measures
Causes skin irritation	Skin Irritation (Category 2)	Wash skin thoroughly after handling. Wear protective gloves.
Causes serious eye irritation	Eye Irritation (Category 2A)	Wear eye protection/face protection. If in eyes, rinse cautiously with water for several minutes.
May cause respiratory irritation	Specific target organ toxicity - single exposure (Category 3), Respiratory system	Avoid breathing dust. Use only outdoors or in a well-ventilated area.

Required Personal Protective Equipment (PPE):

• Gloves: Chemically resistant gloves (e.g., nitrile).

• Eye Protection: Safety glasses with side shields or chemical safety goggles.

• Lab Coat: A standard laboratory coat must be worn.

• Respiratory Protection: If there is a risk of generating dust, use a NIOSH-approved respirator.

Step-by-Step Disposal Procedure

The primary directive for the disposal of BPR1K871 is to entrust it to a licensed professional waste disposal service. Do not dispose of this chemical in standard laboratory trash or down the drain.

• Waste Collection:

  • Collect waste BPR1K871, including any contaminated materials (e.g., pipette tips, weighing paper, absorbent pads), in a designated and clearly labeled hazardous waste container.

  • The container must be compatible with the chemical, in good condition, and have a secure, tight-fitting lid.

• Labeling:

  • Clearly label the hazardous waste container with the full chemical name: "BPR1K871" and the appropriate hazard pictograms (e.g., exclamation mark for irritant).

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.

  • Keep the container away from incompatible materials. The storage area should be locked up.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal contractor to arrange for pickup and proper disposal at an approved waste disposal plant.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and contamination.

• Evacuate and Secure: Evacuate the immediate area of the spill.

• Personal Protection: Before attempting to clean the spill, don the required PPE as listed above.

• Containment: For dry spills, carefully scoop or sweep the material to avoid creating dust. For liquid spills, use an inert absorbent material.

• Cleanup: Collect all cleanup materials and place them in a designated hazardous waste container. Clean the spill area with an appropriate decontaminating solution.

• Reporting: Report the spill to your laboratory supervisor and EHS department.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of BPR1K871.

Caption: Workflow for the proper disposal of BPR1K871.

Essential Safety and Logistics for Handling BPR1K871

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling BPR1K871. The following procedures are based on best practices for handling potent multi-kinase inhibitors in a laboratory setting.

Hazard Identification and Safety Data

As a potent dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinase A, BPR1K871 should be handled with care, assuming it is a toxic substance.[1] Although a specific Safety Data Sheet (SDS) is not publicly available, the following table summarizes key in-vitro activity data that indicates its high potency.

Metric	Cell Line	Value	Reference
IC₅₀ (FLT3)	-	19 nM	[1][2]
IC₅₀ (AURKA)	-	22 nM	[1][2]
IC₅₀ (AURKB)	-	13 nM	[2]
EC₅₀	MOLM-13	~5 nM	[1][2]
EC₅₀	MV4-11	~5 nM	[1][2]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to create a barrier between the researcher and the compound.[3]

Minimum PPE Requirements:

• Gloves: Double gloving with nitrile gloves is recommended. Ensure gloves are tested for resistance to chemotherapy drugs (e.g., ASTM D6978 certified).[3]

• Gown: A disposable, solid-front, back-closing gown made of a low-permeability fabric. Gowns specifically tested for resistance to chemotherapy agents are preferred.[3]

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Respiratory Protection: When handling the compound outside of a containment device (e.g., fume hood, biological safety cabinet), a NIOSH-approved N95 respirator is recommended to prevent inhalation of aerosols or fine powders.[3]

PPE Workflow Diagram

Figure 1. Recommended sequence for donning and doffing PPE.

Operational Plans

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage within a chemical fume hood.

• Labeling: Ensure the container is clearly labeled with the chemical name, hazard warnings, and date of receipt.

• Storage: Store BPR1K871 in a designated, locked, and well-ventilated area away from incompatible materials. The container should be tightly closed and stored in a dry environment.[4]

Handling and Preparation

• Containment: All handling of BPR1K871 powder, including weighing and preparing solutions, should be performed in a certified chemical fume hood or a Class II Biosafety Cabinet to minimize inhalation exposure.[3]

• Spill Kit: Maintain a spill kit specifically for cytotoxic or potent compounds in the immediate vicinity.

• Decontamination: Decontaminate all surfaces and equipment that come into contact with BPR1K871. A suitable decontamination solution should be validated for effectiveness.

Spill Management

• Evacuation: Evacuate non-essential personnel from the area.

• Containment: For small spills, use an absorbent material from a chemical spill kit to contain the substance. Avoid creating dust from solid spills.[5]

• Cleanup: Wear appropriate PPE and clean the spill area with a suitable solvent or decontamination solution. All cleanup materials should be treated as hazardous waste.[5]

• Reporting: Report all spills to the Environmental Health and Safety (EHS) department.

Disposal Plan

Proper disposal of BPR1K871 and contaminated materials is crucial to prevent environmental contamination and accidental exposure.

Waste Segregation

• Solid Waste: All disposable items that have come into contact with BPR1K871 (e.g., gloves, pipette tips, bench paper, gowns) should be collected in a designated, labeled, and sealed hazardous waste container.[5]

• Liquid Waste: Unused solutions of BPR1K871 and contaminated solvents should be collected in a separate, labeled, and leak-proof hazardous waste container. Do not mix with other waste streams unless permitted by your institution's EHS department.[5]

• Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a designated sharps container.

Disposal Workflow Diagram

Figure 2. Step-by-step workflow for the proper disposal of BPR1K871 waste.

Final Disposal

• Labeling: Ensure all waste containers are clearly labeled as hazardous waste and include the full chemical name.[5]

• Collection: Store sealed waste containers in a designated hazardous waste collection area, segregated from incompatible chemicals.[5]

• EHS Coordination: Contact your institution's EHS department to arrange for the collection and final disposal of the hazardous waste in accordance with local, state, and federal regulations.

References

• 1. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of BPR1K871, a quinazoline based, multi-kinase inhibitor for the treatment of AML and solid tumors: Rational design, synthesis, in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. gerpac.eu [gerpac.eu]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]